Technical Documentation Center

3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

Core Science & Biosynthesis

Foundational

Physicochemical properties of novel amino alcohol ligands

An In-Depth Technical Guide to the Physicochemical Properties of Novel Amino Alcohol Ligands Introduction: The Pivotal Role of Amino Alcohol Ligands In the landscape of modern chemistry, amino alcohols represent a class...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physicochemical Properties of Novel Amino Alcohol Ligands

Introduction: The Pivotal Role of Amino Alcohol Ligands

In the landscape of modern chemistry, amino alcohols represent a class of organic compounds distinguished by the presence of both an amine and a hydroxyl functional group.[1] This bifunctionality makes them exceptionally versatile building blocks and ligands.[] Novel amino alcohol ligands, particularly those possessing chirality, are indispensable tools in asymmetric catalysis, where they are used to create chiral catalysts that facilitate the synthesis of enantiomerically pure compounds—a critical requirement in the pharmaceutical industry.[1][][3][4][5] Furthermore, the amino alcohol scaffold is a prevalent feature in many biologically active molecules and approved drugs, making the study of their derivatives a fertile ground for drug discovery and development.[4][6][7][8]

The efficacy and applicability of a novel amino alcohol ligand, whether in a catalytic reaction or as a therapeutic agent, are fundamentally governed by its physicochemical properties. Parameters such as acidity (pKa), lipophilicity (LogP/LogD), and solubility dictate the ligand's behavior in different environments, influencing its stability, reactivity, bioavailability, and interaction with other molecules.[9][10][11] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of these core properties, the methodologies for their determination, and the critical interpretation of the resulting data.

Section 1: Core Physicochemical Properties and Their Implications

Understanding the physicochemical profile of a ligand is not merely an academic exercise; it is a predictive science that informs rational design and minimizes late-stage failures in development. The interplay between these properties determines the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a potential drug and the efficiency of a catalyst.[11][12]

Acidity and Basicity: The pKa Constant

The ionization constant, or pKa, is arguably the most critical physicochemical parameter for an amino alcohol ligand. It quantifies the strength of the acidic hydroxyl group and the basic amino group.[13] Since these ligands possess both groups, they typically have at least two pKa values and can exist in cationic, neutral (zwitterionic), or anionic forms depending on the pH of the environment.[14]

  • Causality and Importance : The pKa dictates the charge state of the ligand at a given pH. This is crucial for:

    • Aqueous Solubility : The charged (ionized) form of a molecule is generally more water-soluble than the neutral form. Understanding the pKa allows for the prediction of solubility in different pH environments, such as the gastrointestinal tract or blood plasma.[9]

    • Receptor Binding : For medicinal applications, the charge state affects how a ligand interacts with its biological target. Electrostatic interactions are often key components of binding affinity.[15]

    • Catalyst Formation : In catalysis, the basicity of the nitrogen atom is often crucial for coordinating with a metal center to form the active catalyst.[16][17]

    • Formulation : Knowledge of pKa is essential for developing stable and effective formulations, preventing precipitation, and ensuring compatibility with excipients.[18]

The relationship between pH, pKa, and the ionization state of a typical amino alcohol is visualized below.

G cluster_0 Low pH (pH < pKa1) cluster_1 Intermediate pH (pKa1 < pH < pKa2) cluster_2 High pH (pH > pKa2) Cationic Cationic Form R-CH(OH)-CH2-NH3+ Zwitterionic Zwitterionic/Neutral Form R-CH(O-)-CH2-NH3+ or R-CH(OH)-CH2-NH2 Cationic->Zwitterionic Deprotonation (pKa1 ~2-4 for COOH proxy) Anionic Anionic Form R-CH(O-)-CH2-NH2 Zwitterionic->Anionic Deprotonation (pKa2 ~9-10 for NH3+)

Caption: Ionization states of an amino alcohol ligand as a function of pH and pKa values.

Lipophilicity: LogP and LogD

Lipophilicity, the "fat-loving" nature of a molecule, is a key determinant of its ability to cross biological membranes.[19] It is measured by the partition coefficient (P) between an organic solvent (typically n-octanol) and water. For practical use, this is expressed on a logarithmic scale (LogP).[11][20]

  • LogP vs. LogD :

    • LogP is the partition coefficient of the neutral, non-ionized form of the molecule.

    • LogD is the distribution coefficient at a specific pH. It accounts for all species (ionized and non-ionized) and is therefore the more relevant parameter for ionizable molecules like amino alcohols in biological systems.[9][20]

  • Causality and Importance :

    • ADME Properties : LogD is a cornerstone of the Lipinski's Rule of 5, which predicts the "drug-likeness" of a compound. A LogD value in the range of 0 to 3 is often considered optimal for oral absorption, balancing aqueous solubility with membrane permeability.[11][12]

    • Bioavailability : Very high LogD values can lead to poor aqueous solubility and sequestration in fatty tissues, reducing bioavailability.[12] Conversely, very low (negative) LogD values indicate high water solubility but poor membrane penetration.[12]

    • Catalyst Solubility : In catalysis, the LogP/D of a ligand can determine its solubility in the organic solvents often used for reactions.

Spectroscopic and Structural Characterization

The definitive identification and confirmation of a novel ligand's structure are achieved through a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to map the carbon-hydrogen framework of the molecule. Protons and carbons adjacent to the electron-withdrawing amino and hydroxyl groups exhibit characteristic downfield chemical shifts.[21][22]

  • Infrared (IR) Spectroscopy : IR spectroscopy is excellent for identifying functional groups. Amino alcohols show characteristic broad absorption for the O-H stretch (around 3300 cm⁻¹) and one or two sharper peaks for the N-H stretch (3300-3500 cm⁻¹), depending on whether it's a primary or secondary amine.[22][23]

  • Mass Spectrometry (MS) : MS provides the molecular weight of the compound and, through fragmentation patterns, offers further structural confirmation. A key feature of alkylamines is the characteristic alpha-cleavage next to the nitrogen atom.[21][22]

  • X-ray Crystallography : This is the gold standard for determining the precise three-dimensional arrangement of atoms, including the absolute stereochemistry of chiral centers, which is vital for asymmetric catalysis and pharmacology.[24][25]

Section 2: Experimental Protocols for Physicochemical Characterization

The trustworthiness of any data relies on robust and reproducible experimental design. The following protocols are self-validating systems for determining the core physicochemical properties of novel amino alcohol ligands.

Workflow for Physicochemical Characterization

Caption: A typical experimental workflow for the characterization of a novel ligand.

Protocol 2.1: pKa Determination by Potentiometric Titration

This method determines pKa by monitoring pH changes as a known concentration of acid or base is added to the ligand solution.

  • Rationale : The midpoint of the buffer regions on the titration curve, where the concentrations of the protonated and deprotonated species are equal, corresponds to the pKa.[13] This direct measurement provides highly accurate thermodynamic pKa values.

  • Step-by-Step Methodology :

    • Preparation : Accurately weigh ~5-10 mg of the amino alcohol ligand and dissolve it in a known volume (e.g., 50 mL) of deionized water or a co-solvent system (e.g., water/methanol) if solubility is low.

    • Calibration : Calibrate a high-precision pH meter using at least two standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

    • Titration Setup : Place the ligand solution in a jacketed beaker to maintain constant temperature. Use a magnetic stirrer for gentle agitation. Immerse the calibrated pH electrode and the tip of a calibrated burette containing the titrant (e.g., 0.1 M HCl for the amino group, 0.1 M NaOH for the hydroxyl group).

    • Data Acquisition : Record the initial pH of the solution. Add the titrant in small, precise increments (e.g., 0.05 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

    • Analysis : Plot the recorded pH values against the volume of titrant added. The pKa is the pH at the half-equivalence point. For more precision, calculate the first derivative of the plot (ΔpH/ΔV); the peaks indicate the equivalence points.

Protocol 2.2: LogD Determination by the Shake-Flask Method

This classic method directly measures the distribution of the ligand between n-octanol and an aqueous buffer at a specific pH.[9][20]

  • Rationale : By physically separating the two immiscible phases and quantifying the analyte in each, this method provides a direct and reliable measure of distribution. Using a buffer of known pH (e.g., 7.4 for physiological relevance) ensures the determination of LogD rather than LogP.

  • Step-by-Step Methodology :

    • Phase Preparation : Pre-saturate n-octanol with the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and vice-versa by mixing them vigorously and allowing them to separate overnight. This prevents volume changes during the experiment.

    • Sample Preparation : Prepare a stock solution of the amino alcohol ligand in the pre-saturated aqueous buffer at a known concentration.

    • Partitioning : In a glass vial, combine a known volume of the pre-saturated n-octanol (e.g., 5 mL) with an equal volume of the ligand stock solution.

    • Equilibration : Seal the vial and shake it vigorously for a set period (e.g., 1-3 hours) at a constant temperature to ensure equilibrium is reached.

    • Phase Separation : Centrifuge the vial at low speed to achieve a clean separation of the two phases.

    • Quantification : Carefully remove an aliquot from the aqueous phase. Determine the concentration of the ligand using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC). The concentration in the octanol phase is determined by mass balance.

    • Calculation : Calculate LogD using the formula: LogD = log₁₀([Ligand]ₒ꜀ₜₐₙₒₗ / [Ligand]ₐᵩᵤₑₒᵤₛ).

Caption: Step-by-step workflow for LogD determination via the shake-flask method.

Section 3: Data Interpretation and Application

The true value of physicochemical data lies in its application. The following table presents hypothetical data for a series of novel amino alcohol ligands to illustrate how these properties can be compared and interpreted.

Table 1: Physicochemical Properties of Novel Amino Alcohol Ligands
Ligand IDMolecular Weight ( g/mol )pKa (NH₃⁺)LogD (pH 7.4)Aqueous Solubility (mg/mL)Melting Point (°C)
LIG-A01 179.269.450.8525.0112-114
LIG-A02 255.359.512.102.1145-147
LIG-A03 319.449.383.45<0.1168-170
LIG-B01 221.318.751.558.595-97
  • Analysis and Field-Proven Insights :

    • LIG-A01 vs. LIG-A03 : This series demonstrates the classic trade-off between lipophilicity and solubility. As the molecular weight and LogD increase (likely due to the addition of lipophilic groups), the aqueous solubility plummets. LIG-A01, with a LogD of 0.85, has excellent solubility, making it a good candidate for oral formulation.[12] LIG-A03, with a high LogD and very low solubility, would likely face significant bioavailability challenges and might be better suited for catalytic applications in organic solvents.

    • LIG-A01 vs. LIG-B01 : LIG-B01 has a lower pKa for its amino group compared to the 'A' series. This suggests the presence of an electron-withdrawing group near the amine, reducing its basicity. This could be a deliberate design choice to modulate its metal-coordinating ability in a catalytic context or to alter its interaction profile with a biological target.

Conclusion

The systematic characterization of the physicochemical properties of novel amino alcohol ligands is a foundational activity in both catalysis and drug discovery. A deep understanding of pKa, LogD, solubility, and structural features provides the predictive power to guide molecular design, troubleshoot experimental challenges, and select candidates with the highest probability of success. The protocols and insights presented in this guide offer a robust framework for researchers to generate high-quality, reliable data, thereby accelerating the journey from ligand synthesis to impactful application.

References

  • Title: Amino-Alcohol Ligands: Synthesis and Structure of N,N′-bis(2-hydroxycyclopentyl)ethane-1,2-diamine and Its Salts, and an Assessment of Its Fitness and That of Related Ligands for Complexing Metal Ions Source: ACS Publications URL: [Link]

  • Title: ß-Amino alcohols as ligands for asymmetric transfer hydrogenation of ketones in water Source: University of Liverpool URL: [Link]

  • Title: Advancing physicochemical property predictions in computational drug discovery Source: eScholarship, University of California URL: [Link]

  • Title: Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines Source: MDPI URL: [Link]

  • Title: New Approach Facilitates Chiral Amino Alcohol Synthesis Source: Westlake University URL: [Link]

  • Title: What Is Log P and How Does It Predict Chemical Behavior? Source: Neurelis, Inc. URL: [Link]

  • Title: Rapid Prediction of the Physicochemical Properties of Molecules Source: CD ComputaBio URL: [Link]

  • Title: In silico analysis of correlation between physicochemical properties of ligands and binding affinity to protein targets Source: ChemRxiv URL: [Link]

  • Title: Examples of β-Amino Alcohol-containing Chiral Ligands and Auxiliaries. Source: ResearchGate URL: [Link]

  • Title: Conformations and Physicochemical Properties of Biological Ligands in Various Environments Source: MDPI URL: [Link]

  • Title: Introduction to log P and log D measurement using PionT3 Source: Pion Inc. URL: [Link]

  • Title: Design, synthesis and cytotoxic activities of novel β-amino alcohol derivatives Source: PubMed URL: [Link]

  • Title: Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development Source: Sai Life Sciences URL: [Link]

  • Title: Amino Alcohols as Potential Antibiotic and Antifungal Leads Source: MDPI URL: [Link]

  • Title: Synthesis and Characterization of Amino Alcohol Complexes Source: ResearchGate URL: [Link]

  • Title: New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes Source: Royal Society of Chemistry URL: [Link]

  • Title: Discovery of Amino Alcohols as Highly Potent, Selective, and Orally Efficacious Inhibitors of Leukotriene A4 Hydrolase Source: ACS Publications URL: [Link]

  • Title: Synthesis and characterization of amino alcohol complexes Source: ResearchGate URL: [Link]

  • Title: Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models Source: MDPI URL: [Link]

  • Title: Determination of Amino Acids' pKa: Importance of Cavity Scaling within Implicit Solvation Models and Choice of DFT Functionals Source: PMC URL: [Link]

  • Title: Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by Chiral Metal‐Oxide Keplerate {Mo132} Cluster Capsules Source: PMC URL: [Link]

  • Title: Determination of the pKa and Concentration of NMR-Invisible Molecules and Sites Using NMR Spectroscopy Source: ACS Publications URL: [Link]

  • Title: Hydrogen Bonding and Polymorphism of Amino Alcohol Salts with Quinaldinate: Structural Study Source: MDPI URL: [Link]

  • Title: Isoelectric Points of Amino Acids (and How To Calculate Them) Source: Master Organic Chemistry URL: [Link]

  • Title: Amino alcohols Source: Cyberlipid URL: [Link]

  • Title: Titration Curve of Amino Acids - Experiment, Significance, pKa Source: GeeksforGeeks URL: [Link]

  • Title: 24.10 Spectroscopy of Amines Source: OpenStax URL: [Link]

Sources

Exploratory

Unlocking the Stereochemical Complexity of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol: A Definitive Elucidation Guide

The Structural Challenge of Highly Substituted Oxolanes The molecule 3-(1-amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol represents a highly congested, functionally rich aliphatic scaffold. Featuring a tetrahydrofuran (o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Structural Challenge of Highly Substituted Oxolanes

The molecule 3-(1-amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol represents a highly congested, functionally rich aliphatic scaffold. Featuring a tetrahydrofuran (oxolane) core, a tertiary alcohol, a primary amine, and a sterically demanding gem-dimethyl group, this building block is highly valuable in modern drug discovery for locking molecular conformations.

However, its structure elucidation presents significant analytical bottlenecks. The molecule possesses two contiguous stereocenters at C2 and C3. Because C3 is a fully substituted quaternary center bearing a tertiary alcohol, traditional through-bond proton coupling (COSY) is broken. Furthermore, the flexible nature of the five-membered oxolane ring complicates standard coupling constant ( 3J ) analysis[1]. To unambiguously assign the planar connectivity, relative stereochemistry, and absolute configuration, researchers must deploy a causally linked, self-validating analytical strategy.

Architecting a Self-Validating Analytical Workflow

As a Senior Application Scientist, I approach structure elucidation not as a checklist, but as a system of orthogonal validations. We cannot rely on a single technique; instead, each method must independently verify the assumptions of the previous step.

  • Compositional Verification: High-Resolution Mass Spectrometry (HRMS) confirms the exact atomic formula, ruling out synthetic artifacts.

  • Planar Connectivity: Multidimensional NMR (specifically HMBC) bridges the non-protonated gaps between the oxolane ring and the aliphatic side chain[2].

  • 3D Topology: NOESY establishes the relative cis/trans relationship of the ring substituents[3].

  • Absolute Configuration: Vibrational Circular Dichroism (VCD) provides a direct readout of molecular chirality in solution, bypassing the need for challenging single-crystal X-ray diffraction of aliphatic amines[4].

Workflow A Sample Preparation (High Purity >98%) B HRMS (ESI-TOF) Exact Mass Validation A->B C 1D & 2D NMR Planar Connectivity B->C D NOESY / ROESY Relative Stereochemistry C->D E VCD Spectroscopy Absolute Configuration D->E

Figure 1: Self-validating analytical workflow for the structure elucidation of substituted oxolanes.

Establishing the Planar Scaffold

Compositional Verification via HRMS

The theoretical exact mass for C9H19NO2 is 173.1416 Da. Using Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry in positive ion mode, we expect a protonated molecular ion [M+H]+ at m/z 174.1494. Causality Check: The presence of an in-source fragmentation peak at m/z 156.1388 ( [M+H−H2​O]+ ) acts as an internal validation of the tertiary alcohol moiety, which readily dehydrates under ionization conditions.

Backbone Connectivity via Multidimensional NMR

Because the C3 position is a quaternary carbon (attached to -OH, C2, C4, and the C- α of the side chain), 1 H- 1 H COSY cannot trace the full skeleton. We must rely on Heteronuclear Multiple Bond Correlation (HMBC) to observe 2J and 3J carbon-proton couplings. The gem-dimethyl protons serve as an intense, easily identifiable anchor point to illuminate the quaternary C3 and C- α carbons.

Table 1: Simulated 1 H and 13 C NMR Assignments ( CDCl3​ , 600 MHz)

PositionGroup 13 C (ppm) 1 H (ppm)Multiplicity (J in Hz)Key HMBC ( 1 H

13 C)

2 CH82.53.85q (6.5)C3, C4, C2-Me
2-Me CH 3​ 14.21.15d (6.5)C2, C3
3 C-OH78.0---
4 CH 2​ 34.51.95, 2.10m, mC2, C3, C5
5 CH 2​ 67.23.75, 3.90m, mC3, C4
C- α C (quat)41.0---
C- β CH 2​ -N52.52.65s (or ABq)C3, C- α , gem-Me
gem-Me 2 × CH 3​ 23.5, 24.00.95, 1.05s, sC3, C- α , C- β

HMBC C3 C3 (q) 78.0 ppm Calpha C-α (q) 41.0 ppm H2 H-2 3.85 ppm H2->C3 2J H4 H-4 1.95 ppm H4->C3 2J GemMe gem-Me 0.95 ppm GemMe->C3 3J GemMe->Calpha 2J CH2N CH2-N 2.65 ppm CH2N->C3 3J CH2N->Calpha 2J

Figure 2: Key HMBC (1H→13C) correlations linking the oxolane core to the aliphatic side chain.

Resolving the 3D Topology: Relative and Absolute Configuration

Relative Stereochemistry (NOESY)

The relative configuration of 2,3-disubstituted tetrahydrofurans is historically challenging due to the rapid interconversion between envelope and twist conformations[3]. To establish the cis or trans relationship between the C2-methyl group and the C3-aliphatic substituent, phase-sensitive NOESY experiments are deployed.

  • Cis-Relationship: A strong Nuclear Overhauser Effect (NOE) cross-peak between the C2-methine proton (H-2) and the gem-dimethyl protons indicates they occupy the same face of the ring.

  • Trans-Relationship: An NOE between the C2-methyl protons and the gem-dimethyls suggests the bulky groups are trans to one another to minimize steric clashing.

Absolute Configuration (VCD)

Crystallization of aliphatic primary amines is notoriously difficult without forming a heavy-atom salt. Vibrational Circular Dichroism (VCD) has emerged as the gold standard for assigning absolute stereochemistry directly in solution[4]. By comparing the experimental IR and VCD spectra against Density Functional Theory (DFT) calculations of the (2R, 3R) and (2S, 3S) enantiomers, the absolute configuration can be unambiguously assigned[5]. The primary amine's N-H bending modes and the tertiary alcohol's C-O stretching modes provide distinct, highly sensitive chiroptical signatures.

Field-Proven Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems.

Protocol A: High-Resolution Mass Spectrometry (HRMS)
  • Sample Preparation: Dilute the analyte to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid.

  • Internal Calibration: Infuse a lock-mass solution (e.g., Leucine Enkephalin, m/z 556.2771) simultaneously via a dual-spray source. Causality: This continuous calibration ensures mass accuracy remains < 2 ppm, definitively proving the C9H19NO2 formula.

  • Acquisition: Operate the ESI-TOF in positive mode. Keep the fragmentor voltage low (90 V) to preserve the parent ion, then ramp to 150 V to intentionally induce the diagnostic [M+H−H2​O]+ dehydration peak.

Protocol B: Multidimensional NMR Acquisition
  • Sample Preparation: Dissolve 15 mg of the highly pure analyte in 600 µL of CDCl3​ (100.0% D) containing 0.03% v/v TMS. Causality: The TMS peak serves as a self-validating zero-point reference, ensuring chemical shift accuracy across all 1D and 2D spectra.

  • HMBC Parameters: Acquire the 1 H- 13 C HMBC using a long-range coupling delay optimized for 8 Hz (approx. 62.5 ms). Use Non-Uniform Sampling (NUS) at 25% to drastically reduce acquisition time while maintaining high resolution in the congested aliphatic region (0.8 - 2.5 ppm).

  • NOESY Parameters: Run a phase-sensitive 2D NOESY with a mixing time ( τm​ ) of 500 ms. Validation: Check the diagonal peaks; they must be phased positively, while true NOE cross-peaks in small molecules will phase negatively.

Protocol C: VCD Spectroscopy and DFT Validation
  • Spectral Acquisition: Record the IR and VCD spectra in a BaF 2​ cell (100 µm path length) at a concentration of 0.1 M in CDCl3​ . Accumulate 4,000 scans at 4 cm −1 resolution.

  • Baseline Subtraction: Acquire a spectrum of pure CDCl3​ under identical conditions and subtract it from the sample spectrum to isolate the analyte's vibrational modes.

  • Computational Modeling: Perform conformational searches using Molecular Mechanics (MMFF94), followed by DFT geometry optimization at the B3LYP/6-311G(d,p) level. Calculate the theoretical VCD spectra for the lowest energy conformers and overlay them with the experimental data to assign the absolute (R/S) configuration.

References

  • Breitmaier, E. Structure elucidation by NMR in organic chemistry.[1] URL:

  • Bode, H. B., et al. "Structure elucidation and chemical synthesis of stigmolone, a novel type of prokaryotic pheromone." PNAS.[2] URL:

  • Gandeepan, P., et al. "Regio- and Stereoselective Pd-Catalyzed Direct Arylation of Unactivated sp3 C(3)–H Bonds of Tetrahydrofuran and 1,4-Benzodioxane Systems." The Journal of Organic Chemistry.[3] URL:

  • Joyce, L. A., et al. "Beyond optical rotation: what's left is not always right in total synthesis." Chemical Science (RSC Publishing).[4] URL:

  • Zhang, Y., et al. "The Assignment of the Absolute Configuration of β-Chiral Primary Alcohols with Axially Chiral Trifluoromethylbenzimidazolylbenzoic Acid." The Journal of Organic Chemistry.[5] URL:

Sources

Foundational

A Comprehensive Technical Guide to the Spectroscopic Data of Substituted Oxolan-3-ols

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Oxolan-3-ol Scaffold The oxolane (tetrahydrofuran) ring is a privileged scaffold in medicinal chemistry, and the intro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Oxolan-3-ol Scaffold

The oxolane (tetrahydrofuran) ring is a privileged scaffold in medicinal chemistry, and the introduction of a hydroxyl group at the 3-position, creating the oxolan-3-ol core, imparts a unique combination of polarity and hydrogen bonding capabilities.[1] Substituted oxolan-3-ols are integral components in a variety of biologically active molecules and are often employed in drug discovery to fine-tune physicochemical properties such as solubility and lipophilicity.[2] A thorough understanding of their spectroscopic characteristics is paramount for unambiguous structure elucidation, stereochemical assignment, and quality control during synthesis and development. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for substituted oxolan-3-ols, grounded in established principles and supported by literature-derived data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms.[3][4][5] For substituted oxolan-3-ols, both ¹H and ¹³C NMR are indispensable.

¹H NMR Spectroscopy: Unraveling Proton Environments

The proton NMR spectrum of an oxolan-3-ol is characterized by distinct signals for the protons on the tetrahydrofuran ring and any substituents. The chemical shifts of the ring protons are significantly influenced by the electronegativity of the ring oxygen and the hydroxyl group, as well as the nature and stereochemistry of other substituents.[6][7]

General Chemical Shift Ranges for the Oxolan-3-ol Core:

Proton(s)Typical Chemical Shift (δ, ppm)MultiplicityNotes
H-3 (proton on the carbon bearing the -OH)3.8 - 4.5MultipletThe chemical shift is sensitive to the stereochemistry and substitution pattern.
H-2 and H-5 (protons adjacent to the ring oxygen)3.5 - 4.2MultipletsThese protons are deshielded by the adjacent oxygen atom.[6]
H-4 (protons on the remaining ring carbon)1.8 - 2.5MultipletsThese protons are typically the most upfield of the ring protons.
-OHVariable (typically 1.5 - 5.0, can be broader)Singlet (broad)The chemical shift is highly dependent on concentration, solvent, and temperature due to hydrogen bonding.[8]

The Influence of Substituents and Stereochemistry:

Substituents on the oxolane ring will significantly alter the chemical shifts and coupling constants of the ring protons. Electron-withdrawing groups will generally cause a downfield shift of adjacent protons, while electron-donating groups will cause an upfield shift.

The relative stereochemistry of substituents (cis vs. trans) has a profound effect on the coupling constants (³J) between vicinal protons, which can be used to determine the stereochemistry of the molecule.[9][10] Generally, the coupling constant between two vicinal protons in a trans-diaxial or trans-diequatorial relationship is larger than that between two protons in a cis (axial-equatorial or equatorial-axial) relationship.

Experimental Protocol: ¹H NMR Analysis of a Substituted Oxolan-3-ol

  • Sample Preparation: Dissolve 5-10 mg of the purified substituted oxolan-3-ol in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a standard 5 mm NMR tube.[11][12] The choice of solvent can influence the chemical shifts, particularly that of the hydroxyl proton.[8]

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shift scale to 0.00 ppm.[12][13]

  • Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer operating at a field strength of 300 MHz or higher for better resolution. Standard acquisition parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

  • Spectral Interpretation: Analyze the chemical shifts, coupling constants, and integration values to assign the signals to the respective protons in the molecule. For complex spectra, 2D NMR techniques such as COSY (Correlation Spectroscopy) can be employed to establish proton-proton correlations.[4][5]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides information about the number and chemical environment of the carbon atoms in the molecule. The chemical shifts of the carbon atoms in the oxolan-3-ol ring are influenced by their proximity to the oxygen atom and the hydroxyl group.[14][15]

Typical ¹³C Chemical Shift Ranges for the Oxolan-3-ol Core:

Carbon(s)Typical Chemical Shift (δ, ppm)Notes
C-3 (carbon bearing the -OH)65 - 80The chemical shift is sensitive to the nature of substituents on this carbon.
C-2 and C-5 (carbons adjacent to the ring oxygen)60 - 75These carbons are deshielded by the adjacent oxygen atom.
C-4 (remaining ring carbon)25 - 40This carbon is typically the most upfield of the ring carbons.

The presence of substituents will cause predictable shifts in the ¹³C NMR spectrum. The effect of substituents on ¹³C chemical shifts can often be estimated using empirical additivity rules.[14]

Experimental Protocol: ¹³C NMR Analysis of a Substituted Oxolan-3-ol

  • Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.6-0.7 mL of deuterated solvent.[14]

  • Data Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to simplify the spectrum to a series of singlets. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

  • Data Processing and Interpretation: Process the data and assign the signals to the corresponding carbon atoms based on their chemical shifts and, if necessary, by using 2D NMR techniques such as HSQC (Heteronuclear Single Quantum Coherence) or HMBC (Heteronuclear Multiple Bond Correlation) to correlate carbon signals with their attached protons.[4][5]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[16][17] For substituted oxolan-3-ols, the key diagnostic absorptions are those of the hydroxyl (-OH) group and the C-O ether linkage.

Characteristic IR Absorption Bands for Substituted Oxolan-3-ols:

Functional GroupVibrational ModeTypical Wavenumber (cm⁻¹)Intensity
Hydroxyl (-OH)O-H stretch (hydrogen-bonded)3200 - 3600Strong, broad
C-H (alkane)C-H stretch2850 - 3000Medium to strong
Ether (C-O-C)C-O stretch1050 - 1150Strong

The broadness of the O-H stretching band is a hallmark of hydrogen bonding, which is prevalent in oxolan-3-ols.[18] The exact position of the C-O stretch of the ether can provide some information about the ring strain and substitution pattern.

Experimental Protocol: IR Spectroscopy of a Substituted Oxolan-3-ol

  • Sample Preparation:

    • Neat Liquid: If the sample is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

    • Solid: If the sample is a solid, it can be prepared as a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a transparent disk. Alternatively, a solution in a suitable solvent (e.g., CHCl₃) can be prepared and analyzed in a solution cell.

  • Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

  • Spectral Interpretation: Identify the characteristic absorption bands and correlate them with the functional groups present in the molecule.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that provides information about the molecular weight and structure of a compound by measuring the mass-to-charge ratio (m/z) of its ions.[17] Electron ionization (EI) is a common technique that often leads to extensive fragmentation, providing valuable structural information.

Expected Fragmentation Patterns for Substituted Oxolan-3-ols:

The fragmentation of substituted oxolan-3-ols in the mass spectrometer is influenced by the stability of the resulting carbocations and radicals.[19][20][21] Common fragmentation pathways include:

  • Loss of a hydrogen atom: [M-1]⁺

  • Loss of the hydroxyl group: [M-17]⁺

  • Loss of water: [M-18]⁺

  • Alpha-cleavage: Cleavage of the C-C bond adjacent to the ring oxygen, leading to the formation of stable oxonium ions. The most abundant fragment is often observed at m/z 42, corresponding to the C₃H₆⁺ ion.[22]

  • Ring-opening and subsequent fragmentation: The oxolane ring can undergo cleavage, followed by further fragmentation depending on the nature and position of the substituents.

The exact fragmentation pattern will be highly dependent on the specific substituents present on the oxolan-3-ol ring.

Experimental Protocol: Mass Spectrometry of a Substituted Oxolan-3-ol

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable inlet system (e.g., direct insertion probe for solids or GC/LC interface).

  • Ionization: Ionize the sample using an appropriate method, such as electron ionization (EI) or a softer ionization technique like electrospray ionization (ESI) if the molecular ion is prone to fragmentation.

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

  • Data Interpretation: Analyze the resulting mass spectrum to determine the molecular weight of the compound and to elucidate its structure based on the observed fragmentation pattern.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of a novel substituted oxolan-3-ol.

Spectroscopic_Workflow cluster_synthesis Synthesis & Purification cluster_spectroscopy Spectroscopic Analysis cluster_analysis Data Analysis & Elucidation Synthesis Synthesis of Substituted Oxolan-3-ol Purification Purification (e.g., Chromatography) Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C, 2D) Purification->NMR IR IR Spectroscopy Purification->IR MS Mass Spectrometry Purification->MS Data_Integration Integration of Spectroscopic Data NMR->Data_Integration IR->Data_Integration MS->Data_Integration Structure_Elucidation Structure & Stereochemistry Elucidation Data_Integration->Structure_Elucidation Final_Report Final_Report Structure_Elucidation->Final_Report Final Report & Characterization Data

Caption: A logical workflow for the synthesis, purification, and spectroscopic characterization of substituted oxolan-3-ols.

Conclusion

The spectroscopic analysis of substituted oxolan-3-ols requires a multi-technique approach, with NMR, IR, and MS each providing complementary and crucial pieces of information. This guide has provided a foundational understanding of the expected spectroscopic data, the influence of substituents, and standardized experimental protocols. By applying these principles, researchers, scientists, and drug development professionals can confidently elucidate the structures of novel oxolan-3-ol derivatives, a critical step in the advancement of medicinal chemistry and drug discovery.

References

  • Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. PMC. [Link]

  • Ionization and ionic fragmentation of tetrahydrofuran molecules by electron collisions. IOPscience. [Link]

  • Study of Electron Ionization and Fragmentation of Non-hydrated and Hydrated Tetrahydrofuran Clusters. Journal of the American Society for Mass Spectrometry. [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. [Link]

  • The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. PubMed. [Link]

  • 8 Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

  • Stereocontrolled syntheses of functionalized cis- and trans-siladecalins. OSTI.GOV. [Link]

  • NMR analysis of chiral alcohols and amines: development of an environmentally benign “in tube” procedure with high efficiency and improved detection limit. Green Chemistry. [Link]

  • 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. ResearchGate. [Link]

  • Highly Aromatic Flavan-3-ol Derivatives from Palaeotropical Artocarpus lacucha Buch.-Ham Possess Radical Scavenging and Antiproliferative Properties. PMC. [Link]

  • 1H- and 13C-NMR for - The Royal Society of Chemistry. Royal Society of Chemistry. [Link]

  • mass spectra - fragmentation patterns. Chemguide. [Link]

  • Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. ScienceDirect. [Link]

  • 5 Combination of 1H and 13C NMR Spectroscopy. Thieme Connect. [Link]

  • One-pot three-component synthesis of spirooxindoles catalyzed by nano Ag/kaolin. Oriental Journal of Chemistry. [Link]

  • Use of 1H, 13C, and 19F‑NMR Spectroscopy and Computational Modeling To Explore Chemoselectivity in the Formation of a Grignard Reagent. Journal of Chemical Education. [Link]

  • SUPPORTING INFORMATION. AWS. [Link]

  • 1 H NMR spectra showing the transformation of trans-3 to cis-3 in... ResearchGate. [Link]

  • Copies of 1H NMR and 13C NMR spectra of all new compounds. Royal Society of Chemistry. [Link]

  • Simple protocols for NMR analysis of the enantiomeric purity of chiral diols. Nature Protocols. [Link]

  • Oxolane Ammonium Salts (Muscarine-Like)—Synthesis and Microbiological Activity. MDPI. [Link]

  • Synthesis and Characterization of New Spirooxindoles Including Triazole and Benzimidazole Pharmacophores via [3+2] Cycloaddition Reaction: An MEDT Study of the Mechanism and Selectivity. PMC. [Link]

  • Part 22-Prediction of the 1H chemical shifts of alcohols, diols and inositols in solution, a conforma. SciSpace. [Link]

  • A Simple Protocol for NMR Analysis of the Enantiomeric Purity of Chiral Hydroxylamines. Organic Letters. [Link]

  • Catalytic stereoselective total synthesis of a spiro-oxindole alkaloid and the pentacyclic core of tryptoquivalines. Chemical Communications. [Link]

  • Synthesis and Characterization of cis-/trans-(±)-3- alkyl-3,4-dihydro-6,7- dimethoxy-1-oxo-1Hisochromene-4- carboxylic acids. Preprints.org. [Link]

  • SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES Wol. LOCKSS. [Link]

  • to tetrasaccharides as basis for NMR chemical shift predictions of oligosaccharides using the computer program CASPER. Semantic Scholar. [Link]

  • Cis-Trans Isomerisation of Azobenzenes Studied by Laser-Coupled NMR Spectroscopy and DFT Calculations. The Royal Society of Chemistry. [Link]

  • Synthesis of the spiro fused β-lactone-γ-lactam segment of oxazolomycin. Academia.edu. [Link]

  • CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. University of Wisconsin-Madison. [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

  • Application of I.R. Spectroscopy & Mass Spectrometry in Structural Elucidation of Drugs. ARC Journals. [Link]

  • Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. MDPI. [Link]

  • A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. PMC. [Link]

  • Investigations on the synthesis and growth and structural, spectral, optical, mechanical and thermal properties of non-linear op. Journal of Materials Science: Materials in Electronics. [Link]

Sources

Exploratory

CAS number for 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

An In-Depth Technical Guide to 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: Synthesis, Characterization, and Applications Introduction In the landscape of pharmaceutical development, the synthesis and characterization o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: Synthesis, Characterization, and Applications

Introduction

In the landscape of pharmaceutical development, the synthesis and characterization of chiral amino alcohols are of paramount importance. These molecules often serve as crucial building blocks for active pharmaceutical ingredients (APIs). While the specific compound "3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol" is not readily found in current chemical literature or databases, this guide will focus on a structurally analogous and industrially significant molecule: 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol . This compound is a key intermediate in the synthesis of the serotonin-norepinephrine reuptake inhibitor, duloxetine.[1] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of its chemical identity, synthesis, analytical characterization, and safe handling.

Chemical Identity and Physicochemical Properties

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol is a chiral secondary amino alcohol. Its chemical structure features a thiophene ring, a hydroxyl group, and a methylamino group, which contribute to its reactivity and potential for further chemical modification.

PropertyValueSource
CAS Number 116539-56-1[1]
Molecular Formula C₈H₁₃NOS[1]
Molecular Weight 171.26 g/mol [1]
Appearance Not specified, likely a solid or oil-
Solubility Expected to be soluble in organic solvents-

Synthesis of 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

The synthesis of this key intermediate can be achieved through various methods, often focusing on enantioselective routes to obtain the desired stereoisomer for pharmaceutical applications. A common and effective approach involves the asymmetric reduction of a corresponding aminoketone precursor.

Chemoenzymatic Synthesis Protocol

This protocol outlines a chemoenzymatic strategy that employs a carbonyl reductase for the stereoselective reduction of the ketone precursor.

Step 1: Synthesis of the Aminoketone Precursor

The synthesis begins with the Mannich reaction of 2-acetylthiophene, paraformaldehyde, and methylamine hydrochloride.

Step 2: Asymmetric Reduction

The resulting aminoketone is then enantioselectively reduced to the desired (S)- or (R)-amino alcohol using a specific carbonyl reductase enzyme.

Experimental Protocol:

  • Reaction Setup: In a temperature-controlled reactor, suspend the aminoketone precursor in a suitable buffer system (e.g., phosphate buffer, pH 7.0).

  • Enzyme and Cofactor Addition: Introduce the carbonyl reductase and a stoichiometric amount of the cofactor (e.g., NADPH or a cofactor regeneration system).

  • Reaction Monitoring: Maintain the reaction at a constant temperature (e.g., 30 °C) with gentle agitation. Monitor the progress of the reduction by High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

  • Work-up and Purification: Upon completion, quench the reaction and extract the product with an organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be further purified by column chromatography.

Synthesis_Workflow acetylthiophene 2-Acetylthiophene mannich_reaction Mannich Reaction acetylthiophene->mannich_reaction mannich_reagents Paraformaldehyde + Methylamine HCl mannich_reagents->mannich_reaction aminoketone 3-(Methylamino)-1- (thiophen-2-yl)propan-1-one mannich_reaction->aminoketone reduction Asymmetric Reduction aminoketone->reduction product 3-(Methylamino)-1- (thiophen-2-yl)propan-1-ol reduction->product enzyme Carbonyl Reductase + NADPH enzyme->reduction

Caption: Chemoenzymatic synthesis of 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized compound. A combination of chromatographic and spectroscopic techniques is typically employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity and enantiomeric excess of the final product.

Protocol for Chiral HPLC Analysis:

  • Column: A chiral stationary phase column (e.g., a polysaccharide-based column) is used for the enantioseparation.

  • Mobile Phase: An isocratic or gradient mixture of a non-polar organic solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically used. The exact composition will depend on the specific chiral column.

  • Detection: UV detection at a wavelength where the thiophene chromophore absorbs (e.g., 230 nm) is suitable.

  • Sample Preparation: Dissolve a small amount of the sample in the mobile phase and inject it into the HPLC system.

  • Data Analysis: The retention times of the two enantiomers will differ, allowing for their quantification and the determination of the enantiomeric excess.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment in the molecule. Key signals include the aromatic protons of the thiophene ring, the methine proton of the alcohol, the methylene protons, and the methyl protons of the amino group.

  • ¹³C NMR: Shows the signals for all carbon atoms, confirming the carbon skeleton of the molecule.

Mass Spectrometry (MS):

  • Electrospray ionization (ESI) or other soft ionization techniques can be used to determine the molecular weight of the compound. The fragmentation pattern can provide further structural information.

Infrared (IR) Spectroscopy:

  • Characteristic absorption bands for the O-H stretch (broad, around 3300 cm⁻¹), N-H stretch (around 3300-3500 cm⁻¹), and C-O stretch (around 1050-1150 cm⁻¹) of the alcohol are expected.

Analytical_Workflow cluster_synthesis Synthesized Product cluster_analysis Analytical Characterization product Crude 3-(Methylamino)-1- (thiophen-2-yl)propan-1-ol hplc Purity & Enantiomeric Excess (Chiral HPLC) product->hplc nmr Structural Confirmation (¹H & ¹³C NMR) product->nmr ms Molecular Weight (Mass Spectrometry) product->ms ir Functional Group ID (IR Spectroscopy) product->ir final_product Characterized Product hplc->final_product nmr->final_product ms->final_product ir->final_product

Caption: Workflow for the analytical characterization of the synthesized product.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol may not be universally available, general precautions for handling amino alcohols should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of any potential vapors or dust.

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

  • Toxicity: The toxicological properties have not been extensively studied. It is prudent to treat this compound as potentially harmful if swallowed, in contact with skin, or if inhaled. The GHS hazard statements for similar amino alcohols often include warnings for skin irritation, serious eye damage, and respiratory irritation.[1]

Conclusion

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol stands as a valuable chiral building block in modern pharmaceutical synthesis. Its successful and efficient synthesis, particularly through enantioselective methods, is a critical step in the production of important medications. A thorough analytical characterization using a suite of chromatographic and spectroscopic techniques is imperative to ensure the quality and stereochemical integrity of the final product. As with all chemical reagents, adherence to proper safety protocols is essential to ensure the well-being of laboratory personnel.

References

  • NextSDS. (n.d.). 1-amino-3-(dimethylamino)-2-methylpropan-2-ol. Retrieved from [Link]

  • TCI EUROPE N.V. (2024, December 2).
  • Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. ResearchGate. Retrieved from [Link]

  • Appchem. (n.d.). 3-AMINO-2-METHYL-1-(OXOLAN-3-YL)PROPAN-1-OL. Retrieved from [Link]

  • PubChem. (n.d.). 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol. Retrieved from [Link]

  • OSHA. (n.d.). 2-amino-2-methyl-1-propanol (AMP). Retrieved from [Link]

  • Agilent Technologies. (2017, March 21).
  • Nippon Nyukazai Co., Ltd. (2015, January 7).
  • Agilent Technologies. (n.d.). Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids.
  • Minamisawa, K., Arima, Y., & Kumazawa, K. (1985). Serinol (2-Amino-l,3-propanediol) and 3-Amino-l,2-propanediol in Soybean Nodules. Plant and Cell Physiology, 26(5), 805-810.
  • NextSDS. (n.d.). 1-amino-2-methyl-3-(methylsulfanyl)propan-2-ol. Retrieved from [Link]

  • Molport. (n.d.). 1-[(2-methyloxolan-3-yl)amino]propan-2-ol. Retrieved from [Link]

  • J-GLOBAL. (n.d.). 3-Amino-2-methyl-1-propanol. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 2-amino-2-methylpropanol. Retrieved from [Link]

  • US EPA. (n.d.). Robust Summaries & Test Plan: 2-amino-2-methylpropanol. Retrieved from [Link]

  • Google Patents. (n.d.). CN103319354A - Synthesis method of 3-amino-1,2-propanediol.
  • Google Patents. (n.d.). US20120277471A1 - Synthesis Method of 3-Methylamino-1, 2-Propanediol.

Sources

Foundational

The Strategic Deployment of Amino-Oxolane Derivatives in Modern Medicinal Chemistry

An In-Depth Technical Guide for Drug Development Professionals Executive Summary The incorporation of small, saturated heterocycles is a cornerstone of modern drug design, valued for their ability to confer desirable thr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

The incorporation of small, saturated heterocycles is a cornerstone of modern drug design, valued for their ability to confer desirable three-dimensionality and modulate physicochemical properties. Among these, five-membered oxolanes (tetrahydrofurans) and, more prominently, four-membered oxetanes have emerged as critical tools for overcoming pharmacokinetic and pharmacodynamic challenges. This guide provides an in-depth analysis of the biological activities and strategic applications of amino-oxolane derivatives, with a particular focus on the significant and data-rich field of amino-oxetanes. We will explore the causal biochemistry behind their utility, from the precise modulation of amine basicity to their role as bio-isosteres, and detail their successful application in clinical candidates targeting viral infections and cancers. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these scaffolds to design safer, more effective therapeutics.

Introduction: Oxolane and Oxetane Scaffolds in Drug Design

The oxolane ring is a five-membered saturated heterocycle containing one oxygen atom, commonly known as tetrahydrofuran (THF). The oxetane ring is its smaller, four-membered analog. While both scaffolds introduce polarity and non-aromatic 3D geometry, the highly strained oxetane ring possesses unique electronic properties that have made it particularly impactful in recent drug discovery campaigns.[1]

Historically, chemists were often wary of incorporating strained four-membered rings due to concerns about synthetic accessibility and chemical stability. However, recent advancements in synthetic methodologies have made versatile oxetane building blocks, such as oxetan-3-one and 3-amino-oxetane, readily available.[2] This has enabled their late-stage introduction into drug candidates to specifically remediate undesirable properties, a strategy that has proven highly effective.[1][2]

The primary driver for the adoption of these motifs, particularly amino-oxetanes, is their profound ability to act as "pharmacokinetic modulators." The electronegative oxygen atom in the strained ring exerts a powerful inductive electron-withdrawing effect, which can be harnessed to fine-tune the properties of proximal functional groups, most notably the basicity of amines.[1]

The Power of Basicity Modulation: Amino-Oxetanes as Pharmacokinetic Modifiers

In drug discovery, the basicity (pKa) of amine functional groups is a critical parameter that profoundly influences a molecule's solubility, permeability, target engagement, and off-target toxicity.[3] Highly basic amines are often associated with liabilities such as inhibition of the hERG potassium channel (a major cause of cardiac toxicity), poor cell permeability, and high volumes of distribution (Vss), which can lead to undesired tissue accumulation.[1][4]

Causality: The Inductive Effect of the Oxetane Ring

The strategic placement of an oxetane ring alpha to an amine provides a reliable method for attenuating basicity. The electronegative oxygen atom pulls electron density through the sigma bonds of the compact four-membered ring, reducing the electron density on the adjacent nitrogen atom. This makes the nitrogen's lone pair of electrons less available to accept a proton, thereby lowering the amine's pKa. The effect is substantial, with studies showing that an oxetane can reduce the pKa of an adjacent amine by as much as 2.7 units.[1][5]

This principle is best illustrated through case studies where this specific modification solved critical drug development hurdles.

Case Study 1: Ziresovir, an Anti-RSV Fusion Inhibitor

Respiratory Syncytial Virus (RSV) is a major cause of severe respiratory illness.[6] Ziresovir is a potent, orally bioavailable RSV fusion inhibitor that prevents the virus from entering host cells.[6][7] It achieves this by binding to a central cavity within the metastable prefusion conformation of the RSV Fusion (F) protein.[8]

During the development of this class of inhibitors, early lead compounds containing a terminal basic amine exhibited high volumes of distribution (Vss), suggesting unwanted accumulation in tissues.[4] This was attributed to the combination of high lipophilicity and the high basicity of the amine. To resolve this, the development team replaced a gem-dimethyl group adjacent to the amine with an oxetane ring.[4] This modification successfully lowered the amine's basicity, reducing tissue accumulation and improving the overall pharmacokinetic profile without compromising the potent antiviral activity (EC50 values in the sub-nanomolar to single-digit nanomolar range).[4]

Case Study 2: Bruton's Tyrosine Kinase (BTK) Inhibitors

Bruton's Tyrosine Kinase (BTK) is a critical enzyme in the B-cell receptor (BCR) signaling pathway, making it a key target for B-cell malignancies and autoimmune diseases.[9][10] Several BTK inhibitors utilize an oxetane moiety to optimize their drug-like properties.

In the development of the BTK inhibitor fenebrutinib, an early lead compound containing a piperazine ring (pKa ≈ 7.8) suffered from hepatotoxicity.[2] Introducing an oxetane to the piperazine nitrogen lowered the pKa to 6.3.[2] This change was part of a broader optimization strategy that successfully mitigated the toxicity issues while maintaining high potency.

Similarly, in the discovery of mTOR kinase inhibitor GDC-0349, a precursor compound with a tertiary alkylamine (pKa = 7.6) showed significant hERG inhibition (IC50 = 8.5 µM). Replacing an alkyl group with an oxetane substituent dramatically reduced the basicity (pKa = 5.0) and eliminated the hERG liability (IC50 > 100 µM).[1][2]

Quantitative Data on Physicochemical Property Modulation

The following table summarizes the quantitative impact of incorporating an oxetane ring in place of other common functionalities, based on matched molecular pair analysis from various drug discovery programs.

Original MoietyReplacement MoietyBase Structure ContextpKa (Original)pKa (Oxetane)ΔpKaKey OutcomeReference(s)
EthylOxetan-3-ylPiperazine8.0 (calc.)6.4 (calc.)-1.6Improved T/B cell selectivity[1]
IsopropylOxetan-3-ylTetrahydroquinazoline7.65.0-2.6Eliminated hERG liability[1][2]
PhenylPyridyl + OxetanePiperazine7.86.3-1.5Overcame hepatotoxicity[2]
gem-DimethylOxetane-3,3-diylAmine Side Chain~10.4~8.0~-2.4Reduced Vss (Ziresovir)[4][11]
Workflow for PK/PD Optimization

The decision to incorporate an oxetane is often a data-driven response to a specific problem encountered during lead optimization.

Decision workflow for incorporating an oxetane to resolve PK issues.

Biological Activity of Amino-Oxolane Scaffolds

While the role of amino-oxetanes as pharmacokinetic modifiers is well-established, both oxetane and oxolane (THF) derivatives can also serve as core pharmacophores that contribute directly to biological activity.

Amino-Oxetanes as Peptidomimetics and Enzyme Inhibitors

The constrained, polar nature of the amino-oxetane scaffold makes it an excellent peptidomimetic. When incorporated into peptide structures, it can enhance stability against enzymatic degradation by proteases while maintaining the necessary geometry for target binding.[2]

Signaling Pathway: BTK Inhibition in B-Cells

As previously mentioned, BTK is a key therapeutic target. The B-cell receptor (BCR) signaling cascade is initiated by antigen binding, leading to the activation of SRC-family kinases (like LYN), which then phosphorylate and activate SYK. Activated SYK orchestrates the formation of a signalosome that recruits and activates BTK. BTK then phosphorylates its primary substrate, phospholipase Cγ2 (PLCγ2). This triggers downstream signaling events, including calcium mobilization and activation of transcription factors like NF-κB, which ultimately promote B-cell survival, proliferation, and differentiation.[9][12][13] Covalent BTK inhibitors form a bond with Cys481 in the ATP binding site, blocking its kinase activity and halting this entire cascade.[13]

G cluster_0 B-Cell Receptor Signaling cluster_1 Therapeutic Intervention Antigen Antigen BCR BCR Antigen->BCR binds LYN LYN BCR->LYN activates SYK SYK LYN->SYK activates BTK BTK SYK->BTK activates PLCG2 PLCγ2 BTK->PLCG2 phosphorylates Ca Ca²⁺ Mobilization PLCG2->Ca NFkB NF-κB Activation PLCG2->NFkB Proliferation B-Cell Proliferation & Survival Ca->Proliferation NFkB->Proliferation BTKi BTK Inhibitor (e.g., Fenebrutinib) BTKi->BTK inhibits

The B-cell receptor signaling pathway and the site of BTK inhibition.
Amino-Oxolane (Tetrahydrofuran) Derivatives

The exploration of amino-tetrahydrofuran derivatives as primary bioactive agents is less extensive in publicly available literature. However, they are recognized as valuable synthetic intermediates and have appeared in several patented chemical series.

  • Factor Xa Inhibitors: A patent has disclosed a series of 3-amino-tetrahydrofuran-3-carboxylic acid derivatives as potential inhibitors of Factor Xa, a key enzyme in the blood coagulation cascade, suggesting their potential as antithrombotic agents.[14]

  • HIF-1 Inhibitors: In the development of analogs of the natural product manassantin A, modifications to the tetrahydrofuran core, including the removal of methyl groups, were shown to be compatible with potent inhibition of Hypoxia-Inducible Factor 1 (HIF-1), a validated cancer target.[15]

  • Synthetic Building Blocks: 3-Aminomethyl tetrahydrofuran is a crucial intermediate in the synthesis of the third-generation neonicotinoid insecticide, dinotefuran.[16]

Key Experimental Protocols

The translation of rational design into tangible results relies on robust and reproducible experimental methods.

Protocol 1: Synthesis of N-substituted-3-amino-oxetane via Reductive Amination

This protocol describes the common and efficient method of coupling a primary or secondary amine to the oxetane core using oxetan-3-one.

Objective: To synthesize N-benzyl-oxetan-3-amine.

Materials:

  • Oxetan-3-one (1.0 eq)

  • Benzylamine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add oxetan-3-one dissolved in anhydrous DCM.

  • Add benzylamine to the solution and stir the mixture at room temperature for 1 hour to facilitate imine/iminium ion formation.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add sodium triacetoxyborohydride portion-wise over 15 minutes, ensuring the internal temperature does not rise significantly.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor reaction progress via Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure N-benzyl-oxetan-3-amine.

  • Self-Validation: Characterize the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. The expected mass and NMR shifts should be observed.

Protocol 2: In Vitro Anti-RSV Plaque Reduction Assay

This cell-based assay is a standard method for quantifying the antiviral activity of a compound.

Objective: To determine the EC50 value of a test compound against RSV.

Materials:

  • HEp-2 cells (or other RSV-permissive cell line)

  • RSV (e.g., A2 strain)

  • Test compound (e.g., Ziresovir analog)

  • Positive control (e.g., Ribavirin or a known fusion inhibitor)

  • Cell culture medium (e.g., MEM with 2% FBS)

  • Methylcellulose overlay medium

  • Crystal violet staining solution

  • Formalin (10%)

Procedure:

  • Seed HEp-2 cells in 6-well plates and grow until they form a confluent monolayer.

  • Prepare serial dilutions of the test compound and positive control in culture medium.

  • Pre-incubate the cell monolayers with the compound dilutions for 1 hour at 37 °C.

  • Infect the cells with a known titer of RSV (e.g., 50-100 plaque-forming units per well) for 2 hours.

  • Remove the virus inoculum and wash the cells.

  • Overlay the cells with methylcellulose medium containing the corresponding concentrations of the test compound. This semi-solid medium prevents secondary virus spread through the liquid phase, ensuring that new infections only occur in adjacent cells, thus forming discrete plaques.

  • Incubate the plates for 4-5 days at 37 °C until visible plaques are formed in the untreated virus control wells.

  • Fix the cells with 10% formalin.

  • Remove the overlay and stain the cell monolayer with crystal violet solution. The plaques will appear as clear zones against a purple background of viable cells.

  • Self-Validation & Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction relative to the untreated virus control. Plot the percentage inhibition versus the compound concentration and fit the data to a dose-response curve to determine the 50% effective concentration (EC50). The positive control should yield an EC50 value within its known effective range, validating the assay's performance.

An integrated workflow from synthesis to SAR analysis.

Conclusion and Future Outlook

Amino-oxolane derivatives, particularly the four-membered amino-oxetanes, have solidified their place as indispensable tools in modern medicinal chemistry. Their primary strength lies in the predictable and potent modulation of amine basicity, providing a robust solution to common pharmacokinetic and safety hurdles. The clinical progression of molecules like ziresovir and various oxetane-containing kinase inhibitors is a testament to the success of this strategy.

While the five-membered amino-oxolane (THF) scaffold is currently less explored as a primary pharmacophore, its utility as a synthetic intermediate and its presence in patented series suggest untapped potential. Future research should focus on:

  • Developing Novel Building Blocks: Expanding the diversity of synthetically accessible amino-oxolane and -oxetane scaffolds will open new avenues for exploration.

  • Systematic Exploration of Oxolanes: A concerted effort to synthesize and screen libraries of amino-tetrahydrofuran derivatives against diverse biological targets may uncover novel activities.

  • Predictive Modeling: As more data on the effects of these heterocycles become available, more accurate computational models can be built to predict their impact on ADME-Tox properties, further accelerating the design-make-test-analyze cycle.

By understanding the fundamental principles that govern the behavior of these scaffolds, drug discovery teams can continue to deploy them strategically, paving the way for the development of the next generation of innovative and effective medicines.

References

Sources

Exploratory

A Technical Guide to the Stereochemistry of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

Abstract The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. In drug development, where molecules must interact with complex, chiral biolog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. In drug development, where molecules must interact with complex, chiral biological systems, understanding and controlling stereochemistry is paramount to ensuring safety and efficacy.[1][2][3] This guide provides an in-depth technical framework for the stereochemical analysis of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol, a polysubstituted tetrahydrofuran derivative. This molecule contains two stereogenic centers, giving rise to four distinct stereoisomers. We will explore strategies for their stereoselective synthesis, present a validated analytical workflow for their separation and characterization, and detail the state-of-the-art methodologies required for the unambiguous assignment of both relative and absolute configuration. This document is intended for researchers, chemists, and drug development professionals engaged in the synthesis and analysis of chiral small molecules.

Introduction: The Central Role of Chirality in Drug Design

The interaction between a drug molecule and its biological target is fundamentally a three-dimensional event. Receptors, enzymes, and other biological macromolecules are chiral, meaning they can distinguish between different spatial arrangements of a drug molecule. This principle is tragically illustrated by the case of thalidomide, where one enantiomer was an effective sedative while the other was a potent teratogen.[2] Consequently, modern drug development mandates a thorough understanding and control of stereochemistry for any new chemical entity.[4]

The molecule at the core of this guide, 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol , possesses a substituted tetrahydrofuran (oxolane) core, a common motif in biologically active natural products.[5][6] Its structure contains two stereogenic centers at positions C2 and C3 of the oxolane ring, which gives rise to four possible stereoisomers: two pairs of enantiomers.

This guide provides a comprehensive approach to:

  • Defining the Stereoisomers: Visualizing and naming the four possible stereoisomers.

  • Stereocontrolled Synthesis: Outlining strategies to selectively synthesize specific isomers.

  • Analytical Characterization: Presenting a multi-step workflow for the separation and definitive stereochemical assignment of each isomer.

The Four Stereoisomers of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

The presence of two stereocenters means that four unique spatial arrangements of the molecule exist. These are classified as two enantiomeric pairs. The relationship between a molecule from one pair and a molecule from the other (e.g., (2R,3R) and (2R,3S)) is diastereomeric. Diastereomers have different physical properties and can be separated by standard chromatographic techniques, whereas enantiomers have identical physical properties (except for the rotation of plane-polarized light) and require a chiral environment for separation.[4]

The four stereoisomers are designated using the Cahn-Ingold-Prelog (CIP) priority rules:

  • (2R,3R)-3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

  • (2S,3S)-3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol (Enantiomer of the 2R,3R isomer)

  • (2R,3S)-3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

  • (2S,3R)-3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol (Enantiomer of the 2R,3S isomer)

stereoisomers cluster_pair1 Enantiomeric Pair 1 cluster_pair2 Enantiomeric Pair 2 R_R (2R,3R) S_S (2S,3S) R_R->S_S mirror plane R_S (2R,3S) R_R->R_S Diastereomers S_R (2S,3R) R_R->S_R Diastereomers S_S->R_S Diastereomers S_S->S_R Diastereomers R_S->S_R mirror plane

Caption: Relationships between the four stereoisomers.

Strategies for Stereoselective Synthesis

Achieving stereocontrol in the synthesis of polysubstituted tetrahydrofurans is a well-explored field in organic chemistry.[5][6][7] A common and effective strategy involves the diastereoselective cyclization of an acyclic precursor, where the stereochemistry is established before ring formation.

One robust approach is the Lewis acid-promoted oxonium-Prins cyclization .[8][9] This strategy involves the reaction of a homoallylic alcohol with an aldehyde to generate an oxonium ion, which then undergoes an intramolecular cyclization. The stereochemical outcome of the cyclization can be controlled by the geometry of the starting alkene and the choice of Lewis acid.[7][8]

synthesis_workflow start Chiral Acyclic Precursor (e.g., Homoallylic Alcohol) intermediate Oxonium Ion Intermediate start->intermediate reagent Aldehyde + Lewis Acid (e.g., SnBr4, BF3·OEt2) reagent->intermediate cyclization Stereoselective Oxonium-Prins Cyclization intermediate->cyclization product_mix Diastereomeric Mixture of Tetrahydrofurans cyclization->product_mix separation Chromatographic Separation product_mix->separation final_product Single Diastereomer (Racemic Pair) separation->final_product analytical_workflow cluster_main Analytical Workflow cluster_diastereomer Step 1: Isolate Diastereomers cluster_relative Step 2: Determine Relative Stereochemistry cluster_enantiomer Step 3: Isolate Enantiomers cluster_absolute Step 4: Determine Absolute Stereochemistry start Synthesized Mixture (Up to 4 Stereoisomers) achiral_sep Achiral Chromatography (e.g., Silica Gel) start->achiral_sep diastereomer_A Racemic Pair 1 (e.g., 2R,3R / 2S,3S) achiral_sep->diastereomer_A diastereomer_B Racemic Pair 2 (e.g., 2R,3S / 2S,3R) achiral_sep->diastereomer_B nmr NMR Spectroscopy (NOESY) diastereomer_A->nmr chiral_hplc Chiral HPLC diastereomer_A->chiral_hplc rel_config Assign cis/trans for each pair nmr->rel_config enantiomer_1 Single Isomer 1 chiral_hplc->enantiomer_1 enantiomer_2 Single Isomer 2 chiral_hplc->enantiomer_2 xray Single Crystal X-ray Crystallography enantiomer_1->xray abs_config Unambiguous Assignment (e.g., 2R,3R) xray->abs_config

Caption: Integrated workflow for stereochemical assignment.

Step 1 & 2: Diastereomer Separation and Relative Configuration by NMR

Since diastereomers have different physical properties, they can be separated using standard achiral chromatography (e.g., flash column chromatography on silica gel). Once each diastereomeric pair is isolated (as a racemic mixture), Nuclear Magnetic Resonance (NMR) spectroscopy is employed to determine the relative configuration (i.e., whether the substituents at C2 and C3 are on the same side, cis, or opposite sides, trans, of the ring).

While proton-proton coupling constants (3JHH) can sometimes provide stereochemical information in five-membered rings, their conformational flexibility can make this analysis ambiguous. [10][11][12]A more definitive technique is 2D Nuclear Overhauser Effect Spectroscopy (NOESY) . The NOE is a through-space interaction, and a cross-peak between two protons indicates they are close in space (typically < 5 Å). [13][14]

  • Expertise & Experience: For a cis isomer, a strong NOESY correlation is expected between the protons of the C2-methyl group and key protons on the C3-substituent. For the trans isomer, this correlation would be absent or very weak.

Table 1: Hypothetical Key NOESY Correlations for Relative Configuration

Isomer PairC2-CH₃ ProtonsC3-Substituent Protons (e.g., -CH₂-NH₂)Expected NOESY CorrelationInferred Relative Configuration
Pair A δ 1.25 ppmδ 2.90 ppmStrong cis
Pair B δ 1.18 ppmδ 2.85 ppmAbsenttrans
Step 3: Enantiomer Separation by Chiral HPLC

After separating the diastereomers, each fraction remains a 50:50 mixture of enantiomers (a racemate). Separating these requires a chiral environment, most commonly provided by High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP). [15][16]

  • Trustworthiness: The choice of CSP is critical. For a molecule containing both amine and alcohol functional groups, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) and macrocyclic glycopeptide-based CSPs are excellent starting points due to their proven broad applicability and multiple interaction mechanisms (hydrogen bonding, dipole-dipole, steric hindrance). [15][16][17]

  • Column Selection:

    • Screen initial separation on a Chiralpak® IA (immobilized amylose-based) and a Chirobiotic® T (teicoplanin-based) column (150 x 4.6 mm, 5 µm). Immobilized phases offer greater solvent compatibility.

  • Mobile Phase Screening:

    • Normal Phase: Start with a Hexane/Isopropanol (IPA) mixture (e.g., 90:10 v/v). Add a small amount of an amine modifier (e.g., 0.1% diethylamine, DEA) to improve the peak shape of the basic analyte.

    • Reversed Phase: Screen with an Acetonitrile/Water mixture with a volatile buffer (e.g., 0.1% formic acid or ammonium acetate) suitable for LC-MS applications.

  • Optimization:

    • Adjust the ratio of the strong solvent (e.g., IPA) to optimize retention time and resolution.

    • Evaluate the effect of temperature. Lowering the column temperature often enhances chiral recognition and improves separation.

  • Validation:

    • Once separation is achieved, validate the method for linearity, precision, and accuracy according to standard guidelines. Inject a certified racemic standard to confirm the method separates the enantiomers with a resolution (Rs) > 1.5.

Step 4: Absolute Configuration by Single-Crystal X-ray Crystallography

While chiral HPLC separates the enantiomers, it does not identify which peak corresponds to the R or S configuration. The gold-standard method for determining the absolute configuration of a chiral molecule is Single-Crystal X-ray Crystallography . [18][19][20] This technique provides an exact three-dimensional map of the atoms in a crystal. [18][20]When using a suitable X-ray wavelength, anomalous dispersion effects can be used to determine the absolute stereochemistry of the molecule unambiguously. [19][21]

  • Authoritative Grounding: The key statistical indicator for a successful absolute structure determination is the Flack parameter. [21]A value close to 0 for a given stereochemical model indicates that the model correctly represents the absolute configuration of the crystal. A value near 1 suggests the inverted structure is correct.

  • Purification: The sample must be of very high purity (>99%), as impurities can inhibit crystallization. Use the purified fraction from chiral HPLC.

  • Derivative Formation (If Necessary): If the parent molecule fails to form high-quality crystals, a derivative should be made. Reacting the primary amine with a chiral acid (like Mosher's acid) or an isocyanate containing a heavy atom (like bromine) can facilitate crystallization and aid in the determination of absolute configuration via anomalous dispersion. [19]This creates a self-validating system by introducing a component of known stereochemistry. [22]3. Screening Crystallization Conditions:

    • Use a crystallization screen kit to rapidly test various solvents, precipitants, and temperatures.

    • Common techniques include slow evaporation, vapor diffusion (hanging or sitting drop), and cooling.

  • Crystal Selection and Data Collection:

    • Select a single, well-formed crystal with sharp edges under a microscope.

    • Mount the crystal on a goniometer and cool it in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion.

    • Collect diffraction data using a modern diffractometer.

  • Structure Solution and Refinement:

    • Solve the crystal structure to determine the connectivity and relative stereochemistry.

    • Refine the model against the diffraction data and calculate the Flack parameter to establish the absolute configuration. [21]

Conclusion

The stereochemical characterization of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol is a multi-faceted challenge that requires a logical, integrated workflow combining stereoselective synthesis with advanced analytical techniques. By systematically separating diastereomers, determining relative configuration with NOESY NMR, resolving enantiomers via chiral HPLC, and finally assigning absolute configuration through X-ray crystallography, researchers can achieve an unambiguous understanding of all four stereoisomers. This rigorous, self-validating approach is essential for advancing drug discovery programs, ensuring that the therapeutic potential and safety profile of a specific stereoisomer are fully understood.

References

  • Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B: Structural Science, 58(3), 380-388. [Link]

  • Bhushan, R., & Lal, M. (2014). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 77(5-6), 413-421. [Link]

  • Bijvoet, J. M., Peerdeman, A. F., & van Bommel, A. J. (1951). Determination of the Absolute Configuration of Optically Active Compounds by Means of X-Rays. Nature, 168(4268), 271-272. [Link]

  • Bürgi, H. B., & Dunitz, J. D. (Eds.). (2008). Structure correlation. John Wiley & Sons. [Link]

  • Chiralpedia. (2025). The Molecular Grammar of Medicines: Isomerism, Chirality, and Stereochemical Relationships Explained. Chiralpedia. [Link]

  • Craig, D., & Meadows, J. D. (1998). Stereoselective Synthesis of cis- and trans-2,3-Disubstituted Tetrahydrofurans via Oxonium-Prins Cyclization. The Journal of Organic Chemistry, 63(22), 7894-7901. [Link]

  • Díaz, J., & Martín, J. D. (2011). On the configuration of five-membered rings: a spin-spin coupling constant approach. Chemistry–A European Journal, 17(23), 6485-6493. [Link]

  • Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A: Crystal Physics, Diffraction, Theoretical and General Crystallography, 39(6), 876-881. [Link]

  • McConnell, B., & Hage, D. S. (2019). Chiral Separations in the Pharmaceutical and Biopharmaceutical Industries. Journal of Pharmaceutical and Biomedical Analysis, 167, 183-202. [Link]

  • Ohtani, I., Kusumi, T., Kashman, Y., & Kakisawa, H. (1991). High-field FT NMR application of Mosher's method. The absolute configurations of marine terpenoids. Journal of the American Chemical Society, 113(11), 4092-4096. [Link]

  • Pirkle, W. H., & Pochapsky, T. C. (1987). Chiral stationary phases for the direct liquid chromatographic resolution of enantiomers. Chemical Reviews, 87(2), 347-362. [Link]

  • Trost, B. M., & Flygare, J. A. (1992). A flexible synthesis of 2,5-disubstituted tetrahydrofurans. Application to the synthesis of nonactin. The Journal of Organic Chemistry, 57(1), 115-125. [Link]

  • Wolfe, J. P., & Rossi, M. A. (2004). Palladium-Catalyzed Synthesis of Tetrahydrofurans from γ-Hydroxy Terminal Alkenes: Scope, Limitations, and Stereoselectivity. The Journal of Organic Chemistry, 69(15), 5099-5107. [Link]

Sources

Exploratory

Quantum Chemical Calculations for Substituted Oxolanes: A Mechanistic and Conformational Guide

Executive Summary Substituted oxolanes (tetrahydrofurans) are foundational scaffolds in medicinal chemistry, forming the core of nucleoside analogs, polyether antibiotics, and numerous synthetic pharmaceuticals. Unlike r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Substituted oxolanes (tetrahydrofurans) are foundational scaffolds in medicinal chemistry, forming the core of nucleoside analogs, polyether antibiotics, and numerous synthetic pharmaceuticals. Unlike rigid six-membered rings, the five-membered oxolane ring exhibits high conformational flexibility governed by a continuous puckering motion known as pseudorotation[1]. Elucidating this dynamic landscape through quantum chemical calculations—specifically Density Functional Theory (DFT) and ab initio methods—is critical for predicting molecular recognition, binding affinity, and stereochemical behavior in drug development. This guide outlines the theoretical framework, computational methodologies, and self-validating protocols required to accurately model oxolane conformations.

The Conformational Landscape and Pseudorotation

The non-planar structure of the oxolane ring allows it to interconvert between various puckered conformations with relatively low energy barriers[1]. The potential energy surface (PES) is dominated by two highly populated states: the C2​ -symmetric "twist" (T) form and the Cs​ -symmetric "envelope" (E) or "bent" form[1].

Because the energy differences between these conformers are often less than 1 kcal/mol, the introduction of substituents drastically alters the PES[2]. Stereoelectronic effects, such as the anomeric effect (in oxygen-adjacent substituents) and gauche interactions, dictate the thermodynamic minima[3].

Quantitative Conformational Data

The following table summarizes the key energetic and geometric parameters of the unsubstituted oxolane ring during pseudorotation.

Table 1: Calculated Conformational Energies and Puckering Parameters of Oxolane [1]

ConformerPoint GroupRelative Energy (kcal/mol)Puckering Amplitude (Q)Phase Angle ( ϕ )
Twist (T) C2​ 0.0~0.38 Å90°, 270°
Envelope (E) Cs​ 0.04 - 0.2~0.38 Å0°, 180°
Planar (Transition State) C2v​ ~2.0 - 5.00.0 ÅN/A

Causality in Experimental Choices: Why calculate the planar transition state if it is never observed in solution? The planar conformation represents the high-energy kinetic barrier for pseudorotation[1]. By isolating this transition state (confirmed via a single imaginary frequency), researchers can quantify the energy barrier of ring-flipping. This barrier directly impacts the entropic penalty a molecule incurs upon binding to a target protein, a critical metric in structure-based drug design.

Quantum Chemical Methodologies

Accurate computational modeling of substituted oxolanes requires a rigorous selection of the level of theory and basis set to capture subtle stereoelectronic interactions.

  • Conformational Sampling: Initial sampling utilizes Molecular Mechanics (MM) or semi-empirical methods (e.g., GFN2-xTB via the CREST program) to generate an exhaustive ensemble of conformers within a defined energy threshold (typically 12 kJ/mol)[3][4].

  • Geometry Optimization: DFT methods such as B3LYP, M06-2X, or ω B97X-D are employed[2][4]. Dispersion corrections (e.g., D3 or D4) are mandatory for substituted oxolanes to accurately capture intramolecular non-covalent interactions, such as lone pair–lone pair repulsions or hydrogen bonding[3].

  • High-Level Energy Refinement: For highly accurate relative energies, ab initio methods like MP2 or DLPNO-CCSD(T) extrapolated to the complete basis set (CBS) limit are recommended to resolve the subtle energy differences between twist and envelope forms[1][5].

Table 2: Comparison of Calculated Relative Energies and Interconversion Barriers [1]

Computational MethodBasis Set Δ E (Twist - Envelope) (kcal/mol)Energy Barrier (kcal/mol)
MP2aug-cc-pVTZ~0.04~0.05
B3LYP6-311++G**VariesVaries
CCSD(T)CBS~0.04N/A

Computational-Experimental Synergy: NMR Validation

A major challenge in oxolane chemistry is the ambiguity of structural assignment due to quasi-symmetric structures and overlapping NMR signals[4]. To overcome this, computational predictions of NMR chemical shifts and spin-spin coupling constants ( 3JHH​ ) are integrated with experimental data.

Causality in Experimental Choices: The Karplus equation relates 3JHH​ coupling constants to the dihedral angles between protons. However, because oxolanes undergo rapid pseudorotation in solution, a static crystallographic structure often fails to match experimental NMR data[4]. Instead, a Boltzmann-weighted average of the calculated conformers must be used to accurately reflect the dynamic solution-phase equilibrium[4][6].

Workflow Visualization

G N1 1. Conformational Sampling (CREST / GFN2-xTB) N2 2. Geometry Optimization (DFT: B3LYP/6-31G*) N1->N2 N3 3. Frequency Calculation (Identify Minima & ZPVE) N2->N3 N4 4. NMR Shielding Tensor (mPW1PW91/6-311+G**) N3->N4 N5 5. Boltzmann Weighting & DP4+ Probability Analysis N4->N5

Caption: Workflow for DFT-based conformational analysis and NMR validation of substituted oxolanes.

Protocol 1: Self-Validating Workflow for NMR-Assisted Conformational Analysis

This protocol establishes a self-validating loop where quantum mechanical predictions are continuously checked against internal thermodynamic logic and experimental observables (DP4+ probability)[4].

Step 1: Ensemble Generation Generate an initial conformational library using CREST (GFN2-xTB). Retain conformers within a 12 kJ/mol energy window and cluster them using a 1.0 Å RMSD cutoff to eliminate redundant structures[3][4].

Step 2: DFT Optimization Optimize the geometries of the retained conformers at the B3LYP/6-31G* level of theory in the gas phase or using an implicit solvent model (e.g., CPCM)[4][5].

Step 3: Frequency Validation (Self-Validation Check) Perform a frequency calculation at the same level of theory. Crucial Check: Ensure all frequencies are real (positive). The presence of an imaginary frequency mathematically invalidates the structure as a local minimum, indicating it is a transition state (e.g., the planar oxolane ring)[1]. Any structure with an imaginary frequency must be perturbed along the normal mode and re-optimized.

Step 4: NMR Shielding Calculation Compute the isotropic magnetic shielding tensors for 1H and 13C nuclei using the mPW1PW91/6-311+G** level of theory, which is highly parameterized for DP4+ calculations[4].

Step 5: Boltzmann Averaging & DP4+ Analysis Calculate the relative Gibbs free energies ( ΔG ) to determine the Boltzmann population of each conformer. Compare the Boltzmann-averaged calculated chemical shifts with experimental NMR data using the DP4+ statistical framework. A successful validation yields a single diastereomer assignment with >99% confidence[4].

Stereoelectronic Effects and Drug Discovery

In drug development, the specific conformation of the oxolane ring dictates the spatial orientation of pharmacophores. For example, in the synthesis of macrolides or nucleoside analogs, lone pair–lone pair repulsions between the ring oxygen and substituent heteroatoms can drive the equilibrium toward a specific α,α′ -trans or cis configuration[3].

DFT calculations reveal that the interatomic distance between oxygen atoms strongly influences these repulsive interactions, which correlate with solvent polarity and dictate stereoselective epimerization[3]. By leveraging these quantum chemical insights, medicinal chemists can rationally design oxolane derivatives that lock into the bioactive conformation, thereby reducing entropic penalties and enhancing target binding affinity.

References

  • Title: Computationally Assisted Analysis of NMR Chemical Shifts as a Tool in Conformational Analysis. Source: NIH / PMC. URL:[Link]

  • Title: Computational Insights into “Lone Pair–Lone Pair Interaction-Controlled” Isomerization in the Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin. Source: ACS Publications. URL: [Link]

  • Title: Relation between the NMR data and the pseudorotational free-energy profile for oxolane. Source: World Scientific. URL: [Link]

  • Title: Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations. Source: RSC Advances. URL:[Link]

  • Title: From Humorous Post to Detailed Quantum-Chemical Study: Isocyanate Synthesis Revisited. Source: ChemRxiv. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Stereoselective synthesis of 2,3,4-highly substituted oxetanes

Application Notes & Protocols Topic: Stereoselective Synthesis of 2,3,4-Highly Substituted Oxetanes Introduction: The Rising Prominence of Substituted Oxetanes The oxetane ring, a four-membered cyclic ether, has transiti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Notes & Protocols

Topic: Stereoselective Synthesis of 2,3,4-Highly Substituted Oxetanes

Introduction: The Rising Prominence of Substituted Oxetanes

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a highly valued structural motif in modern medicinal chemistry.[1][2][3] Its unique combination of properties—metabolic stability, low lipophilicity, and the ability to act as a potent hydrogen bond acceptor—makes it an attractive bioisosteric replacement for commonly used functional groups like gem-dimethyl and carbonyl moieties.[3][4][5] This has driven significant research into methods for their synthesis.

However, constructing highly substituted oxetanes, particularly those with multiple contiguous stereocenters (at the C2, C3, and C4 positions), presents a formidable synthetic challenge due to the inherent ring strain of the four-membered system.[1] Overcoming this challenge requires robust and stereocontrolled synthetic strategies. This guide provides an in-depth analysis of field-proven methodologies for the stereoselective synthesis of 2,3,4-substituted oxetanes, focusing on the mechanistic principles that govern stereochemical outcomes and providing detailed, actionable protocols for the research chemist.

Foundational Strategy: Stereospecific Intramolecular C–O Bond Formation

One of the most reliable strategies for controlling stereochemistry in oxetane synthesis is to forge the ring from an acyclic precursor where the key stereocenters are already established. The intramolecular Williamson etherification of 1,3-diols is a cornerstone of this approach, wherein the stereochemical integrity of the starting material is directly translated to the cyclic product.[1][6]

Mechanistic Rationale: From Diol to Oxetane

The success of this strategy hinges on a carefully orchestrated sequence of reactions that activates one hydroxyl group as a leaving group, followed by an intramolecular SN2 displacement by the remaining hydroxyl. As demonstrated by Nelson and co-workers, diastereomerically pure syn- and anti-1,3-diols can be converted into their corresponding cis- and trans-2,4-disubstituted oxetanes with high fidelity.[1][6] The key is the conversion of the diol into an intermediate (e.g., an acetoxy bromide) where the subsequent intramolecular cyclization proceeds with inversion of configuration at the carbon bearing the leaving group, leading to an overall retention of the relative stereochemistry from the diol.[6]

A critical consideration in this cyclization is the potential for competing side reactions, such as Grob fragmentation, which can occur with certain substitution patterns and reaction conditions.[1] The choice of base and reaction temperature is therefore paramount to favor the desired SN2 cyclization pathway.

Workflow for Stereocontrolled Synthesis from a 1,3-Diol

G cluster_0 Precursor Preparation cluster_1 Activation & Cyclization cluster_2 Product A Stereodefined 1,3-Diol (syn or anti) B Intermediate Formation (e.g., Acetoxy Bromide) A->B 1. (MeO)3CMe, PPTS 2. AcBr C Base-Mediated Intramolecular S_N2 Cyclization B->C NaH or other base D Stereodefined Oxetane (cis or trans) C->D Inversion at C-X

Caption: Workflow for stereospecific oxetane synthesis from 1,3-diols.

Protocol: Synthesis of a trans-2,4-Disubstituted Oxetane from an anti-1,3-Diol

This protocol is adapted from the stereocontrolled synthesis reported by Nelson and co-workers.[6]

Materials:

  • anti-1,3-diol (1.0 equiv)

  • Trimethyl orthoacetate (1.2 equiv)

  • Pyridinium p-toluenesulfonate (PPTS) (0.01 equiv)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • Acetyl Bromide (AcBr) (2.5 equiv)

  • Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

  • Anhydrous Dimethylformamide (DMF)

Procedure:

  • Intermediate Formation:

    • To a solution of the anti-1,3-diol (1.0 equiv) in anhydrous CH₂Cl₂ at room temperature, add trimethyl orthoacetate (1.2 equiv) and a catalytic amount of PPTS (0.01 equiv).

    • Stir the reaction for 10-15 minutes until TLC analysis indicates complete formation of the orthoacetate.

    • Cool the mixture to -78 °C using a dry ice/acetone bath.

    • Slowly add acetyl bromide (2.5 equiv) dropwise.

    • Allow the reaction to stir at -78 °C for 1.5 hours. The reaction mixture is then carefully quenched with saturated aqueous sodium bicarbonate.

    • Extract the aqueous layer with CH₂Cl₂, dry the combined organic layers over Na₂SO₄, and concentrate in vacuo to yield the crude acetoxy bromide.

  • Cyclization:

    • Wash the sodium hydride (1.2 equiv) with anhydrous hexanes to remove the mineral oil and suspend it in anhydrous DMF.

    • Cool the NaH suspension to 0 °C.

    • Add a solution of the crude acetoxy bromide in anhydrous DMF dropwise to the NaH suspension.

    • Allow the reaction to warm to room temperature and stir for 16 hours or until TLC indicates completion.

    • Carefully quench the reaction by the slow addition of water at 0 °C.

    • Extract the mixture with diethyl ether, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

    • Purify the crude product by flash column chromatography on silica gel to afford the trans-2,4-disubstituted oxetane.

Starting Diol StereochemistryProduct Oxetane StereochemistryTypical YieldReference
antitrans~50-70% (over 2 steps)[6]
syncis~50-70% (over 2 steps)[6]

Atom-Economical Approach: [2+2] Photocycloaddition

The Paternò-Büchi reaction, a photochemical [2+2] cycloaddition between an excited-state carbonyl compound and a ground-state alkene, is one of the most direct and atom-economical methods for constructing the oxetane ring.[4][7][8][9] The stereochemical outcome of this reaction is intimately linked to the nature of the carbonyl's excited state.

Mechanistic Insights: Singlet vs. Triplet Pathways

The reaction is initiated by photoexcitation of the carbonyl to its first excited singlet state (S₁). This can then either react directly with the alkene or undergo intersystem crossing (ISC) to the more stable triplet state (T₁).[7][8]

  • Singlet State (S₁) Reaction: This pathway is often concerted or proceeds through a very short-lived biradical intermediate. It is typically stereospecific, meaning the stereochemistry of the starting alkene is retained in the product.

  • Triplet State (T₁) Reaction: This pathway proceeds through a longer-lived 1,4-biradical intermediate.[8] The extended lifetime of this intermediate allows for bond rotation to occur before ring closure, often leading to a mixture of stereoisomers and favoring the thermodynamically more stable product.[7]

The regioselectivity is governed by the formation of the more stable of the two possible biradical intermediates.[7]

Paternò-Büchi Reaction Mechanism

Caption: Simplified mechanism of the Paternò-Büchi reaction.

Protocol: Diastereoselective Synthesis using a Chiral Auxiliary

This protocol describes an asymmetric Paternò-Büchi reaction that employs a chiral auxiliary to induce diastereoselectivity, providing a method for stereocontrol.[7]

Materials:

  • (-)-8-Phenylmenthyl pyruvate (1.0 equiv)

  • 2,3-Dimethyl-2-butene (10 equiv)

  • Anhydrous Hexane

  • Quartz photoreactor tube

  • Medium-pressure mercury lamp (e.g., 450 W)

Procedure:

  • Reaction Setup:

    • In a quartz photoreactor tube, dissolve (-)-8-phenylmenthyl pyruvate (1.0 equiv) in anhydrous hexane to make a ~0.03 M solution.

    • Add a large excess of 2,3-dimethyl-2-butene (10 equiv).

  • Degassing:

    • Thoroughly degas the solution by bubbling with dry argon for at least 30 minutes. Oxygen is a triplet quencher and its removal is crucial for reactions proceeding through the triplet state.

  • Irradiation:

    • Place the reaction tube in a photoreactor apparatus equipped with a cooling bath to maintain the temperature at approximately 20 °C.

    • Irradiate the mixture with a medium-pressure mercury lamp.

    • Monitor the reaction progress by TLC or GC analysis. Irradiation is continued until the starting pyruvate is consumed.

  • Workup and Purification:

    • Upon completion, concentrate the reaction mixture in vacuo to remove the solvent and excess alkene.

    • Purify the resulting residue by flash column chromatography on silica gel to isolate the diastereomeric oxetane products. The chiral auxiliary can then be cleaved to yield the enantioenriched oxetane.

Carbonyl SubstrateAlkeneDiastereomeric Ratio (d.r.)YieldReference
(-)-8-Phenylmenthyl pyruvate2,3-Dimethyl-2-butene>95:5~70-80%[7]
BenzaldehydeFuranVariesModerate[7]

Advanced Strategy: Stereoselective Intramolecular C–C Bond Formation

Moving beyond classical C–O bond formations, intramolecular C–C bond-forming cyclizations represent a modern and powerful approach to highly substituted oxetanes. These methods can create complex substitution patterns with high levels of stereocontrol, often by leveraging substrate-controlled diastereoselectivity.

Mechanistic Principle: Intramolecular Michael Addition

A notable example is the stereoselective synthesis of 2,3,3,4-tetrasubstituted oxetanes via an intramolecular Michael addition.[10][11] In this strategy, a stabilized carbanion (e.g., an allyl or benzyl anion) is generated within a molecule that also contains a Michael acceptor (such as a vinylogous urethane derivative). The subsequent intramolecular conjugate addition forms the strained four-membered ring. The stereochemical outcome is dictated by the transition state of the cyclization, which is influenced by the steric and electronic nature of the substituents on the acyclic precursor.

Workflow for Intramolecular C-C Bond Cyclization

G cluster_0 Precursor & Activation cluster_1 Cyclization cluster_2 Product A Acyclic Precursor with Anion Source & Michael Acceptor B Base-Mediated Anion Generation A->B Add Strong Base (e.g., NaHMDS) C Intramolecular Michael Addition B->C D Diastereoselective Ring Closure C->D Favored Transition State E 2,3,4-Highly Substituted Oxetane D->E Workup

Caption: General workflow for C-C bond forming oxetane synthesis.

Protocol: Synthesis of a 2,3,3,4-Tetrasubstituted Oxetane

This protocol is based on the intramolecular cyclization of vinylogous urethane derivatives reported by Li and co-workers.[10]

Materials:

  • Acyclic precursor (vinylogous urethane with an allylic or benzylic moiety) (1.0 equiv)

  • Sodium bis(trimethylsilyl)amide (NaHMDS), 1.0 M in THF (1.1 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous NH₄Cl solution

Procedure:

  • Reaction Setup:

    • To a flame-dried round-bottom flask under an argon atmosphere, add a solution of the acyclic precursor (1.0 equiv) in anhydrous THF.

    • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Anion Formation and Cyclization:

    • Slowly add NaHMDS (1.1 equiv) to the cooled solution dropwise via syringe.

    • Stir the reaction mixture at -78 °C. The progress of the reaction can be monitored by TLC. The cyclization typically proceeds over 1-3 hours.

  • Workup and Purification:

    • Upon completion, quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl solution.

    • Allow the mixture to warm to room temperature.

    • Extract the aqueous layer with ethyl acetate (3 x).

    • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield the highly substituted oxetane as a single diastereomer or a mixture of diastereomers.

R¹ SubstituentR² SubstituentDiastereoselectivityYieldReference
PhenylAllylSingle diastereomer86%[10]
4-MeO-PhenylAllylSingle diastereomer89%[10]
PhenylBenzylSingle diastereomer94%[10]

Conclusion and Outlook

The stereoselective synthesis of 2,3,4-highly substituted oxetanes is an evolving field driven by the increasing importance of these motifs in drug discovery. While classical methods like stereospecific C–O bond formation and Paternò-Büchi cycloadditions remain highly relevant, newer strategies involving catalytic asymmetric processes and C–C bond-forming cyclizations are enabling access to previously unattainable levels of molecular complexity.[10][12][13] The choice of synthetic strategy depends critically on the desired substitution pattern, required stereochemistry, and the overall synthetic context. Future developments will likely focus on expanding the scope of catalytic enantioselective methods to provide general and efficient access to any desired stereoisomer of a highly substituted oxetane.

References

  • Aikawa, K., Hioki, Y., Shimizu, N., & Mikami, K. (2011). Catalytic Asymmetric Synthesis of Stable Oxetenes via Lewis Acid-Promoted [2 + 2] Cycloaddition. Journal of the American Chemical Society, 133(50), 20092–20095. [Link]

  • Organic Chemistry Portal. (n.d.). Catalytic Asymmetric Synthesis of Stable Oxetenes via Lewis Acid-Promoted [2 + 2] Cycloaddition. Organic Chemistry Portal. [Link]

  • Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, K. F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150–12231. [Link]

  • SciSpace. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. SciSpace. [Link]

  • Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Imperial College London. [Link]

  • Matsunaga, S., Ishizuka, T., & Shibasaki, M. (2009). Catalytic asymmetric synthesis of 2,2-disubstituted oxetanes from ketones by using a one-pot sequential addition of sulfur ylide. Angewandte Chemie International Edition, 48(9), 1677-80. [Link]

  • HKUST Research Portal. (2026). Oxetanes in heterocycle synthesis: recent advances. HKUST Research Portal. [Link]

  • RSC Publishing. (2026). Oxetanes in heterocycle synthesis: recent advances. Chemical Communications. [Link]

  • Mikami, K., et al. (2011). Catalytic Asymmetric Synthesis of Oxetanes. Synlett, 2011(18), 2719-2724. [Link]

  • Gabko, P., Kalník, M., & Bella, M. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 21, 1324–1373. [Link]

  • Beilstein Journals. (2025). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journals. [Link]

  • Kim, K. E., & Krische, M. J. (2015). Enantioselective Synthesis of Oxetanes Bearing All-Carbon Quaternary Stereocenters via Iridium Catalyzed Alcohol-Vinyl Epoxide C-C Coupling. Organic letters, 17(22), 5578–5581. [Link]

  • Ho, G. M., & Li, Y. J. (2016). by intramolecular C–C bond forming Michael addition. Chemical Communications, 52(85), 12619-12621. [Link]

  • ResearchGate. (n.d.). Oxetane synthesis and previous work. ResearchGate. [Link]

  • Bull, J. A., et al. (2014). Synthesis of Di-, Tri-, and Tetrasubstituted Oxetanes by Rhodium-Catalyzed O=H Insertion and C=C Bond-Forming Cyclization. Angewandte Chemie International Edition, 53(36), 9642-9646. [Link]

  • ResearchGate. (2020). Facile Diastereoselective Synthesis of Highly Substituted Alkylene‐oxetanes from 3‐Alkyl Allenoates and Diaryl 1,2‐Diones/α‐Ketoamides Mediated by DBU. ResearchGate. [Link]

  • Ho, G. M., & Li, Y. J. (2016). by intramolecular C-C bond forming Michael addition. Semantic Scholar. [Link]

  • Fiala, T. A., Solis, O. A., Kidd, J. B., & Yoon, T. P. (2025). Intermolecular transposed Paternò–Büchi reactions enabled by triplet sensitization. Chemical Science, 16(48), 14319-14324. [Link]

  • Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Expert Opinion on Drug Discovery. [Link]

  • Wess, T. C., et al. (2019). Mild Intramolecular Ring Opening of Oxetanes. Organic Letters, 21(23), 9557–9561. [Link]

  • D'Auria, M., & Racioppi, R. (2013). Oxetane Synthesis through the Paternò-Büchi Reaction. Molecules, 18(10), 11886-11914. [Link]

  • Roberts, D. D., & McLaughlin, M. G. (2017). Diastereoselective access to substituted oxetanes via hydrosilylation–iodocyclisation of homopropargylic alcohols. Chemical Communications, 53(3), 546-549. [Link]

  • Isherwood, M. L., et al. (2022). Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives. Chemical Communications, 59(2), 169-172. [Link]

  • Strieth-Kalthoff, F., et al. (2020). Visible-Light-Enabled Paternò–Büchi Reaction via Triplet Energy Transfer for the Synthesis of Oxetanes. Organic Letters, 22(16), 6294–6299. [Link]

  • Gallo, M. C. S., & Burtoloso, A. C. B. (2019). Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. Frontiers in Chemistry, 7, 735. [Link]

  • Reddy, D., et al. (2021). Enantioselective Desymmetrization of 3-Substituted Oxetanes: An Efficient Access to Chiral 3,4-Dihydro-2H-1,4-benzoxazines. Organic Letters, 23(24), 9399–9404. [Link]

  • ResearchGate. (n.d.). Recent Advances in the Synthesis of 2-Substituted Oxetanes. ResearchGate. [Link]

Sources

Application

Application Note: Advanced Chiral Separation of Amino Alcohols via High-Performance Liquid Chromatography (HPLC)

Introduction and Rationale Amino alcohols represent a highly privileged pharmacophore in medicinal chemistry, forming the structural backbone of numerous critical therapeutics, including β -adrenergic antagonists ( β -bl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Rationale

Amino alcohols represent a highly privileged pharmacophore in medicinal chemistry, forming the structural backbone of numerous critical therapeutics, including β -adrenergic antagonists ( β -blockers) such as propranolol, bopindolol, and atenolol[1]. The pharmacological profile of these agents is profoundly stereoselective; typically, one enantiomer (the eutomer) exhibits the desired therapeutic effect, while the distomer may be inactive, less potent, or even responsible for adverse toxicological effects.

Because regulatory agencies mandate the rigorous characterization of individual enantiomers, precise chiral separation methodologies are essential for pharmacokinetic profiling, quality control, and drug development[1][2]. High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) remains the gold standard for these separations, offering unparalleled reliability, scalability, and resolution[3].

Mechanistic Principles of Chiral Recognition

Amino alcohols present unique chromatographic challenges. The presence of both a basic amine group and a polar hydroxyl group often leads to severe peak tailing on traditional silica-based matrices due to non-specific, secondary ion-exchange interactions with residual acidic silanols[4]. Successful enantioseparation requires a deep understanding of the chiral recognition mechanisms at play.

Polysaccharide-Based CSPs

Derivatized cellulose and amylose CSPs (e.g., tris(3,5-dimethylphenylcarbamate) or tris(3-chloro-4-methylphenylcarbamate)) offer broad enantioselectivity for amino alcohols[5]. The chiral recognition is governed by a complex interplay of hydrogen bonding (between the analyte's hydroxyl/amine groups and the CSP's carbamate linkages), π−π interactions, and steric fit within the helical polymer structure[6].

Crown Ether CSPs

For primary amino alcohols, crown ether CSPs (e.g., based on 18-crown-6 derivatives) are highly specific. The mechanism relies on the formation of a host-guest inclusion complex. The primary amine must be fully protonated ( −NH3+​ ) to enter the chiral cavity and form ion-dipole interactions with the ether oxygens, while chiral barriers on the crown ether dictate the differential stability of the resulting diastereomeric complexes[6].

G Protonated Protonated Primary Amine (-NH3+) Complex Host-Guest Inclusion Complex Protonated->Complex Hydrogen Bonding Crown Crown Ether Cavity (18-crown-6) Crown->Complex Ion-Dipole Interactions Steric Steric Barrier (Chiral Appendages) Complex->Steric Encounter Diff Differential Stability (Diastereomeric Complexes) Steric->Diff Chiral Recognition Elution Enantiomeric Elution Order Diff->Elution

Figure 1: Mechanism of chiral recognition for primary amino alcohols using Crown Ether CSPs.

Method Development and Optimization Strategy

The development of a robust chiral method requires a systematic approach, balancing stationary phase chemistry with mobile phase thermodynamics.

G Start Amino Alcohol Sample CSP Select Chiral Stationary Phase (CSP) Start->CSP Poly Polysaccharide CSP (e.g., Amylose/Cellulose) CSP->Poly Secondary/Tertiary Crown Crown Ether CSP (Primary Amines Only) CSP->Crown Primary Amines NP Normal Phase Hexane/Alcohol + DEA Poly->NP RP Reversed Phase Acidic Aqueous (pH 1-2) Crown->RP Eval1 Evaluate Resolution (Rs > 1.5) NP->Eval1 Eval2 Evaluate Resolution (Rs > 1.5) RP->Eval2 Opt1 Optimize Alcohol % & Temp Eval1->Opt1 Rs < 1.5 Done Validated Chiral Method Eval1->Done Rs >= 1.5 Opt2 Optimize pH & Temp Eval2->Opt2 Rs < 1.5 Eval2->Done Rs >= 1.5 Opt1->Eval1 Opt2->Eval2

Figure 2: Systematic workflow for developing a chiral HPLC separation method for amino alcohols.

The Critical Role of Mobile Phase Additives

For basic amino alcohols, the choice of additive is the single most critical factor in achieving baseline resolution ( Rs​≥1.5 ). In Normal Phase (NP), basic additives like Diethylamine (DEA) or Ethanolamine mask residual silanols, drastically sharpening peaks[4]. In Reversed-Phase (RP) or Polar Organic (PO) modes, acidic additives like Trifluoroacetic acid (TFA) or volatile buffers (ammonium acetate) are utilized to control the ionization state of the analyte[7].

Table 1: Mobile Phase Additive Selection Guide for Amino Alcohols

Separation ModeTypical Mobile PhaseRecommended AdditiveMechanism of Action
Normal Phase (NP) Hexane / Isopropanol (90:10)0.1% Diethylamine (DEA)Masks acidic silanols; suppresses secondary ion-exchange tailing.
Reversed Phase (RP) Water / Acetonitrile (Gradient)0.1% TFA or HClO4​ Protonates amine; pairs with basic sites; required for Crown Ether CSPs.
Polar Organic (PO) 100% Methanol or Acetonitrile0.1% DEA + 0.1% TFAForms a volatile salt buffer; enhances solubility and peak shape.
UPC 2 / SFC Compressed CO2​ / Methanol20 mM Ammonium AcetateFacilitates elution of basic compounds in supercritical fluid conditions.

Experimental Protocols

Protocol 1: Direct Normal-Phase Separation on Polysaccharide CSPs

This protocol is the industry standard for secondary amino alcohols, including most β -blockers[4][5].

  • Column Preparation : Install a polysaccharide-based CSP column (e.g., Cellulose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm).

  • Mobile Phase Compounding : Prepare a mixture of HPLC-grade Hexane and Isopropanol (IPA) at an 85:15 (v/v) ratio. Add exactly 0.1% (v/v) Diethylamine (DEA). Expert Insight: Always use freshly opened DEA, as it degrades and oxidizes over time, which can introduce ghost peaks and baseline drift.

  • Equilibration : Flush the column with 20–30 column volumes of the mobile phase at 1.0 mL/min until the UV baseline is perfectly stable[4].

  • Sample Preparation : Dissolve the racemic amino alcohol in the mobile phase to a concentration of 1.0 mg/mL. Ensure complete dissolution to prevent column frit clogging.

  • Chromatographic Run :

    • Flow Rate : 1.0 mL/min

    • Temperature : 25 °C (Enantioseparation is enthalpy-driven; if Rs​ is insufficient, lowering the temperature to 15 °C often increases the separation factor, α ).

    • Detection : UV at 230–254 nm, depending on the analyte's chromophore.

Protocol 2: Direct Reversed-Phase Separation on Crown Ether CSPs

This protocol is exclusively for primary amino alcohols (e.g., 4-amino-2-methyl-1-phenylbutan-2-ol derivatives)[8].

  • Column Preparation : Install a Crown Ether CSP (e.g., Crownpak CR(+), 150 x 4.0 mm, 5 µm).

  • Mobile Phase Compounding : Prepare an aqueous solution of Perchloric Acid ( HClO4​ ) adjusted to pH 1.5. Expert Insight: The highly acidic pH is mandatory to ensure the primary amine is fully protonated ( −NH3+​ ), which is required for inclusion into the crown ether cavity.

  • Equilibration : Equilibrate at 0.5 mL/min. Do not exceed the manufacturer's pressure limits, as crown ether columns are often packed on softer silica or polymer beds.

  • Chromatographic Run :

    • Flow Rate : 0.4 - 0.8 mL/min.

    • Temperature : 0 °C to 15 °C. (Crown ether separations are highly temperature-dependent; sub-ambient temperatures drastically improve chiral recognition).

Protocol 3: Indirect Separation via Chiral Derivatization

When direct separation fails or when utilizing standard achiral LC-MS systems, indirect separation via diastereomer formation is a robust alternative[9].

  • Derivatization Reaction : React the racemic amino alcohol with a chiral derivatizing agent (CDA) such as Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) or a Cyanuric Chloride derivative[4][9].

  • Incubation : Mix 50 µL of the amino alcohol (50 mM) with 100 µL of the CDA (1% in acetone) and 20 µL of 1M NaHCO3​ . Incubate at 40 °C for 1 hour.

  • Quenching : Stop the reaction by adding 20 µL of 1M HCl .

  • Chromatographic Run : Inject the resulting diastereomeric mixture onto a standard achiral C18 Reversed-Phase column. Elute using a linear gradient of Acetonitrile and Aqueous 0.1% TFA (e.g., 10% to 50% ACN over 45 minutes)[9].

Quantitative Data & Benchmarks

Table 2: Representative Chromatographic Performance for Common β -Blockers Data synthesized from standardized normal-phase polysaccharide CSP screenings[1][5].

Analyte (Amino Alcohol)Stationary PhaseMobile PhaseTemp (°C)Resolution ( Rs​ )Selectivity ( α )
Propranolol Cellulose-1Hexane/IPA/DEA (90:10:0.1)252.851.42
Bopindolol Amylose-1Hexane/EtOH/DEA (80:20:0.1)253.101.55
Atenolol Cellulose-2Hexane/EtOH/DEA (70:30:0.1)251.951.28
Metoprolol Cellulose-1Hexane/IPA/DEA (85:15:0.1)252.401.35

Troubleshooting Irreproducible Separations

Even well-developed chiral methods can suffer from reproducibility issues. Address common failure modes systematically:

  • Retention Time Drift in Normal Phase : Trace amounts of water in NP solvents (Hexane/IPA) will aggressively compete for hydrogen bonding sites on the CSP, altering the surface activity and causing retention times to drift[4]. Solution : Always use HPLC-grade solvents stored over activated molecular sieves.

  • Loss of Resolution ( Rs​ ) : If resolution degrades over the column's lifetime, the CSP may be fouled by strongly retained achiral impurities, or the polymeric coating may be swelling. Solution : Flush the column with 100% Ethanol or Isopropanol (never use forbidden solvents like Dichloromethane or THF on non-immobilized coated CSPs, as they will strip the chiral polymer from the silica support)[2].

  • Severe Peak Tailing : Indicates inadequate masking of silanols. Solution : Verify the concentration and freshness of the DEA or TFA additive. Increase DEA concentration up to 0.2% if necessary, but monitor for baseline noise.

References

  • Waters Corporation. "Simultaneous Enantiomeric Separation of Multiple Beta Blockers Using UltraPerformance Convergence Chromatography (UPC2)." Waters Application Notes. Available at: [Link]

  • Ward, T. J., & Ward, K. D. "Chiral Separations: Fundamental Review 2010." Analytical Chemistry, ACS Publications. Available at:[Link]

  • Ali, I., et al. "Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals." NIH / National Library of Medicine. Available at: [Link]

  • Jacob, M., et al. "The Chiral Notebook: Chiral Separation of Beta Blockers using Lux® Polysaccharide-Based Chiral Stationary Phases." Phenomenex, Inc. Available at:[Link]

  • Ward, T. J., & Ward, K. D. "Chiral Separations: A Review of Current Topics and Trends (2011)." Analytical Chemistry, ACS Publications. Available at: [Link]

  • Bhushan, R., & Lal, M. "Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride." AKJournals. Available at: [Link]

Sources

Method

Advanced NMR Strategies for the Structural and Stereochemical Elucidation of Complex Amino Alcohols

Application Note & Protocol Guide Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Introduction & Strategic Considerations Complex amino alcohols—molecules containing both amine and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Guide Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Introduction & Strategic Considerations

Complex amino alcohols—molecules containing both amine and hydroxyl functional groups alongside multiple stereocenters—are ubiquitous in modern pharmacophores, including beta-blockers, sphingolipids, and macrolide antibiotics. The spectroscopic bottleneck in analyzing these molecules lies in their exchangeable protons (–OH, –NH₂, –NHR) and the heavy overlap of aliphatic signals in the 2.5–4.5 ppm region.

As an analytical scientist, your experimental design must be self-validating. Relying solely on 1D 1H NMR in standard solvents like CDCl₃ often leads to ambiguous assignments due to rapid intermolecular proton exchange, which broadens or completely erases critical structural information. By strategically manipulating the solvent environment and utilizing targeted 2D NMR and derivatization techniques, we can lock these dynamic protons and map the exact absolute configuration of the molecule.

The Causality of Solvent Selection

In non-polar solvents (e.g., CDCl₃), the exchange rate of hydroxyl and amine protons is faster than the NMR timescale, resulting in broad singlets devoid of scalar coupling ( 3JH,H​ ). By switching to dry DMSO-d₆ , the solvent acts as a strong hydrogen-bond acceptor. It forms stable, localized hydrogen bonds with the solute's –OH and –NH protons, drastically reducing their exchange rate. This "locks" the protons, transforming them into sharp peaks that exhibit clear scalar coupling to adjacent aliphatic protons. This phenomenon is critical for tracing spin systems directly from the heteroatom, a technique successfully utilized in the elucidation of complex rhamnolipid-amino alcohol hybrids ()[1].

Analytical Workflow

Workflow A Complex Amino Alcohol Sample B Solvent Selection Strategy A->B C DMSO-d6 (Hydrogen-bond acceptor: Locks NH/OH protons) B->C D CDCl3 / D2O (Standard profiling: Fast proton exchange) B->D E 2D NMR Suite (COSY, TOCSY, HSQC, HMBC) C->E Observe 3J(H,H) couplings D->E F Stereochemical Elucidation E->F G Covalent Derivatization (MTPA/MPA Esters/Amides) F->G H Chiral Solvating Agents (Non-covalent interaction) F->H I Absolute Configuration & Structural Validation G->I H->I

Figure 1: Decision tree and workflow for the NMR analysis of complex amino alcohols.

Quantitative Data Presentation

To facilitate rapid spectral interpretation, the following table summarizes the typical chemical shifts and scalar couplings observed for 1,2-amino alcohol motifs when analyzed in dry DMSO-d₆.

Structural MotifNucleusTypical Chemical Shift ( δ , ppm)Typical Coupling ( 3J , Hz)Diagnostic Notes
α -CH (OH) 1H 3.50 – 4.504.0 – 8.0Shifts downfield by ~1.0 ppm upon esterification.
α -CH (OH) 13C 65.0 – 75.0N/ADifferentiable via multiplicity-edited HSQC.
α -CH (NH₂) 1H 2.50 – 3.505.0 – 9.0Often overlaps heavily with residual water/aliphatics.
α -CH (NH₂) 13C 45.0 – 60.0N/ADistinctly upfield from oxygenated carbons.
–OH (Hydroxyl) 1H 4.00 – 5.504.0 – 6.0Appears as a sharp doublet if coupled to a single α -CH.
–NH₂ (Amine) 1H 7.00 – 8.50Broad or ~6.0Appears as a broad singlet or triplet; integrates to 2H.

Core Analytical Protocols

Protocol 1: Sample Preparation & Solvent Optimization

A self-validating NMR experiment begins with pristine sample preparation. Trace water will ruin the observation of exchangeable protons.

  • Lyophilization: Dissolve 5–10 mg of the amino alcohol in LC-MS grade water/acetonitrile and lyophilize for 24 hours.

    • Causality: Residual water rapidly exchanges with –OH and –NH protons, averaging their signals into a broad water peak and destroying the 3JH,H​ coupling networks.

  • Solvent Reconstitution: Reconstitute the dried sample in 600 µL of strictly anhydrous DMSO-d₆ (ampouled, 99.9% D).

    • Causality: The sulfoxide oxygen acts as a hydrogen bond acceptor, locking the hydroxyl and amine protons on the NMR timescale, allowing them to be observed between 4.48 and 4.69 ppm ()[2].

  • Acquisition: Acquire a standard 1D 1H spectrum. If the –OH signal is a sharp doublet, the sample is sufficiently dry to proceed to 2D analysis.

Protocol 2: 2D NMR Sequence Execution

To map the connectivity of the amino alcohol backbone, execute the following suite:

  • gCOSY / zTOCSY: Set the mixing time for TOCSY to 80 ms.

    • Causality: Starting from the now-visible –OH or –NH protons, you can trace the contiguous scalar coupling network down the aliphatic chain, unambiguously identifying the α -CH and β -CH₂ groups[2].

  • Multiplicity-Edited HSQC: Acquire with 1JC,H​ optimized for 145 Hz.

    • Causality: This sequence differentiates CH/CH₃ groups (positive phase) from CH₂ groups (negative phase), immediately resolving the heavily overlapped 2.5–4.5 ppm aliphatic region.

  • HMBC: Acquire with long-range coupling optimized for 8 Hz. This bridges the gap between the amine and hydroxyl spin systems by showing correlations through quaternary carbons or heteroatoms.

Protocol 3: Stereochemical Elucidation via Modified Mosher's Method

To determine the absolute configuration of the chiral centers, we employ the modified Mosher's method using α -methoxyphenylacetic acid (MPA) or α -methoxy- α -trifluoromethylphenylacetic acid (MTPA) ()[3].

  • Parallel Derivatization: Divide the amino alcohol into two equal aliquots. React Aliquot A with (R)-MPA and Aliquot B with (S)-MPA in the presence of EDC/DMAP in anhydrous CH₂Cl₂.

    • Causality: Derivatizing with both enantiomers creates a self-validating system. The phenyl ring of the MPA group creates a magnetic anisotropic shielding cone.

  • NMR Acquisition: Isolate the resulting diastereomeric amides/esters and acquire high-resolution 1D 1H NMR spectra for both.

  • ΔδRS Calculation: Calculate the chemical shift difference ( ΔδRS=δR​−δS​ ) for the protons adjacent to the chiral center.

    • Causality: Protons situated on the right side of the MPA plane will fall into the shielding cone of the (R)-derivative, resulting in negative ΔδRS values. Protons on the left side will yield positive values. This predictable distribution of signs allows for the unambiguous assignment of the absolute configuration of 1,2-amino alcohols ()[4].

  • Alternative (Non-Covalent): If the sample is prone to degradation, utilize Chiral Solvating Agents (CSAs) such as bis-thiourea or natural alkaloids. These form stereoselective non-covalent complexes, inducing distinct chemical shift differences ( Δδ ) in 13C and 1H spectra without the need for covalent derivatization ()[5].

References

  • Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy Analytical Chemistry - ACS Publications URL:[Link]

  • Absolute configuration of amino alcohols by H-1-NMR Tetrahedron: Asymmetry / ResearchGate URL:[Link]

  • The Assignment of Absolute Configuration by NMR Chemical Reviews - ACS Publications URL:[Link]

  • Rhizoleucinoside, a Rhamnolipid–Amino Alcohol Hybrid from the Rhizobial Symbiont Bradyrhizobium sp. BTAi1 Organic Letters - ACS Publications URL:[Link]

  • Rhizoleucinoside, Rhamnolipid-Amino Alcohol Hybrid from the Rhizobial Symbiont Bradyrhizobium sp. BTAi1 PMC - NIH URL:[Link]

  • Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds MDPI - Molecules URL:[Link]

Sources

Method

X-ray crystallography of novel oxolane compounds

Application Note: Structural Elucidation of Novel Oxolane Compounds via X-Ray Crystallography Introduction & Mechanistic Challenges Oxolanes (tetrahydrofurans) are ubiquitous structural motifs in medicinal chemistry, for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Structural Elucidation of Novel Oxolane Compounds via X-Ray Crystallography

Introduction & Mechanistic Challenges

Oxolanes (tetrahydrofurans) are ubiquitous structural motifs in medicinal chemistry, forming the core of nucleosides, muscarine analogs, and numerous bioactive natural products[1]. However, their structural elucidation via single-crystal X-ray diffraction (SCXRD) presents profound physical and computational challenges.

The primary obstacle is the inherent conformational flexibility of the five-membered oxolane ring. Unlike rigid aromatic systems, oxolanes frequently undergo rapid pseudorotation between various envelope (E) and twist (T) conformations[2]. This dynamic flexibility carries a high entropic penalty during crystallization. Furthermore, many low-molecular-weight oxolanes are liquids at room temperature, lacking the necessary directional intermolecular forces (such as robust hydrogen bonding networks) to spontaneously establish a stable, long-range crystal lattice[3]. To successfully analyze these compounds, researchers must engineer the solid state through targeted supramolecular or chemical interventions.

Strategic Crystallography Workflow

G Start Novel Oxolane Compound Assess Assess Physical State & Flexibility Start->Assess Liquid Liquid / Low MP (High Entropy) Assess->Liquid Solid Solid (Conformationally Stable) Assess->Solid Deriv Heavy-Atom Derivatization Liquid->Deriv Chemical CoCryst Co-Crystallization (e.g., TPPO) Liquid->CoCryst Supramolecular Cryst Vapor Diffusion / Slow Evaporation Solid->Cryst Deriv->Cryst CoCryst->Cryst Diffract Cryogenic X-Ray Diffraction (100 K) Cryst->Diffract Refine Model Ring Puckering & Pseudorotation Diffract->Refine

Workflow for the crystallographic analysis of oxolane compounds.

Causality in Experimental Design

To overcome the entropic penalty of oxolane pseudorotation and the lack of lattice-forming interactions in liquid derivatives, the experimental design must enforce order through the following mechanisms:

  • Supramolecular Scaffolding (Co-crystallization): Introducing co-formers such as triphenylphosphine oxide (TPPO) or succinimide creates a robust hydrogen-bonding network. The co-former acts as a rigid matrix, trapping the flexible oxolane guest into a defined crystallographic position and artificially raising the melting point of the bulk material[3],[4].

  • Heavy-Atom Derivatization: Converting an oxolane alcohol into a tosylate or halogenated ester serves a dual purpose. First, it increases the molecular weight and introduces π−π stacking or dipole interactions, facilitating crystallization[1]. Second, it introduces a heavy anomalous scatterer (e.g., sulfur, iodine) to solve the phase problem via Single-wavelength Anomalous Dispersion (SAD), which is critical for determining the absolute configuration of chiral oxolanes[1].

  • Cryogenic Freezing of Dynamic Disorder: Collecting diffraction data at 100 K is not merely for signal-to-noise enhancement; it is a thermodynamic necessity. Cryo-cooling traps the oxolane ring in a localized potential energy minimum, resolving the smeared electron density caused by room-temperature pseudorotation into discrete, modelable atomic positions[2].

Step-by-Step Methodologies

Protocol A: Co-Crystallization of Liquid Oxolanes via Vapor Diffusion Objective: To induce lattice formation in liquid or low-melting oxolanes using a hydrogen-bond-accepting co-former. Self-Validation Check: The appearance of distinct crystal morphologies (e.g., sharp blocks) compared to the known morphology of the pure co-former indicates successful co-crystal formation.

  • Stoichiometric Preparation: Weigh the oxolane compound and the selected co-former (e.g., TPPO) in a precise 1:1 molar ratio.

  • Solvent Selection: Dissolve the mixture in a minimal volume of a moderately polar solvent (e.g., ethyl acetate or dichloromethane). Using a minimal volume ensures the solution is near the saturation point, reducing the energy barrier for nucleation[3],[5].

  • Anti-Solvent Layering: Transfer the saturated solution to a 2-dram inner vial. Place this vial inside a 20 mL outer scintillation vial containing 3 mL of a volatile, non-polar anti-solvent (e.g., pentane or hexanes)[5].

  • Vapor Equilibration: Cap the outer vial tightly. Allow the anti-solvent to slowly diffuse into the inner solution at 4 °C. The reduced temperature lowers the solubility threshold and minimizes the kinetic energy of the oxolane rings, promoting ordered, highly diffracting single crystals[5].

Protocol B: Cryogenic Data Collection and Refinement of Ring Puckering Objective: To accurately acquire diffraction data and model the stereochemistry and ring puckering of the oxolane core. Self-Validation Check: The refined Cremer-Pople parameters must align with chemically sensible envelope or twist conformations without yielding excessive or physically impossible anisotropic displacement parameters (ADPs).

  • Crystal Harvesting and Cryoprotection: Mount a suitable single crystal on a MiTeGen loop. If the crystal was grown in a volatile solvent, briefly immerse it in a cryoprotectant oil (e.g., Paratone-N) to displace mother liquor and prevent lattice cracking upon cooling.

  • Flash-Cooling: Plunge the loop directly into the 100 K nitrogen gas stream of the diffractometer. Rapid cooling prevents crystalline ice formation and freezes the oxolane pseudorotation[2].

  • Data Processing and Phasing: Integrate the diffraction images. If a heavy atom derivative (e.g., tosylate) was utilized, apply SAD phasing to determine the absolute configuration of the chiral centers[1].

  • Refinement of Puckering: During least-squares refinement, analyze the residual electron density map ( Fo​−Fc​ ). If the oxolane carbons exhibit highly elongated ellipsoids despite cryogenic temperatures, model the ring as statically disordered over two positions (e.g., C2−endo and C3−exo ) and refine their relative occupancies using free variables.

Quantitative Data: Conformational Benchmarks

The geometry of the five-membered oxolane ring is mathematically defined by Cremer-Pople puckering parameters: the puckering amplitude ( q2​ ) and the phase angle ( ϕ2​ ). Comparing your refined structure against these benchmarks ensures the crystallographic model is chemically accurate[2],[6].

Conformation TypePoint Group SymmetryPhase Angle ( ϕ2​ )Puckering Amplitude ( q2​ )Typical Deviation from Mean Plane (Å)
Planar (Transition State) D5h​ N/A ∼0.000 Å <0.01 Å
Envelope (E) Cs​ 0∘,36∘,72∘... 0.30−0.40 Å ∼0.50−0.60 Å (Flap atom)
Twist (T) C2​ 18∘,54∘,90∘... 0.30−0.40 Å ∼0.30−0.40 Å (Adjacent atoms)
Dynamic Disorder Time-averagedVariableAnomalously lowHigh Anisotropic Displacement

Note: In properly refined structures, the bridgehead or flap atom of the oxolane ring typically deviates from the mean plane of the other four atoms by approximately 0.5 Å[2].

References

  • MDPI - Oxolane Ammonium Salts (Muscarine-Like)—Synthesis and Microbiological Activity. Available at:[Link]

  • National Institutes of Health (PMC) - Crystal structure of (+)-N-[(1R,5S,6S,9S)-5-hydroxymethyl-3,3,9-trimethyl-8-oxo-2,4,7-trioxabicyclo[4.3.0]nonan-9-yl]acetamide. Available at:[Link]

  • ACS Publications - The Microwave Spectrum, Structure, and Ring-Puckering of the Cyclic Dipeptide Diketopiperazine. Available at:[Link]

  • University of Fribourg - Guide for crystallization. Available at:[Link]

  • National Institutes of Health (PMC) - Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium. Available at:[Link]

  • University of Florida - How to Grow Crystals. Available at:[Link]

Sources

Application

Synthesis of 3-Amino-Oxolane Derivatives: A Detailed Guide to Key Methodologies

Introduction: The Significance of the 3-Amino-Oxolane Scaffold in Modern Drug Discovery The 3-amino-oxolane, also known as 3-aminotetrahydrofuran, represents a privileged structural motif in medicinal chemistry. Its satu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the 3-Amino-Oxolane Scaffold in Modern Drug Discovery

The 3-amino-oxolane, also known as 3-aminotetrahydrofuran, represents a privileged structural motif in medicinal chemistry. Its saturated heterocyclic core, combined with a strategically placed amino group, provides a three-dimensional framework that can effectively probe the binding pockets of various biological targets. This scaffold is found in a range of biologically active molecules, including potent inhibitors of HIV-1 protease and antiarrhythmic agents.[1][2] The oxolane ring can serve as a bioisosteric replacement for other cyclic systems, often improving physicochemical properties such as solubility and metabolic stability, which are critical for the development of successful drug candidates.[3][4]

This application note provides a detailed overview of several robust and widely employed protocols for the synthesis of 3-amino-oxolane derivatives. We will delve into the mechanistic underpinnings of each method, offering insights into the rationale behind the choice of reagents and reaction conditions. This guide is intended for researchers and scientists in the field of organic synthesis and drug development, providing them with the necessary tools to construct these valuable building blocks.

Strategic Approaches to the Synthesis of 3-Amino-Oxolane Derivatives

The synthesis of 3-amino-oxolanes can be broadly categorized into several key strategies, each with its own set of advantages and limitations. The choice of a particular route often depends on the desired stereochemistry, the substitution pattern on the oxolane ring and the amino group, and the scalability of the process. In this guide, we will focus on four principal methodologies:

  • Reductive Amination of Tetrahydrofuran-3-one: A direct and efficient method for the synthesis of a wide range of N-substituted 3-amino-oxolanes.

  • Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction for the synthesis of N-aryl and N-heteroaryl 3-amino-oxolane derivatives.

  • Synthesis from Chiral Precursors: A strategy that leverages the stereochemistry of readily available starting materials, such as amino acids, to produce enantiomerically pure 3-amino-oxolanes.

  • Nucleophilic Substitution of 3-Hydroxy-oxolane: A versatile two-step approach involving the activation of the hydroxyl group followed by displacement with a nitrogen nucleophile.

Protocol 1: Reductive Amination of Tetrahydrofuran-3-one

Reductive amination is a cornerstone of amine synthesis, combining the formation of a C-N bond with a subsequent reduction in a single pot.[5][6][7] This method is particularly well-suited for the preparation of N-substituted 3-amino-oxolanes from the commercially available tetrahydrofuran-3-one.

Scientific Rationale

The reaction proceeds through the initial formation of a hemiaminal intermediate upon reaction of the ketone with a primary or secondary amine. This is followed by dehydration to form an imine (from a primary amine) or an iminium ion (from a secondary amine). A mild and selective reducing agent, present in the reaction mixture, then reduces the C=N double bond to afford the desired amine.[7][8]

The choice of the reducing agent is critical. Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are frequently used because they are mild enough not to reduce the starting ketone but are sufficiently reactive to reduce the intermediate imine or iminium ion.[5][6] The reaction is typically carried out under mildly acidic conditions, which catalyze the formation of the imine/iminium ion intermediate.[8]

Experimental Workflow

cluster_0 Reductive Amination Workflow A Combine Tetrahydrofuran-3-one and Amine in Solvent B Add Acetic Acid (Catalyst) A->B C Add NaBH(OAc)3 Portion-wise B->C D Reaction Monitoring (TLC) C->D E Aqueous Work-up D->E F Extraction and Purification E->F

Caption: Workflow for the reductive amination of tetrahydrofuran-3-one.

Detailed Protocol

Materials:

  • Tetrahydrofuran-3-one

  • Primary or secondary amine (e.g., benzylamine)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

  • Glacial acetic acid

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • To a solution of tetrahydrofuran-3-one (1.0 eq) in anhydrous DCM (0.2 M) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the desired amine (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture. Stir the reaction mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

  • Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: Gas evolution may occur.

  • Continue stirring at room temperature and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted 3-amino-oxolane.

Protocol 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of aryl and heteroaryl amines.[9] This method is particularly useful for the synthesis of 3-(arylamino)oxolane derivatives, which can be challenging to prepare using traditional methods.

Scientific Rationale

The reaction involves the coupling of an aryl halide or triflate with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[10][11] The catalytic cycle is believed to proceed through the following key steps:[12][13][14]

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) complex.

  • Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) complex, and a base deprotonates the coordinated amine to form a palladium amido complex.

  • Reductive Elimination: The C-N bond is formed through reductive elimination from the palladium amido complex, regenerating the Pd(0) catalyst and releasing the desired arylamine product.

The choice of ligand is crucial for the success of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands, such as those from the Buchwald or Hartwig groups (e.g., XPhos, SPhos, RuPhos), are often used to promote the reductive elimination step and prevent side reactions.[10] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are typically required to facilitate the deprotonation of the amine.[10][15]

Reaction Mechanism

cluster_1 Buchwald-Hartwig Catalytic Cycle A Pd(0)L_n B [Ar-Pd(II)(L_n)-X] A->B Oxidative Addition (Ar-X) C [Ar-Pd(II)(L_n)-NHR'R''] B->C Amine Coordination (HNR'R'') D [Ar-Pd(II)(L_n)-NR'R''] C->D Deprotonation (Base) D->A Reductive Elimination (Ar-NR'R'')

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Protocol

Materials:

  • 3-Bromo-oxolane or 3-iodo-oxolane

  • Aryl or heteroaryl amine (e.g., aniline)

  • Palladium(II) acetate (Pd(OAc)₂) or a pre-catalyst like Pd₂(dba)₃

  • Phosphine ligand (e.g., XPhos)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous toluene or dioxane

  • Inert atmosphere glovebox or Schlenk line technique

Procedure:

  • In a glovebox or under an inert atmosphere, add the aryl halide (1.0 eq), the amine (1.2 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (2-4 mol%), and the base (e.g., NaOtBu, 1.4 eq) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

  • Add anhydrous toluene (0.1-0.2 M) to the flask.

  • Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

  • After cooling to room temperature, quench the reaction with water.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

  • Transfer the filtrate to a separatory funnel, wash with water and brine, and dry the organic layer over anhydrous Na₂SO₄.

  • Concentrate the organic layer under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired 3-(arylamino)oxolane derivative.

Protocol 3: Synthesis from Chiral Precursors

The use of enantiomerically pure starting materials from the "chiral pool" is a powerful strategy for the asymmetric synthesis of complex molecules. L-aspartic acid is a readily available and inexpensive chiral starting material for the synthesis of (S)-3-amino-oxolane.[1][2]

Scientific Rationale

This multi-step synthesis involves the transformation of the functional groups of L-aspartic acid to construct the oxolane ring with the desired stereochemistry at the C3 position. The key steps typically involve:

  • Protection of the amino group: The amino group of L-aspartic acid is protected, for example, as a benzoyl or Boc derivative.

  • Esterification: The two carboxylic acid groups are converted to their corresponding esters.

  • Reduction: The ester groups are reduced to the corresponding diol using a strong reducing agent like lithium aluminum hydride (LiAlH₄) or sodium borohydride in the presence of a Lewis acid.

  • Cyclization: The resulting 1,2,4-butanetriol derivative undergoes acid-catalyzed cyclization to form the tetrahydrofuran ring.

  • Deprotection and salt formation: The protecting group on the amino group is removed, and the final product is often isolated as a hydrochloride salt to improve its stability and handling.

Synthetic Scheme

cluster_2 Synthesis from L-Aspartic Acid A L-Aspartic Acid B N-Protected Aspartic Acid Diester A->B 1. Protection 2. Esterification C N-Protected 1,2,4-Butanetriol B->C Reduction D N-Protected (S)-3-amino-oxolane C->D Cyclization E (S)-3-amino-oxolane D->E Deprotection

Caption: General synthetic route to (S)-3-amino-oxolane from L-aspartic acid.

Detailed Protocol (Illustrative)

This protocol is a generalized representation of the multi-step synthesis. Specific conditions may vary depending on the chosen protecting groups and reagents.

Procedure:

  • N-Protection and Esterification: Protect the amino group of L-aspartic acid with a suitable protecting group (e.g., benzoyl chloride in the presence of a base). Subsequently, esterify both carboxylic acid groups using methanol and an acid catalyst (e.g., thionyl chloride).

  • Reduction: In a flame-dried flask under an inert atmosphere, prepare a solution of the N-protected aspartic acid diester in anhydrous THF. Cool the solution to 0 °C and slowly add a solution of LiAlH₄ in THF. Allow the reaction to warm to room temperature and stir until the reduction is complete (monitored by TLC). Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and water. Filter the resulting aluminum salts and concentrate the filtrate.

  • Cyclization: Dissolve the crude diol in a suitable solvent (e.g., toluene) and add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid). Heat the mixture to reflux with a Dean-Stark trap to remove water. Once the cyclization is complete, cool the reaction and neutralize the acid.

  • Deprotection: Remove the N-protecting group under appropriate conditions (e.g., acid or base hydrolysis for an amide, or acid treatment for a Boc group).

  • Purification and Salt Formation: Purify the free amine by distillation or chromatography. The final product can be converted to its hydrochloride salt by dissolving it in a suitable solvent (e.g., ether) and bubbling dry HCl gas through the solution.

Protocol 4: Nucleophilic Substitution of 3-Hydroxy-oxolane

3-Hydroxy-oxolane is a versatile and commercially available starting material for the synthesis of 3-amino-oxolanes. The hydroxyl group can be converted into a good leaving group, which is then displaced by a nitrogen nucleophile. The Mitsunobu reaction offers a mild and efficient way to achieve this transformation with inversion of stereochemistry.[16][17][18]

Scientific Rationale

This two-step approach involves:

  • Mitsunobu Reaction: The alcohol is activated by triphenylphosphine (PPh₃) and an azodicarboxylate (e.g., DEAD or DIAD). This in situ activation forms an alkoxyphosphonium salt, which is a superb leaving group. A suitable nitrogen nucleophile, such as hydrazoic acid (HN₃, often generated in situ from sodium azide and an acid) or phthalimide, can then displace the activated hydroxyl group via an Sₙ2 reaction, resulting in a complete inversion of stereochemistry.[16][19][20]

  • Reduction of the Azide or Deprotection of Phthalimide: The resulting 3-azido-oxolane is then reduced to the corresponding amine using a variety of methods, such as catalytic hydrogenation (H₂/Pd-C) or the Staudinger reaction (PPh₃, then H₂O). If phthalimide is used as the nucleophile, the Gabriel synthesis is completed by deprotection with hydrazine.

Reaction Scheme

cluster_3 Synthesis from 3-Hydroxy-oxolane A 3-Hydroxy-oxolane B 3-Azido-oxolane A->B Mitsunobu Reaction (PPh3, DIAD, HN3) C 3-Amino-oxolane B->C Reduction (e.g., H2, Pd/C)

Caption: Two-step synthesis of 3-amino-oxolane from 3-hydroxy-oxolane.

Detailed Protocol

Step 1: Mitsunobu Reaction to form 3-Azido-oxolane

Materials:

  • (R)- or (S)-3-Hydroxy-oxolane

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Diphenylphosphoryl azide (DPPA) or sodium azide (NaN₃) with an acid source

  • Anhydrous tetrahydrofuran (THF)

Procedure:

  • To a solution of 3-hydroxy-oxolane (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of DIAD (1.5 eq) in THF dropwise.

  • After stirring for 15-30 minutes, add diphenylphosphoryl azide (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the 3-azido-oxolane.

Step 2: Reduction of 3-Azido-oxolane

Materials:

  • 3-Azido-oxolane

  • Palladium on carbon (10% Pd/C)

  • Methanol or ethanol

  • Hydrogen gas (H₂)

Procedure:

  • Dissolve the 3-azido-oxolane in methanol in a flask suitable for hydrogenation.

  • Carefully add a catalytic amount of 10% Pd/C to the solution.

  • Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation apparatus).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature until the reaction is complete (monitored by TLC or the cessation of hydrogen uptake).

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the Celite pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the 3-amino-oxolane. Further purification can be achieved by distillation or by forming a salt and recrystallizing.

Comparison of Synthetic Strategies

Method Starting Material Key Reagents Advantages Disadvantages
Reductive Amination Tetrahydrofuran-3-oneAmine, NaBH(OAc)₃ or NaBH₃CN- One-pot procedure- Wide range of amines can be used- Generally good yields- Does not directly provide enantiopure products from racemic starting material- Requires a ketone precursor
Buchwald-Hartwig Amination 3-Halo-oxolaneAmine, Pd catalyst, phosphine ligand, base- Excellent for forming C(sp²)-N bonds (aryl amines)- High functional group tolerance- Mild reaction conditions in modern protocols- Requires a halogenated precursor- Palladium catalyst and ligands can be expensive- May require careful optimization
From Chiral Precursors e.g., L-Aspartic acidLiAlH₄, acid catalyst- Provides access to enantiomerically pure products- Utilizes inexpensive chiral starting materials- Multi-step synthesis- May involve hazardous reagents (e.g., LiAlH₄)- Can be lower in overall yield
Nucleophilic Substitution 3-Hydroxy-oxolanePPh₃, DIAD, NaN₃, H₂/Pd-C- Stereospecific inversion of configuration (Mitsunobu)- High yields for both steps- Versatile for introducing other nucleophiles- Two-step process- Mitsunobu reaction can have by-product issues- Use of azides requires caution

Conclusion

The synthesis of 3-amino-oxolane derivatives is a well-established field with a variety of reliable and efficient methods at the disposal of the synthetic chemist. The choice of the optimal synthetic route depends on the specific target molecule, the desired stereochemistry, and the scale of the synthesis. Reductive amination offers a direct and versatile approach for N-alkylation, while the Buchwald-Hartwig amination provides unparalleled access to N-aryl derivatives. For the synthesis of enantiopure 3-amino-oxolanes, the use of chiral precursors or the stereospecific nucleophilic substitution of chiral 3-hydroxy-oxolanes are the methods of choice. By understanding the principles and practical considerations of these key methodologies, researchers can confidently and efficiently construct the 3-amino-oxolane scaffold for applications in drug discovery and beyond.

References

  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved March 29, 2026, from [Link]

  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (2024, November 25). Chemical Insights. [Link]

  • Buchwald-Hartwig amination. (2023, June 30). Chemistry LibreTexts. [Link]

  • Singleton, D. A., & Cvetkov, M. P. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 10(24), 14516–14523. [Link]

  • Singleton, D. A., & Cvetkov, M. P. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 10(24), 14516–14523. [Link]

  • Ghosh, A. K., Williams, J. N., & Kovela, S. (2019). Expeditious novel routes to enantiopure 3-amino tetrahydrofuran hydrochloride. ResearchGate. [Link]

  • Preparation of Amines: Reductive Amination of Aldehydes and Ketones. (2023, April 30). JoVE. [Link]

  • The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Preparation method of (R)-tetrahydrofuran-3-amine. (n.d.). Google Patents.
  • Reductive Amination of Aldehydes and Ketones to Amines. (2024, December 8). Chemistry Steps. [Link]

  • Zhang, S., Hu, Y., Li, M., & Xie, Y. (2024). Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Organic Letters. [Link]

  • Wang, C., et al. (2025). Synthesis of 3‐Aminotetrahydrofurans and Tetrahydrofuro[2,3‐b]furans by Gold‐Catalyzed Cyclization of 3‐Aminopent‐4‐yn‐1‐ols. ResearchGate. [Link]

  • Mitsunobu reaction. (n.d.). In Wikipedia. Retrieved March 29, 2026, from [Link]

  • Hutchins, R. O., et al. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. [Link]

  • Fors, B. P., & Buchwald, S. L. (2010). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses, 87, 235. [Link]

  • Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. Retrieved March 29, 2026, from [Link]

  • Mitsunobu reaction. (n.d.). Organic Synthesis. Retrieved March 29, 2026, from [Link]

  • Kumar, A., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(15), 4874. [Link]

  • Wang, Y., et al. (2025). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. RSC Advances, 15(13), 8820-8840. [Link]

  • Synthesis of 4-amino-3-isoxazolidone. (n.d.). Google Patents.
  • Wolfe, J. P., & Hay, M. B. (2006). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. Current Organic Chemistry, 10(15), 1849–1878. [Link]

  • Mitsunobu Reaction. (n.d.). Organic Chemistry Portal. Retrieved March 29, 2026, from [Link]

  • Previous synthetic approaches to synthesize 3‐aminofurans. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • reductive amination w/ n-methyl benzylamine- help! (n.d.). Hive Methods Discourse. Retrieved March 29, 2026, from [Link]

  • Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid and use thereof as medicaments. (n.d.). Google Patents.
  • Wang, D.-H., & Wasa, M. (2022). Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization. Angewandte Chemie International Edition, 61(23), e202202657. [Link]

  • Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. (n.d.). Indian Academy of Sciences. Retrieved March 29, 2026, from [Link]

  • Process for preparing 3-amino-1-adamantanol. (2019, May 31). WIPO Patentscope. [Link]

  • General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. (2006, July 31). ChemSpider Synthetic Pages. [Link]

  • Trost, B. M., & Dong, G. (2014). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. Organic Letters, 16(17), 4586–4589. [Link]

  • A Mild One-Pot Conversion of Alkenes into Amines through Tandem Ozonolysis and Reductive Amination. (2011, September 27). UNL Digital Commons. [Link]

  • Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved March 29, 2026, from [Link]

  • Synthesis method for (R)-3-amino-1,2,3,4-tetrahydrocarbazole. (n.d.). Eureka | Patsnap. Retrieved March 29, 2026, from [Link]

  • Method for preparing 3-amino heterocyclic amine derivative having optical activity. (n.d.). Google Patents.
  • Approaches to the Asymmetric Synthesis of Unusual Amino Acids. (n.d.). In Asymmetric Synthesis of Unusual Amino Acids (pp. 249-277).
  • Unusual amino acids III. Asymmetric synthesis of 3-arylalanines. (n.d.). OA Monitor Ireland. Retrieved March 29, 2026, from [Link]

  • A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. (n.d.). ACS Publications. Retrieved March 29, 2026, from [Link]

  • Preparation method of (S)-3-hydroxytetrahydrofuran. (n.d.). Eureka | Patsnap. Retrieved March 29, 2026, from [Link]

  • Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. (2021, June 22). Frontiers. [Link]

  • Synthesis Methods of 3-Amino Thietane and its Derivatives. (2024, May 29). ResearchGate. [Link]

  • Experimental and theoretical study of Aspartic acid. (2019, June 17). ResearchGate. [Link]

  • Ringing medicinal chemistry: The importance of 3-membered rings in drug discovery. (2024, December 15). PubMed. [Link]

Sources

Method

Application Note: 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol as a Next-Generation Chiral Building Block in Drug Discovery

Executive Summary In modern medicinal chemistry, the shift toward highly sp³-hybridized, conformationally restricted scaffolds is paramount for improving target selectivity and clinical success rates. The compound 3-(1-A...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the shift toward highly sp³-hybridized, conformationally restricted scaffolds is paramount for improving target selectivity and clinical success rates. The compound 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol () represents a highly functionalized, sterically hindered chiral building block designed to meet these exact needs. This application note provides a comprehensive guide to the structural rationale, physicochemical profiling, and validated synthetic protocols for integrating this complex amino alcohol into drug discovery workflows.

Structural Rationale & Pharmacokinetic Advantages

As a Senior Application Scientist, I emphasize that the selection of a building block should never be arbitrary; it must solve specific liabilities in a lead compound. This molecule is engineered with three distinct structural motifs, each serving a precise mechanistic purpose:

  • The Gem-Dimethyl Motif: Positioned immediately adjacent to the primary amine, the gem-dimethyl group induces the Thorpe-Ingold effect. This not only enforces a rigid bioactive conformation but also provides severe steric shielding. This shielding is critical for blocking CYP450-mediated N-dealkylation and α-oxidation, thereby drastically improving metabolic stability ().

  • The Tertiary Alcohol: Located at the C3 position of the oxolane ring, this hydroxyl group acts as a potent hydrogen-bond donor/acceptor for target engagement. Unlike primary or secondary alcohols, tertiary alcohols are highly resistant to Phase II metabolism (e.g., glucuronidation) due to steric hindrance.

  • The Methyloxolane Ring: By incorporating a substituted tetrahydrofuran (THF) derivative, the molecule achieves a perfect Fraction of sp³ carbons (Fsp³ = 1.0). This aligns with the "escape from flatland" paradigm, which correlates high sp³ character with improved aqueous solubility and reduced off-target toxicity ().

G N1 Gem-Dimethyl Group M1 Blocks CYP450 N-Dealkylation N1->M1 N2 Tertiary Alcohol M2 Resists Phase II Glucuronidation N2->M2 N3 Methyloxolane Ring M3 Increases Fsp3 (Aqueous Solubility) N3->M3 O1 Enhanced In Vivo Half-Life & PK M1->O1 M2->O1 M3->O1

Structural features driving metabolic stability and pharmacokinetic enhancements.

Physicochemical Profiling

To facilitate integration into computational models and library design, the quantitative physicochemical properties of the building block are summarized below.

PropertyValue
IUPAC Name 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol
CAS Number 1554964-21-4
Molecular Formula C9H19NO2
Molecular Weight 173.25 g/mol
Hydrogen Bond Donors 2 (-NH₂, -OH)
Hydrogen Bond Acceptors 3 (N, O, O)
Fraction sp³ (Fsp³) 1.00

Synthetic Workflows & Experimental Protocols

The primary challenge when utilizing this building block is overcoming the kinetic barrier imposed by the gem-dimethyl group. Standard coupling and amination conditions frequently yield unreacted starting materials. The following protocols are self-validating systems optimized specifically for highly hindered aliphatic amines.

G A 3-(1-Amino-2-methylpropan-2-yl) -2-methyloxolan-3-ol B Amide Coupling (HATU, DIPEA, 40°C) A->B C Reductive Amination (Ti(O-iPr)4, NaBH(OAc)3) A->C E Sterically Hindered Amide Libraries B->E F Secondary Amine Target Ligands C->F

Synthetic workflows for generating hindered amides and secondary amines.

Protocol A: High-Yield Amide Coupling (HATU-Mediated)

Causality & Rationale: Traditional coupling reagents like EDC/HOBt are insufficient here; the steric bulk of the gem-dimethyl group prevents efficient nucleophilic attack on standard active esters. We utilize HATU because it generates a highly reactive 7-aza-OBt ester intermediate, which accelerates the coupling via a neighboring-group effect (the pyridine nitrogen of the HOAt leaving group hydrogen-bonds with the incoming amine).

Step-by-Step Methodology:

  • Activation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (5 mL). Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol) followed by HATU (1.2 equiv, 0.6 mmol). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Coupling: Add 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol (1.1 equiv, 0.55 mmol) in a single portion.

  • Thermal Acceleration: Due to steric hindrance, elevate the reaction temperature to 40 °C. Stir for 12–16 hours. Self-Validation Check: Monitor via LC-MS; the mass of the active ester should disappear, replaced by the product mass.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine), water, and brine.

  • Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (DCM/MeOH gradient).

Protocol B: Reductive Amination for Secondary Amine Libraries

Causality & Rationale: Synthesizing secondary amines from this building block requires strict control over the imine formation step. The bulky gem-dimethyl group drastically slows down the initial condensation with aldehydes/ketones. To force this equilibrium, Titanium(IV) isopropoxide [Ti(O-iPr)₄] acts as a strong Lewis acid and water scavenger. Sodium triacetoxyborohydride [NaBH(OAc)₃] is selected over NaBH₄ because it is mild enough to avoid reducing the carbonyl starting material before the slow imine formation is complete.

Step-by-Step Methodology:

  • Imine Formation: Combine the amine building block (1.0 equiv, 0.5 mmol) and the target aldehyde/ketone (1.0 equiv, 0.5 mmol) in anhydrous 1,2-dichloroethane (DCE) (5 mL).

  • Lewis Acid Catalysis: Add Ti(O-iPr)₄ (1.5 equiv, 0.75 mmol) dropwise. Stir the mixture at room temperature for 4–6 hours under an inert atmosphere. Self-Validation Check: Take a micro-aliquot, dilute in dry NMR solvent, and confirm the disappearance of the aldehyde proton (~9-10 ppm) and appearance of the imine proton.

  • Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)₃ (2.0 equiv, 1.0 mmol) in small portions to control gas evolution.

  • Maturation: Allow the reaction to warm to room temperature and stir overnight (approx. 14 hours).

  • Workup: Quench the reaction by slowly adding 1M aqueous NaOH (5 mL) to precipitate titanium salts as a white solid (TiO₂). Stir vigorously for 30 minutes. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with DCM.

  • Isolation: Separate the organic layer from the filtrate, dry over Na₂SO₄, concentrate, and purify via reverse-phase HPLC or silica gel chromatography.

References

  • Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166-2210. URL:[Link]

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. URL:[Link]

Application

Application of Amino-Oxolanes in Medicinal Chemistry: Structural Insights, Synthetic Protocols, and Drug Discovery Workflows

As the pharmaceutical industry continues to prioritize the "escape from flatland" paradigm, incorporating sp3-rich, three-dimensional scaffolds has become a cornerstone of modern drug discovery. Amino-oxolanes (aminotetr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As the pharmaceutical industry continues to prioritize the "escape from flatland" paradigm, incorporating sp3-rich, three-dimensional scaffolds has become a cornerstone of modern drug discovery. Amino-oxolanes (aminotetrahydrofurans) represent a privileged class of saturated heterocyclic pharmacophores. By acting as bioisosteres for traditional amines like pyrrolidines, piperidines, and morpholines, amino-oxolanes offer medicinal chemists precise control over physicochemical properties, metabolic stability, and spatial vectors.

This application note provides an authoritative guide to the structural rationale, pharmacological application, and synthetic methodologies surrounding amino-oxolanes, designed for researchers actively engaged in lead optimization and synthetic methodology.

Structural Rationale & Mechanistic Insights

The substitution of a flat or highly basic amine with an amino-oxolane ring introduces several critical pharmacological advantages:

  • pKa Modulation via Inductive Effects: The oxygen atom within the oxolane ring exerts a strong electron-withdrawing inductive effect (-I effect) on the adjacent amine. This pulls electron density away from the nitrogen lone pair, lowering the conjugate acid's pKa from ~11.3 (in a standard pyrrolidine) to approximately 9.5. This reduction in basicity is crucial for improving membrane permeability and mitigating hERG channel trapping (cardiotoxicity), while still maintaining sufficient protonation at physiological pH (7.4) for target engagement.

  • Conformational Rigidity and Vector Control: The tetrahydrofuran ring adopts distinct envelope or half-chair conformations. The stereocenters present in chiral amino-oxolanes (e.g., (S)-3-aminotetrahydrofuran) lock the amine into a specific 3D vector, allowing for highly directional hydrogen bonding or salt-bridge formation within a target protein's binding pocket.

  • Metabolic Stability: The incorporation of the oxygen atom alters the electron density of the carbon framework, often reducing the liability for cytochrome P450-mediated α-oxidation compared to purely carbocyclic amines.

Quantitative Physicochemical Comparison

To illustrate the structural advantages, the following table summarizes the key physicochemical parameters of 3-aminotetrahydrofuran against traditional cyclic amines.

ScaffoldStructure TypepKa (Amine)cLogPTPSA (Ų)MedChem Advantage
Pyrrolidine Secondary Amine~11.30.4612.0High basicity; often leads to poor permeability.
Piperidine Secondary Amine~11.20.8412.0High lipophilicity; high hERG liability.
Morpholine Oxygenated Hexacycle~8.3-0.8621.3Good metabolic stability, but often too weakly basic.
3-Aminotetrahydrofuran Oxygenated Pentacycle~9.5-0.6035.3Optimal pKa, sp3-rich, distinct 3D spatial vector.

Case Study: Kappa Opioid Receptor (KOR) Antagonists

Amino-oxolanes have been successfully deployed in the development of novel therapeutics for neuropsychiatric disorders. A premier example is the discovery of BTRX-335140 , a potent and selective Kappa Opioid Receptor (KOR) antagonist [1].

In the optimization of BTRX-335140, researchers utilized an (R)- or (S)-3-aminotetrahydrofuran moiety to engage the KOR binding pocket. The causality behind this design choice is twofold:

  • Target Engagement: The amine forms a critical salt bridge with the highly conserved Asp138 residue in the KOR transmembrane domain.

  • Receptor Selectivity & ADME: The oxolane oxygen acts as a secondary hydrogen bond acceptor, improving selectivity over Mu and Delta opioid receptors, while the lowered pKa ensures a medication-like duration of action and favorable oral bioavailability.

KOR_Pathway Ligand Amino-oxolane KOR Antagonist (e.g., BTRX-335140) KOR Kappa Opioid Receptor (KOR) Ligand->KOR Competitive Binding G_Protein G(i/o) Protein Complex KOR->G_Protein Blockade of Activation AC Adenylyl Cyclase (AC) G_Protein->AC Prevents Inhibition cAMP cAMP Production Restored AC->cAMP Normalizes Levels Effect Antidepressant / Anxiolytic Effect cAMP->Effect Downstream Signaling

Mechanism of action for amino-oxolane based Kappa Opioid Receptor (KOR) antagonists.

Experimental Protocols & Workflows

To integrate amino-oxolanes into drug discovery pipelines, robust and stereoselective synthetic methodologies are required. Below are two field-validated protocols detailing the synthesis and application of these scaffolds.

Protocol A: Iron-Catalyzed [3+2] Annulation for cis-2-Aminotetrahydrofurans

This protocol describes the stereoselective synthesis of cis-2-aminotetrahydrofurans via the [3+2] annulation of donor-acceptor aminocyclopropanes with aldehydes [2].

Causality & Design: The use of FeCl₃ supported on Al₂O₃ is a deliberate choice. The alumina support attenuates the strong Lewis acidity of FeCl₃, preventing the premature decomposition or unwanted isomerization of the highly strained aminocyclopropane. This controlled activation ensures the reaction proceeds via a tightly bound transition state, yielding exceptional cis-diastereoselectivity (>20:1 dr).

Self-Validating Methodology:

  • Catalyst Preparation: Dope neutral alumina with FeCl₃ (5 mol% relative to substrate) in anhydrous methanol, then evaporate to dryness under reduced pressure. Validation Check: The catalyst must be a free-flowing powder; residual moisture will hydrolyze the Lewis acid and stall the annulation.

  • Reaction Setup: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the donor-acceptor aminocyclopropane (1.0 equiv) and the target aldehyde (1.5 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Initiation: Cool the mixture to -10 °C using an ice/brine bath. Add the FeCl₃-Al₂O₃ catalyst in one portion. Causality: Cooling controls the initial exothermic ring-opening of the cyclopropane, suppressing polymerization.

  • Propagation: Allow the reaction to warm to room temperature and stir for 2 hours. Validation Check: Monitor the disappearance of the aminocyclopropane via TLC (Hexanes/EtOAc 7:3, visualized with UV and anisaldehyde stain).

  • Quenching & Isolation: Filter the crude mixture through a short pad of Celite to remove the heterogeneous catalyst. Concentrate the filtrate under reduced pressure.

  • Stereochemical Validation: Immediately acquire a crude ¹H NMR spectrum to determine the cis/trans diastereomeric ratio prior to purification. Purify the major cis-isomer via flash column chromatography or recrystallization.

SynthesisWorkflow Donor Donor-Acceptor Aminocyclopropane Reaction [3+2] Annulation (DCM, -10°C to RT) Donor->Reaction Acceptor Aldehyde (R-CHO) Acceptor->Reaction Catalyst FeCl3-Al2O3 Catalyst (5 mol%) Catalyst->Reaction Heterogeneous Catalysis Product Product Reaction->Product Stereoselective Ring Closure

Stereoselective [3+2] annulation workflow for cis-2-aminotetrahydrofurans.
Protocol B: Reductive Amination for KOR Antagonist Scaffolds

This protocol outlines the coupling of an enantiopure amino-oxolane (e.g., (S)-3-aminotetrahydrofuran) to a complex ketone/aldehyde intermediate, a standard workflow in late-stage lead optimization [1].

Causality & Design: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium cyanoborohydride (NaBH₃CN) due to its lower toxicity and superior chemoselectivity. The bulky, electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, ensuring it selectively reduces the transient iminium ion without reducing the starting carbonyl compound.

Self-Validating Methodology:

  • Iminium Formation: In a dry vial, combine the carbonyl intermediate (1.0 equiv) and (S)-3-aminotetrahydrofuran hydrochloride (2.0 equiv) in 1,2-dichloroethane (DCE, 0.2 M). Add N,N-diisopropylethylamine (DIPEA, 2.0 equiv) to free-base the amine, followed by glacial acetic acid (1.5 equiv) to act as a Brønsted acid catalyst.

  • Equilibration: Stir the mixture at room temperature for 30 minutes. Validation Check: Extract a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS to confirm the mass shift corresponding to iminium ion formation.

  • Reduction: Add NaBH(OAc)₃ (1.5 equiv) portion-wise to control hydrogen gas evolution. Stir at room temperature for 5 hours.

  • Quenching: Slowly add saturated aqueous NaHCO₃. Validation Check: Vigorous bubbling indicates the decomposition of excess borohydride and neutralization of acetic acid. Continue stirring until gas evolution ceases, confirming a complete quench.

  • Extraction: Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting secondary amine via preparative TLC or reverse-phase HPLC.

References

  • Guerrero, M., et al. "Design and Synthesis of a Novel and Selective Kappa Opioid Receptor (KOR) Antagonist (BTRX-335140)." Journal of Medicinal Chemistry, 2019.[Link]

  • De Simone, F., et al. "Iron-Catalyzed [3 + 2] Annulation of Aminocyclopropanes with Aldehydes: Stereoselective Synthesis of Aminotetrahydrofurans." Organic Letters, 2011.[Link]

Technical Notes & Optimization

Troubleshooting

Optimization of stereoselective oxolane synthesis

Welcome to the Technical Support Center for the optimization of stereoselective oxolane (tetrahydrofuran) synthesis. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes, focusing in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the optimization of stereoselective oxolane (tetrahydrofuran) synthesis. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes, focusing instead on the mechanistic causality behind synthetic choices. Substituted oxolanes are ubiquitous structural motifs in biologically active natural products, including annonaceous acetogenins, lignans, and polyether ionophores[1]. Achieving high diastereomeric ratio (dr) and enantiomeric excess (ee) requires strict control over reaction kinetics, catalyst geometry, and intermediate stability.

Mechanistic Workflows & Optimization Logic

The stereoselective construction of oxolanes relies heavily on controlling the transition state of ring closure. One of the most robust and highly utilized methods is the palladium-catalyzed carboetherification of γ-hydroxy alkenes with aryl bromides[2].

Unlike traditional Wacker-type oxidations, this transformation forms both a C–C and a C–O bond simultaneously. The causality of its high diastereoselectivity (often >20:1) lies in the formation of a rigid Pd(Ar)(OR) intermediate. The stereocenter is established during an unusual intramolecular olefin insertion, where steric bulk from the ligand forces the substrate into a highly ordered chair-like transition state before reductive elimination occurs[2].

G Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Ar-Br) Pd0->OxAdd Ar-Br Alkoxide Alkoxide Formation (γ-hydroxy alkene) OxAdd->Alkoxide Base, -HBr Insertion Intramolecular Olefin Insertion Alkoxide->Insertion Ring Closure RedElim Reductive Elimination Insertion->RedElim RedElim->Pd0 Catalyst Regeneration Product Stereoselective Oxolane RedElim->Product

Mechanistic cycle of Pd-catalyzed stereoselective oxolane synthesis via olefin insertion.

Step-by-Step Methodologies

Protocol: Palladium-Catalyzed Synthesis of 2,5-Disubstituted Oxolanes This methodology is designed as a self-validating system. By pre-forming the catalyst and strictly monitoring colorimetric changes, you can verify the active catalytic species before the rate-limiting cyclization step[2].

  • Catalyst Pre-Activation (Self-Validation Step): In a nitrogen-filled glovebox, combine Pd2(dba)3 (1–2 mol %) and the bulky bidentate ligand DPE-Phos (2–4 mol %) in anhydrous toluene. Stir for 15 minutes at room temperature.

    • Causality: Pre-forming the active Pd(0)-ligand complex prevents competitive binding of the substrate, which can lead to catalyst poisoning. The solution will transition from deep purple/red to a golden yellow, visually validating successful ligand exchange.

  • Substrate Introduction: Add the γ-hydroxy alkene (1.0 equiv) and the aryl bromide (1.2 equiv) to the active catalyst solution.

  • Base Addition: Add sodium tert-butoxide (NaOtBu, 1.2 equiv).

    • Causality: A strong base is required to deprotonate the alcohol, driving the equilibrium toward the critical Pd(Ar)(OR) alkoxide intermediate rather than a Wacker-type pathway[2].

  • Cyclization: Seal the reaction vessel, remove it from the glovebox, and heat to 80 °C for 12–16 hours.

    • In-Process Check: Monitor via GC-MS. The disappearance of the aryl bromide confirms the initiation of the oxidative addition step.

  • Workup & Purification: Quench the reaction with saturated aqueous NH4Cl to neutralize the strong base, extract with ethyl acetate, and purify the resulting oxolane via flash chromatography.

Quantitative Optimization Data

To achieve optimal stereoselectivity, reaction parameters must be strictly tuned based on the chosen catalytic pathway. The table below summarizes the quantitative impact of ligand, base, and catalyst choices on the stereoselective yield of oxolanes.

Catalyst/Ligand SystemBase/AdditiveSolventTemp (°C)Yield (%)StereoselectivityPrimary Mechanistic Observation
Pd2(dba)3 / P(o-tol)3NaOtBuToluene8045%5:1 (dr)High rate of acyclic elimination side-products due to monodentate ligand[2].
Pd2(dba)3 / DPE-PhosNaOtBuToluene8088%>20:1 (dr)Bulky bidentate ligand suppresses β-hydride elimination[2].
IDPi (Chiral Acid)NoneCH2Cl2-7892%>20:1 dr, 99:1 erConfined chiral acid enables highly asymmetric Prins cyclization[3].
Titanocene(III) chlorideZn dustTHF2575%5:1 (trans:cis)Radical cyclization of epoxides; effective for polysubstituted oxolanes[4].

Troubleshooting & FAQs

Q1: My Pd-catalyzed cyclization is yielding a high percentage of oxidized acyclic ketones instead of the desired oxolane. How do I fix this? A1: This is a classic symptom of premature β-hydride elimination outcompeting the intramolecular olefin insertion.

  • Causality: If your ligand is too small or monodentate (e.g., PPh3 or P(o-tol)3), the Pd center has open coordination sites that facilitate β-hydride elimination from the Pd(Ar)(OR) intermediate[2].

  • Solution: Switch to a sterically demanding bidentate ligand like DPE-Phos. These ligands enforce a specific bite angle that accelerates reductive elimination and restricts the conformational freedom required for β-hydride elimination[2].

Q2: I am attempting a Lewis acid-catalyzed asymmetric synthesis of a highly substituted tetrahydrofuran from a ketoaldehyde, but my enantiomeric excess (ee) is poor. What is the issue? A2: You are likely facing issues with facial selectivity during the nucleophilic addition to the oxocarbenium intermediate.

  • Causality: In the catalytic asymmetric synthesis of substituted tetrahydrofurans, the ketone must react preferentially over the aldehyde. If the chiral environment is not restrictive enough, background racemic reactions occur[5].

  • Solution: Utilize a highly confined chiral imidodiphosphorimidate (IDPi) catalyst. The extreme steric bulk of the IDPi catalyst provides a deeply buried active site that strictly dictates the approach trajectory of the nucleophile, yielding highly substituted oxolanes with excellent stereoselectivity (up to 99:1 er)[3][5].

Q3: During the radical cyclization of epoxides using Titanocene(III), my yield of the trans-oxolane is lower than expected, and I see unreacted starting material. Why? A3: The generation of the active Titanocene(III) radical source is likely incomplete.

  • Causality: Titanocene(III) chloride is prepared in situ from commercially available titanocene dichloride and zinc dust. If the zinc dust is passivated with an oxide layer (ZnO), the reduction to the active Ti(III) species is sluggish, stalling the radical cyclization of the epoxide[4].

  • Solution: Activate your zinc dust prior to use (e.g., by washing with dilute HCl, followed by water, ethanol, and ether, then drying under vacuum). Ensure the reaction is strictly degassed, as oxygen rapidly quenches Ti(III) radicals[4].

Troubleshooting Issue Low Stereoselectivity (Poor dr/ee) CheckLigand Check Ligand Sterics (e.g., DPE-Phos) Issue->CheckLigand CheckAcid Chiral Acid Confinement (IDPi Catalyst) Issue->CheckAcid CheckRadical Radical Source Purity (Active Zn Dust) Issue->CheckRadical Resolution Optimized Enantiomeric & Diastereomeric Ratio CheckLigand->Resolution CheckAcid->Resolution CheckRadical->Resolution

Troubleshooting logic tree for resolving low stereoselectivity in oxolane synthesis.

References

  • Title: Stereoselective Synthesis of Polysubstituted Tetrahydrofurans by Radical Cyclization of Epoxides Using a Transition-Metal Radical Source. Application to the Total Synthesis of (±)-Methylenolactocin and (±)-Protolichesterinic Acid Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans Source: PMC - NIH URL: [Link]

  • Title: Stereoselective Synthesis of Tetrahydrofurans via the Palladium-Catalyzed Reaction of Aryl Bromides with γ-Hydroxy Alkenes: Evidence for an Unusual Intramolecular Olefin Insertion into a Pd(Ar)(OR) Intermediate Source: Organic Chemistry Portal / J. Am. Chem. Soc. URL: [Link]

  • Title: Can a Ketone Be More Reactive than an Aldehyde? Catalytic Asymmetric Synthesis of Substituted Tetrahydrofurans Source: PubMed / Angew Chem Int Ed Engl. URL: [Link]

  • Title: Catalytic Asymmetric Vinylogous Prins Cyclization: A Highly Diastereo- and Enantioselective Entry to Tetrahydrofurans Source: Journal of the American Chemical Society URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Yield in Amino Alcohol Synthesis

From the desk of the Senior Application Scientist Welcome to our dedicated technical support center for amino alcohol synthesis. Chiral amino alcohols are foundational building blocks in modern drug discovery and develop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

From the desk of the Senior Application Scientist

Welcome to our dedicated technical support center for amino alcohol synthesis. Chiral amino alcohols are foundational building blocks in modern drug discovery and development, serving as precursors to a vast array of pharmaceuticals and chiral ligands.[1][2] However, their synthesis is often plagued by challenges that can lead to disappointingly low yields.

This guide is structured to help you diagnose and resolve the specific issues you may encounter during your experiments. We move beyond simple checklists to explain the underlying chemical principles, empowering you to make informed decisions and optimize your synthetic strategy.

Initial Troubleshooting Workflow

Before diving into specific issues, it's helpful to approach the problem systematically. A low yield is a symptom, not the root cause. The following workflow provides a logical progression for identifying the source of the problem.

Troubleshooting_Workflow A Problem Identified: Low Yield of Amino Alcohol B Step 1: Verify Starting Materials A->B C Purity of Amino Acid/Substrate? B->C Check D Reagent & Solvent Quality? (Anhydrous, Purity) C->D Yes L Systematic Re-optimization C->L No E Step 2: Review Reaction Conditions D->E Yes D->L No F Temperature & Time Optimized? E->F Check G Stoichiometry & Reducing Agent Correct? F->G Yes F->L No H Step 3: Analyze for Side Reactions G->H Yes G->L No I Evidence of Racemization, Over-reduction, or Polymerization? H->I Check J Step 4: Evaluate Work-up & Purification I->J Yes I->L No K Product Loss During Extraction or Chromatography? J->K Check K->L Yes M Problem Resolved K->M No, Resolved L->B Restart Analysis

Caption: General troubleshooting workflow for low-yield amino alcohol synthesis.

Part 1: Diagnosing the Problem - Common Causes of Low Yield

This section is organized in a question-and-answer format to directly address the most common pitfalls in amino alcohol synthesis.

Section A: Reagent & Substrate Integrity

Question: My yield is consistently low, even when following a literature procedure. Could my starting materials be the issue?

Answer: Absolutely. The quality and handling of your reagents are paramount. Here’s what to investigate:

  • Amino Acid/Substrate Purity: Commercially available amino acids can vary in purity. The presence of residual salts or other impurities can interfere with the reaction. Furthermore, the high polarity of many amino acids makes them insoluble in common organic solvents, which can drastically lower yields.[3][4]

    • Expert Insight: Protecting the polar functional groups can improve solubility and, consequently, yield.[3] For reductions using borane reagents, poor solubility of the amino acid in ether solvents is a primary cause of low reactivity.[5]

  • Solvent Quality: Many reductions, especially those using powerful hydrides like LiAlH₄ or borane, are extremely sensitive to moisture. Using anhydrous solvents is non-negotiable.[6]

    • Causality: Water will rapidly quench the reducing agent, consuming it in a non-productive side reaction and generating hydrogen gas. This not only reduces the effective concentration of your reagent but can also create a safety hazard.

  • Protecting Group Integrity: If you are using a protected amino acid, verify its stability and purity. An improperly protected substrate can lead to a host of side reactions, including polymerization.[7]

    • Expert Insight: A good protecting group should be easy to install, stable under your reaction conditions, and removable in high yield without affecting the rest of the molecule.[8] The choice is critical; for instance, some protecting groups can be cleaved under the very conditions needed for reduction.

Section B: Reaction Conditions & Stoichiometry

Question: I've confirmed my reagents are pure and dry, but the yield is still poor. How do I optimize the reaction conditions?

Answer: Reaction conditions are the next critical area to examine. Temperature, time, and stoichiometry are interconnected variables that must be carefully balanced.

  • Choice of Reducing Agent: Not all reducing agents are created equal. Their reactivity, selectivity, and required conditions vary significantly. A mismatch between the reducing agent and the substrate is a frequent source of failure.

    • Lithium Aluminum Hydride (LiAlH₄): A very powerful, non-selective reducing agent capable of reducing carboxylic acids directly.[1][9] It requires strictly anhydrous conditions and careful quenching.

    • Sodium Borohydride (NaBH₄): Generally too mild to reduce a carboxylic acid directly. It is typically used after activating the carboxyl group, for instance, by converting it to a mixed anhydride with 1,1'-carbonyldiimidazole (CDI).[7] This method is known to minimize racemization.[7]

    • Borane Complexes (BH₃•THF, BH₃•DMS): These are excellent for reducing carboxylic acids and are often considered milder than LiAlH₄.[9] However, their effectiveness can be hampered by the formation of unreactive borane-amine complexes with the amino group of the substrate, necessitating the use of a large excess of the reagent.[5] Pre-treatment of the amino acid with boron trifluoride (BF₃) can form a complex with the amino group, allowing for a more rapid and complete reduction of the carboxylic acid.[5]

Table 1: Comparison of Common Reducing Agents for Amino Acid Reduction

Reducing AgentSubstrateKey AdvantagesKey Disadvantages
LiAlH₄Carboxylic AcidHigh reactivity, direct reductionHighly pyrophoric, requires strict anhydrous conditions, can cause racemization at higher temperatures
NaBH₄ / CDICarboxylic AcidMild conditions, minimizes racemization[7]Requires pre-activation of the carboxylic acid
BH₃•THF or BH₃•DMSCarboxylic AcidHigh selectivity for carboxylic acidsCan form unreactive amine complexes, often requires excess reagent or BF₃ activation[5]
  • Temperature and Reaction Time: Insufficient reaction time or a suboptimal temperature can lead to incomplete reduction, leaving you with unreacted starting material or aldehyde byproducts.[7]

    • Causality: Every reaction has an activation energy barrier. If the temperature is too low, the reaction may be impractically slow. Conversely, excessively high temperatures can promote side reactions, including racemization and decomposition.[6][7] For example, when using LiAlH₄, refluxing for several hours may be necessary to drive the reaction to completion.[7]

  • Stoichiometry: Using an insufficient amount of reducing agent is a common mistake, especially with borane reagents where the amine group consumes some of the hydride.[5] Always calculate the required equivalents carefully, accounting for all reactive protons in the substrate.

Reducing_Agent_Selection Start Start: Need to Reduce N-Protected Amino Acid Q1 Is Minimizing Racemization the Top Priority? Start->Q1 A1 Use Mild, Two-Step Method: 1. Activate with CDI 2. Reduce with NaBH₄ at 0°C Q1->A1 Yes Q2 Is a Powerful, One-Pot Reduction Acceptable? Q1->Q2 No A2 Use Strong Hydride: LiAlH₄ in anhydrous THF Q2->A2 Yes A3 Use Borane Complex: BH₃•THF or BH₃•DMS Q2->A3 Alternative Note1 Note: Requires strictly anhydrous conditions. Monitor temperature closely. A2->Note1 Note2 Note: Consider using BF₃ etherate to pre-complex the amine group to prevent side reactions. A3->Note2

Caption: Decision tree for selecting a reducing agent for amino acid reduction.

Section C: Side Reactions & Byproduct Formation

Question: My crude NMR shows multiple products, and my yield of the desired amino alcohol is low. What are the likely side reactions?

Answer: Several side reactions can compete with your desired transformation, consuming starting material and complicating purification.

  • Racemization: This is the loss of stereochemical purity at the alpha-carbon and is a major concern in amino acid chemistry.[7] It often occurs through the formation of an oxazolone intermediate, particularly under harsh basic or high-temperature conditions.[7]

  • Incomplete Reduction: This results in the formation of the corresponding amino aldehyde instead of the alcohol.[7] This is often a sign that the reducing agent is not potent enough, or that the reaction time or temperature was insufficient.

  • Polymerization: Unprotected amino acids can polymerize, especially under conditions that favor amide bond formation.[7] This is why N-protection is a cornerstone of many synthetic routes.

  • Formation of Diketopiperazines: This can occur from the cyclization of dipeptides, which might be present as impurities in your starting material or formed under certain conditions.[7][10]

Racemization_Pathway cluster_0 Racemization via Oxazolone Intermediate AminoAcid N-Acyl Amino Acid (Chiral) Oxazolone Oxazolone Intermediate (Achiral/Planar) AminoAcid->Oxazolone - H₂O (Activation) RacemicProduct Racemic Amino Acid (Loss of Purity) Oxazolone->RacemicProduct + H₂O (Ring Opening)

Caption: Simplified pathway showing racemization of an N-acyl amino acid.

Section D: Work-up & Purification

Question: I believe my reaction worked, but I'm losing most of my product during the work-up and purification steps. What can I do?

Answer: The physical properties of amino alcohols—often highly polar, water-soluble, and sometimes thermally labile—make their isolation a significant challenge.[11][12]

  • Difficulty in Extraction: Due to their high polarity, many amino alcohols have low partition coefficients in standard organic solvents like ethyl acetate or dichloromethane. They prefer to remain in the aqueous layer during extraction.

    • Solution: Employ the "salting out" technique. Saturate the aqueous phase with a salt like potassium carbonate (K₂CO₃) or sodium chloride (NaCl).[11] This decreases the solubility of the amino alcohol in the aqueous layer, driving it into the organic phase. Continuous liquid-liquid extraction can also be highly effective for very polar products.

  • Decomposition During Solvent Removal: Some amino alcohols are thermally unstable and can decompose if heated during solvent removal on a rotary evaporator.[11]

    • Solution: Use a high-vacuum, low-temperature rotary evaporator.[11] For extremely sensitive compounds, lyophilization (freeze-drying) is a viable, albeit slower, alternative to remove aqueous solvents.[11]

  • Co-distillation with Solvents: The product may form an azeotrope with the solvent, leading to its loss during evaporation.

    • Solution: If water is the issue, consider azeotropic distillation with a non-polar solvent like toluene under reduced pressure to minimize heat exposure.[11]

  • Purification by Chromatography: The polarity of amino alcohols can make them streak on silica gel columns.

    • Solution: Consider using a more polar mobile phase, sometimes with a small amount of a basic modifier like triethylamine or ammonia in methanol, to improve peak shape. Alternatively, reverse-phase chromatography (C18) may be more suitable. If all else fails, derivatization to a less polar compound for purification, followed by deprotection, can be an effective strategy.[11]

Part 2: In-Depth Protocols & Optimization Strategies

Experimental Protocol to Minimize Racemization during Reduction

This protocol utilizes 1,1'-carbonyldiimidazole (CDI) for mild activation of the carboxylic acid, followed by reduction with sodium borohydride at a low temperature, a method known to preserve stereochemical integrity.[7]

  • Activation: Dissolve the N-protected amino acid (1.0 eq) in anhydrous tetrahydrofuran (THF) at room temperature under an inert atmosphere (N₂ or Ar). Add 1,1'-carbonyldiimidazole (CDI) (1.1 eq) portion-wise. Stir the solution for 10-15 minutes, monitoring for the cessation of CO₂ evolution.

  • Reduction: Cool the reaction mixture to 0°C in an ice bath. In a separate flask, prepare a solution of sodium borohydride (NaBH₄) (5.0 eq) in water. Add the NaBH₄ solution to the activated amino acid solution in one portion. Caution: Hydrogen evolution will occur.

  • Quenching and Work-up: Stir the solution vigorously for 30 minutes at 0°C. Carefully acidify the reaction to pH ~2 with 1N HCl to quench excess NaBH₄. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

  • Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure at low temperature (<40°C). The crude product can often be obtained with high purity.[7]

Experimental Protocol for Purification of a Polar Amino Alcohol

This protocol outlines a typical work-up for isolating a water-soluble amino alcohol.

  • Quench and Neutralize: After the reaction is complete, cool the mixture in an ice bath and quench carefully with water or methanol. Adjust the pH to >12 with a strong base like 2N NaOH to ensure the amine is in its free base form.

  • Salting Out: Add solid potassium carbonate (K₂CO₃) to the aqueous mixture with vigorous stirring until the solution is saturated (a significant amount of undissolved solid remains). This will significantly decrease the polarity of the aqueous phase.

  • Extraction: Extract the mixture multiple times with a polar organic solvent like n-butanol or a 9:1 mixture of chloroform/isopropanol. The use of more polar solvents is key.

  • Drying and Concentration: Combine the organic extracts and dry over anhydrous potassium carbonate (as it is a basic drying agent that will not form a salt with the product). Filter and concentrate the solvent under reduced pressure.

  • Final Purification: The crude product can be further purified by crystallization, distillation under high vacuum, or chromatography on a suitable stationary phase (e.g., alumina or reverse-phase silica).[13]

Part 3: Frequently Asked Questions (FAQs)

Q1: Can I use an unprotected amino acid for reduction? A1: While possible, it is generally not recommended for syntheses requiring high purity and yield. The free amine can react with many reagents (e.g., forming unreactive complexes with boranes) and the zwitterionic nature of unprotected amino acids leads to poor solubility in most organic solvents.[3][5][10] Protecting the amine group simplifies handling, improves solubility, and prevents side reactions like polymerization.[3][7]

Q2: My reaction involves a reductive amination step. What are the common failure points? A2: For reductive amination, low yields often stem from a few key areas. First, the initial formation of the imine or enamine intermediate may be inefficient. This step is an equilibrium, and removal of the water byproduct can help drive it forward. Second, competitive reduction of the carbonyl starting material to an alcohol can occur before amination.[14] Finally, the catalyst, if used, may be poisoned by impurities or be inactive.[6][14] Optimizing temperature, pH, and the choice of reducing agent is crucial.[14][15]

Q3: How can I monitor the progress of my reaction effectively? A3: Thin-Layer Chromatography (TLC) is the most common method. Use a suitable stain (e.g., ninhydrin for free amines, potassium permanganate for alcohols) to visualize both the starting material and the product. For more quantitative analysis, taking aliquots for HPLC or GC-MS analysis is recommended.[16] This allows you to track the disappearance of starting material and the appearance of the product, helping you determine the optimal reaction time and identify the formation of byproducts.

References

  • Royal Society of Chemistry. (2024). Synthesis of aminoalcohols from substituted alkenes via tungstenooxaziridine catalysis. Royal Society of Chemistry. [Link]

  • ResearchGate. (2026). The influence of temperature on the enzymatic synthesis of β-amino alcohol 3a under continuous-flow conditions. ResearchGate. [Link]

  • IDEALS, University of Illinois. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS BY ADON CALVIN KWO. IDEALS. [Link]

  • ResearchGate. (2011). Sulfinamides as Highly Effective Amine Protecting Groups and Their Use in the Conversion of Amino Alcohols into Morpholines. ResearchGate. [Link]

  • IDEALS, University of Illinois. (2022). Synthesis and troubleshooting of chiral 1,2-amino alcohols leading to highly substituted bisoxazoline ligands. IDEALS. [Link]

  • ACS Publications. (2019). Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. ACS Catalysis. [Link]

  • ACS Publications. (2016). General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2. Journal of the American Chemical Society. [Link]

  • Westlake University. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University. [Link]

  • J-Stage. (n.d.). Cyclic Sulfamidite as Simultaneous Protecting Group for Amino Alcohols: Development of a Mild Deprotection Protocol Using Thiophenol. J-Stage. [Link]

  • Kanto Chemical Co., Inc. (n.d.). New Catalysts for Reductive Amination. Kanto Chemical Co., Inc. [Link]

  • National Institutes of Health. (n.d.). Copper-catalyzed enantioselective stereodivergent synthesis of amino alcohols. PMC. [Link]

  • National Institutes of Health. (2024). Ir-catalyzed reductive amination and transfer hydrogenation of diketones: access to β- and γ-amino alcohols. PMC. [Link]

  • Organic Syntheses. (n.d.). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses. [Link]

  • Google Patents. (n.d.). US3935280A - Reduction of amino acids in the presence of boron trifluoride.
  • ACS Publications. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry. [Link]

  • Growing Science. (2012). Synthesis of β-amino alcohol derivatives from phenols in presence of phase transfer catalyst and lipase biocatalyst. Growing Science. [Link]

  • Organic Syntheses. (n.d.). Reduction of L-Valine to L-Valinol. Organic Syntheses. [Link]

  • MDPI. (2023). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. MDPI. [Link]

  • Labinsights. (2023). Benefits of Protecting Groups in Organic Synthesis. Labinsights. [Link]

  • The Royal Society of Chemistry. (2013). Amino-Alcohol Cyclization: Selective Synthesis of Lactams and Cyclic Amines from Amino. The Royal Society of Chemistry. [Link]

  • ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. ChemTalk. [Link]

  • National Institutes of Health. (n.d.). Enantioselective radical C–H amination for the synthesis of β-amino alcohols. PMC. [Link]

  • National Institutes of Health. (n.d.). Allylic C—H Amination for the Preparation of syn-1,3-Amino Alcohol Motifs. PMC. [Link]

  • Thieme. (n.d.). 3.6 N,O-Acetals for the Protection of 1,2- and 1 ,3-Amino Alcohols. Thieme. [Link]

  • The Vespiary. (n.d.). A Convenient Reduction of Amino Acids and Their Derivatives. The Vespiary. [Link]

  • Diva-portal.org. (n.d.). Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. Diva-portal.org. [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Reduction of Chiral Amino Acids Based on Current Method. JOCPR. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,2-amino alcohols. Organic Chemistry Portal. [Link]

  • Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
  • Royal Society of Chemistry. (2025). Recent developments in the synthesis and synthetic applications of borane–amines. Royal Society of Chemistry. [Link]

  • National Institutes of Health. (n.d.). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. PMC. [Link]

  • National Institutes of Health. (n.d.). Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids. PMC. [Link]

  • Beilstein Journal of Organic Chemistry. (n.d.). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Beilstein Journal of Organic Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Purification Challenges of Polar Amino Alcohols

Welcome to the Application Support Center. Polar amino alcohols are notoriously difficult to purify and analyze due to their dual functionality: a highly basic amine group and a hydrophilic hydroxyl group.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. Polar amino alcohols are notoriously difficult to purify and analyze due to their dual functionality: a highly basic amine group and a hydrophilic hydroxyl group. This guide synthesizes field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to help you overcome poor chromatographic retention, lack of UV detectability, and inefficient aqueous extraction.

Section 1: Diagnostic Workflow

Before troubleshooting, it is critical to select the correct analytical or preparative pathway based on the physicochemical properties of your target molecule and its sample matrix.

DecisionTree Start Analyze Amino Alcohol Properties UV Does it have a UV chromophore? Start->UV Matrix Is it in a complex aqueous matrix? UV->Matrix Yes Deriv Pre-Column Derivatization (e.g., OPA/NAC) UV->Deriv No HILIC HILIC-MS/MS Direct Analysis UV->HILIC No, but MS available SPE Strong Cation Exchange (SCX-SPE) Matrix->SPE Yes RP Reversed-Phase HPLC (Ion-Pairing) Matrix->RP No

Caption: Decision matrix for selecting the optimal purification and analysis workflow for polar amino alcohols.

Section 2: Troubleshooting FAQs & Causality-Driven Solutions

FAQ 1: Why do my amino alcohols show severe peak tailing and zero retention on standard C18 columns?

  • The Causality: Reversed-phase (C18) chromatography relies on hydrophobic interactions. Polar amino alcohols are heavily solvated by the aqueous mobile phase, preventing them from partitioning into the non-polar C18 stationary phase. Furthermore, the basic amine group (typically protonated at standard mobile phase pH) undergoes secondary electrostatic interactions with unendcapped, acidic silanols (pKa ~4.5) on the silica surface, which causes severe peak tailing[1].

  • The Solution: Abandon C18 for highly polar aliphatic amino alcohols. Instead, utilize Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Mass Spectrometry[1]. HILIC uses a polar stationary phase (e.g., Diol or Zwitterionic) and an organic-rich mobile phase (>80% acetonitrile). A water-enriched layer forms on the stationary phase, allowing the polar amino alcohol to partition effectively, yielding excellent retention times (e.g., 9.5 to 12.2 minutes for ethanolamines) and sharp peaks[2].

FAQ 2: I need to quantify aliphatic amino alcohols using UV detection, but they lack a chromophore. What is the most robust derivatization method?

  • The Causality: Aliphatic amines lack conjugated π-systems, rendering standard UV-Vis detection impossible. To resolve this, you must covalently attach a chromophore prior to separation.

  • The Solution: Implement pre-column derivatization using o-phthalaldehyde (OPA) and a chiral thiol such as N-acetyl-L-cysteine (NAC)[1][3]. This rapid, room-temperature reaction converts the primary amine into a highly fluorescent and UV-absorbing isoindole derivative[4]. Because NAC is chiral, this method also converts enantiomeric amino alcohols into diastereomers, allowing for chiral resolution on standard achiral C18 columns[1][3].

FAQ 3: Liquid-liquid extraction (LLE) using dichloromethane is giving me <30% recovery from plasma and water. How can I improve this?

  • The Causality: Amino alcohols have exceptionally high hydrogen-bonding capacity and are highly water-soluble. Partitioning them into non-polar organic solvents like dichloromethane is thermodynamically unfavorable, leading to poor extraction efficiency and the formation of emulsions[5].

  • The Solution: Implement Strong Cation-Exchange Solid-Phase Extraction (SCX-SPE)[5][6]. SCX resins contain sulfonic acid groups that form strong ionic bonds with protonated amines. This "catch-and-release" mechanism allows you to aggressively wash away neutral and acidic matrix interferences before eluting the purified amino alcohol with a high-pH solvent. Comparative studies show that online SPE systems provide superior peak shape, separation efficiency, and recoveries (92-98%) compared to turbulent flow chromatography (TFC)[7].

Section 3: Experimental Methodologies (Self-Validating Protocols)
Protocol A: SCX-SPE "Catch and Release" Extraction

Purpose: Isolation of amino alcohols from aqueous biological or environmental matrices.

  • Conditioning: Pass 2 mL of Methanol followed by 2 mL of 0.1 M HCl through the SCX cartridge.

    • Causality: Solvates the resin and ensures the sulfonic acid groups are negatively charged and ready for ion exchange.

  • Loading: Acidify your aqueous sample to pH 2-3 using formic acid, then load onto the cartridge.

    • Causality: Ensures the amine group of the amino alcohol is fully protonated ( NH3+​ ) for maximum ionic retention[6].

  • Washing: Wash with 2 mL of 0.1 M HCl, followed by 2 mL of Methanol.

    • Self-Validation Check: Analyze the wash fraction. If your target analyte is present, the loading pH was not low enough, or the cartridge capacity was exceeded[6].

  • Elution: Elute with 2 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

    • Causality: The high pH neutralizes the amine to its free base form ( NH2​ ), breaking the ionic bond and releasing the purified analyte[5].

SCXMechanism Step1 1. Load (Low pH) Amine is Protonated (NH3+) Step2 2. Catch Ionic Bond with SCX (SO3-) Step1->Step2 Step3 3. Wash Remove Neutral Impurities Step2->Step3 Step4 4. Elute (High pH) Amine Neutralized (NH2), Analyte Released Step3->Step4

Caption: Mechanistic workflow of Strong Cation-Exchange (SCX) Solid-Phase Extraction for basic amino alcohols.

Protocol B: Pre-Column Derivatization with OPA/NAC

Purpose: UV/Fluorescence detection and chiral resolution of underivatized amino alcohols.

  • Reagent Preparation: Dissolve 420 mg of OPA and 171 mg of NAC in 10 mL of methanol. Dilute to 50 mL with 0.2 M borate buffer and adjust to pH 9.6 with NaOH[4]. (Note: Prepare fresh daily).

  • Reaction: In an autosampler vial, mix 100 µL of the amino alcohol sample with 200 µL of the derivatization reagent[1].

  • Incubation: Vortex and allow to react at room temperature for exactly 2-3 minutes[1].

  • Injection: Immediately inject 20 µL into the HPLC system.

    • Self-Validation Check: Always run a reagent blank (buffer + derivatization reagent). The blank must not show peaks at the specific retention times of your target diastereomeric isoindoles.

Section 4: Quantitative Data Summaries

Table 1: Comparison of Sample Pretreatment Methods for Amino Alcohols

Extraction MethodPrimary MechanismAverage Recovery (%)Matrix Effect RemovalPeak Shape & EfficiencyReference
Liquid-Liquid Extraction (LLE) Hydrophobic Partitioning< 40%Poor (Emulsions form)Moderate[5]
Turbulent Flow Chromatography (TFC) Size Exclusion & Partitioning85 - 90%ExcellentModerate (Broader peaks)[7]
Solid-Phase Extraction (SCX-SPE) Cation-Exchange (Ionic)92.4 - 98.5%ExcellentSuperior (High theoretical plates)[6][7]

Table 2: Chromatographic Column Selection Matrix

TechniqueStationary PhaseMobile PhaseDetectionBest Used For
HILIC Diol or Zwitterionic>80% Acetonitrile / Aqueous BufferMS/MS, ELSDDirect analysis of highly polar, underivatized amino alcohols[1][2].
Reversed-Phase (RP) C18 (Endcapped)Aqueous Buffer / MethanolUV-Vis, FLDOPA/NAC derivatized amino alcohols (diastereomer separation)[1][3].
Chiral Ion-Pairing Achiral C18Chiral Ion-Pairing Agent (e.g., CSA)MS or UVEnantiomer separation without pre-column derivatization[1].

Sources

Optimization

Technical Support Center: Preventing Decomposition During Amino Alcohol Purification

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for a common and often frustrating chal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for a common and often frustrating challenge: the decomposition of amino alcohols during purification. The inherent bifunctionality of these molecules—possessing both a nucleophilic amine and a hydroxyl group—makes them susceptible to a variety of degradation pathways, particularly under standard purification conditions.

This resource is designed to be a practical bench-top companion. It moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and adapt protocols to your specific molecule.

Troubleshooting Guide: Common Purification Problems & Solutions

This section addresses specific issues encountered during the purification of amino alcohols. Each problem is presented in a question-and-answer format, detailing the probable causes and offering field-proven solutions.

Issue 1: My amino alcohol is showing significant streaking and low recovery after silica gel chromatography.

Answer:

This is the most frequently encountered issue and is almost always due to strong, undesirable interactions between the basic amino group and the acidic surface of standard silica gel.

Root Cause Analysis:

Silica gel's surface is covered with silanol groups (Si-OH), which are weakly acidic (pKa ≈ 4.5). The basic amine functionality of your compound (pKa of conjugate acid typically 9-10) is readily protonated by these surface groups. This ionic interaction causes the compound to bind almost irreversibly to the stationary phase, leading to:

  • Streaking (Tailing): Slow, uneven elution as the compound intermittently binds and releases from the acidic sites.

  • Low Recovery: A significant portion of the product remains permanently adsorbed to the column.

  • On-Column Decomposition: The acidic silica surface can catalyze degradation reactions like dehydration, especially in 1,2-amino alcohols, or rearrangement.[1][2]

Solutions & Protocols:

  • Mobile Phase Modification (The Quick Fix):

    • Mechanism: Adding a small amount of a volatile base to your mobile phase neutralizes the acidic silanol sites. This "competing base" effectively shields your amino alcohol from these detrimental interactions.[3]

    • Recommended Additives:

      • Triethylamine (TEA): Add 0.5-2% (v/v) to your solvent system (e.g., ethyl acetate/hexane). TEA is effective but can be difficult to remove completely under vacuum.

      • Ammonia: Use a solution of ~2% 7N ammonia in methanol as part of your polar modifier in a dichloromethane (DCM) or ethyl acetate system. This is often easier to remove than TEA.

  • Stationary Phase Deactivation (The Robust Method):

    • Mechanism: This involves pre-treating the silica gel to cap the acidic silanol groups before it even goes into the column, providing a more inert surface.

    • Protocol: Preparing Deactivated Silica Gel

      • Weigh the required amount of silica gel into a round-bottom flask.

      • Prepare a solution of 1-2% triethylamine in your chosen mobile phase (e.g., 100 mL of 10% ethyl acetate in hexane with 1 mL of TEA).

      • Add this solution to the silica gel to form a slurry.

      • Gently swirl the slurry for 5-10 minutes.

      • Pack your column using this slurry as you normally would. This ensures the entire stationary phase is neutralized.

  • Alternative Stationary Phases:

    • Basic Alumina: Alumina is generally basic and is an excellent alternative to silica for purifying basic compounds.[4] It mitigates the acid-catalyzed decomposition pathways.

    • Amine-Functionalized Silica: These columns have aminopropyl groups bonded to the silica surface, creating a basic environment that repels other basic molecules, leading to cleaner separations.[3]

Issue 2: I'm observing a new, less polar spot on my TLC plate after my product has been on the rotovap or left standing in a chlorinated solvent.

Answer:

This observation often points to one of two common decomposition pathways: dehydration or the formation of a cyclic carbamate/oxazolidinone, especially if your starting material is a 1,2-amino alcohol.

Root Cause Analysis:

  • Dehydration: Particularly common for secondary and tertiary amino alcohols, this acid- or heat-catalyzed reaction eliminates water to form an enamine or imine. The resulting product is significantly less polar. The acidic nature of silica gel can also promote this reaction.[1]

  • Cyclization with Trace Phosgene: Dichloromethane (DCM) can contain trace amounts of phosgene (COCl₂), especially after prolonged storage or exposure to light. Phosgene can react with the 1,2-amino alcohol to form a five-membered cyclic carbamate (an oxazolidinone), which is a stable, less polar byproduct.

Solutions & Protocols:

  • Minimize Heat Exposure:

    • Remove solvents under reduced pressure at the lowest feasible temperature (<30-35°C).[5]

    • Avoid prolonged heating. It's better to leave a small amount of solvent and re-dissolve in a more volatile solvent for a second, brief evaporation.

  • Solvent Choice and Handling:

    • Use Fresh Solvents: Always use freshly opened or distilled DCM.

    • Pass Through Alumina: If you suspect phosgene contamination, pass the DCM through a small plug of basic alumina immediately before use.

    • Avoid Chlorinated Solvents: If possible, switch to non-chlorinated solvents like ethyl acetate (EtOAc), methyl tert-butyl ether (MTBE), or tetrahydrofuran (THF) for your extraction and chromatography.

  • pH Control During Workup:

    • Ensure your aqueous washes during extraction are neutral or slightly basic (pH 8-9) before concentrating the organic layer. This removes any trace acid that could catalyze dehydration. A wash with a saturated sodium bicarbonate solution is often effective.[6]

Issue 3: My chiral amino alcohol is showing partial or complete racemization after purification.

Answer:

Racemization is a critical issue in pharmaceutical development and is often caused by exposure to harsh pH conditions (either acidic or basic) or elevated temperatures, which can facilitate the epimerization of the stereocenter, especially if it is adjacent to a carbonyl group or is otherwise activated.

Root Cause Analysis:

The stereocenter bearing the hydroxyl or amino group can be susceptible to inversion. This can occur via mechanisms like reversible imine formation or retro-aldol/retro-Mannich reactions, particularly if the adjacent carbon has an acidic proton. Both strong acids (like residual TFA from deprotection) and strong bases can catalyze these processes.

Solutions & Protocols:

  • Strict pH Control:

    • Maintain a pH range of 7.0-8.5 during all aqueous workup and extraction steps. Use mild buffers like phosphate-buffered saline (PBS) if necessary.

    • If using silica gel, employ the deactivation or mobile phase modification techniques described in Issue 1 to avoid on-column acidity.

  • Use of Protecting Groups:

    • Mechanism: Temporarily masking either the amine or the alcohol functionality can prevent the chemical reactions that lead to racemization. The choice of protecting group is critical and depends on the overall synthetic route.[7]

    • Common Protecting Groups:

      • For Amines (N-protection): Boc (tert-butyloxycarbonyl) is a robust choice, stable to most conditions except strong acid.[8][9]

      • For Alcohols (O-protection): Silyl ethers (like TBS or TIPS) are common and are stable to a wide range of conditions but are cleaved by fluoride sources (e.g., TBAF).[10]

    • An orthogonal protection strategy allows for the selective removal of one group without affecting the other.[7]

  • Temperature Management:

    • Perform all purification steps, including solvent removal, at or below room temperature whenever possible.

Visualizing the Problem: Decomposition & Purification Workflows

To better understand the challenges, the following diagrams illustrate a common decomposition pathway and a decision-making workflow for purification.

cluster_Decomposition Decomposition on Acidic Silica Gel A 1,2-Amino Alcohol (on silica surface) B Protonated Amine Intermediate A->B H+ (from Si-OH) C Carbocation B->C -H2O (Loss of water) D Enamine/Imine Product (Dehydrated, less polar) C->D Rearrangement

Caption: Acid-catalyzed dehydration of a 1,2-amino alcohol on a silica surface.

Start Is my Amino Alcohol Thermally Labile? Distill Purify by Vacuum Distillation Start->Distill Yes Chrom Use Column Chromatography Start->Chrom No Silica Is it stable on standard silica TLC? Chrom->Silica StdChrom Standard Silica Chromatography Silica->StdChrom Yes ModChrom Modified Chromatography Silica->ModChrom No Alumina Use Alumina or Amine-Functionalized Silica ModChrom->Alumina Base Add Base (TEA/NH3) to Mobile Phase ModChrom->Base

Caption: Decision workflow for selecting a suitable purification method.

Frequently Asked Questions (FAQs)

Q1: Can I use reverse-phase chromatography for my amino alcohol?

A1: Yes, reverse-phase (e.g., C18) chromatography can be an excellent option, especially for more polar amino alcohols. However, you must use the correct mobile phase additives. To ensure good peak shape and retention, the amino group should be in a consistent protonation state.

  • Acidic Modifier (e.g., 0.1% TFA or Formic Acid): This will protonate the amine to R-NH3+, making it more polar. This is common but be aware that the final product will be isolated as a salt (e.g., trifluoroacetate), which may require a subsequent neutralization step.

  • Basic Modifier (e.g., 0.1% TEA or Ammonium Hydroxide): This keeps the amine in its neutral, free-base form (R-NH2). This often increases retention and can provide better separation for closely related impurities.[3]

Q2: What is the best way to remove residual triethylamine (TEA) after my column?

A2: Removing the high-boiling TEA can be tricky. First, concentrate your combined fractions on a rotary evaporator. Then, re-dissolve the residue in a solvent like diethyl ether or ethyl acetate and wash it with a dilute, saturated copper(II) sulfate solution. The copper ions will complex with the TEA, pulling it into the aqueous layer. Follow with a water wash and brine wash, then dry and re-concentrate. Alternatively, co-evaporation with a lower-boiling solvent like toluene can sometimes help remove it azeotropically.

Q3: My amino alcohol is highly water-soluble. How can I extract it from an aqueous reaction mixture?

A3: This is a common problem, especially with small amino alcohols like ethanolamine.

  • Salting Out: Saturate the aqueous phase with a salt like potassium carbonate or sodium chloride. This decreases the solubility of the organic compound in the aqueous layer and can make extraction into a polar organic solvent (like ethyl acetate or n-butanol) more efficient.[5]

  • Continuous Liquid-Liquid Extraction: For very precious or highly soluble materials, a continuous extractor can be used to slowly and repeatedly extract the compound over several hours.

  • Ion-Exchange Chromatography: You can use a cation-exchange resin. Load your aqueous solution onto the acidic resin, which will bind the protonated amino alcohol. Wash away neutral impurities with water, and then elute your product by washing the resin with a dilute aqueous ammonia solution.[11]

Q4: Should I protect the alcohol or the amine first?

A4: Generally, the amine is more nucleophilic than the alcohol, so it will react preferentially with most electrophilic protecting group reagents.[4] For example, when using Boc-anhydride (Boc₂O) to protect an amino alcohol, the N-Boc product is formed selectively under standard conditions.[8] If you need to protect the alcohol first, you often need to temporarily protect the amine, protect the alcohol, and then selectively deprotect the amine.

Summary of Key Purification Parameters

ParameterRecommendation for Unprotected Amino AlcoholsRationale
Stationary Phase Basic Alumina, Amine-Functionalized Silica, or Deactivated SilicaPrevents strong ionic binding and acid-catalyzed decomposition by neutralizing acidic surface sites.[3][4]
Mobile Phase pH Neutral to slightly basic (pH 7-9)Maintains the amine in its free-base form, improving chromatographic behavior and preventing acid-labile degradation.[12][13]
Mobile Phase Additive 0.5-2% Triethylamine (TEA) or 7N NH₃ in MeOHActs as a competing base to block active sites on silica gel, reducing peak tailing and improving recovery.[3]
Temperature < 30-35°C for all steps (including solvent removal)Minimizes the risk of thermal decomposition, dehydration, and racemization.[5]
Solvent Choice Avoid prolonged exposure to chlorinated solvents (DCM, Chloroform)Reduces the risk of side reactions with trace acidic impurities like HCl or phosgene.[9]
Workup Include a mild basic wash (e.g., sat. NaHCO₃) before concentrationEnsures any acidic residues from the reaction or extraction are neutralized, preventing catalysis of degradation upon heating.[6]

References

  • Selective protection and deprotection of alcohols and amines. (URL: Not available)
  • Process for the purification of an aminoalcohol.
  • Protecting Groups - Chemistry. (URL: Not available)
  • A Highly Efficient Azide-Based Protecting Group for Amines and Alcohols | Organic Letters. (URL: [Link])

  • Protecting Groups For Alcohols - Master Organic Chemistry. (URL: [Link])

  • Preparation of Mesoporous Silica-Supported Chiral Amino Alcohols for the Enantioselective Addition of Diethylzinc to. (URL: [Link])

  • Dehydration of alcohols catalysed by metallic sulphates supported on silica gel - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (URL: [Link])

  • Microbial metabolism of amino alcohols. Purification and properties of coenzyme B12-dependent ethanolamine ammonia-lysae of Escherichia coli - PMC. (URL: [Link])

  • Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester - ACS Publications. (URL: [Link])

  • Synthesis of 1, 2 Amino Alcohols through Arbuzov Method - CSB and SJU Digital Commons. (URL: [Link])

  • Procedure for the Oxidation of β-Amino Alcohols to α-Amino Aldehydes - ResearchGate. (URL: [Link])

  • Amino (NH2) Column: How to Keep High Performance? - Welch Materials. (URL: [Link])

  • Boc-Protected Amino Groups - Organic Chemistry Portal. (URL: [Link])

  • Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis - PubMed. (URL: [Link])

  • DNA Adsorption to and Elution from Silica Surfaces: Influence of Amino Acid Buffers - PMC. (URL: [Link])

  • The oxidation of amino alcohols. - ThinkIR - University of Louisville. (URL: [Link])

  • One-Pot Preparation of Cyclic Amines from Amino Alcohols - Organic Syntheses Procedure. (URL: [Link])

  • A Very Mild and Chemoselective Oxidation of Alcohols to Carbonyl Compounds | Organic Letters - ACS Publications. (URL: [Link])

  • Amino Acid Purification - Column Chromatography. (URL: [Link])

  • Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins - PMC. (URL: [Link])

  • Chemisorption and Dehydration of Ethanol on Silica: Effect of Temperature on Selectivity. (URL: [Link])

  • Correlation of pH-dependent surface interaction forces to amino acid adsorption: Implications for the origin of life | American Mineralogist | GeoScienceWorld. (URL: [Link])

  • An efficient synthesis of 2-amino alcohols by silica gel catalysed opening of epoxide rings by amines - Organic Chemistry Portal. (URL: [Link])

  • Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility - ResearchGate. (URL: [Link])

  • How does pH Affect Amino Acids? - YouTube. (URL: [Link])

  • Highly chemoselective aerobic oxidation of amino alcohols into amino carbonyl compounds - PubMed. (URL: [Link])

  • High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates - PubMed. (URL: [Link])

  • Continuous and convergent access to vicinyl amino alcohols - Chemical Communications (RSC Publishing). (URL: [Link])

  • How do I purify ionizable organic amine compounds using flash column chromatography? (URL: [Link])

Sources

Troubleshooting

Improving resolution in chiral HPLC of amino alcohols

Welcome to the Technical Support Center for Chiral HPLC of Amino Alcohols . As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals navig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Chiral HPLC of Amino Alcohols . As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals navigate the unique chromatographic challenges presented by amino alcohols (e.g., β -blockers, ephedrine analogues, sphingosines).

Amino alcohols are notoriously difficult to resolve due to their bifunctional nature: they possess both a basic amine group (prone to severe ionic interactions) and a polar hydroxyl group (capable of strong hydrogen bonding). This guide transcends basic troubleshooting by explaining the causality behind column selection, mobile phase chemistry, and additive interactions, ensuring your analytical methods are robust, reproducible, and scientifically sound.

Method Development Workflow for Amino Alcohols

Before diving into specific troubleshooting scenarios, it is critical to align your analyte's structural class with the correct Chiral Stationary Phase (CSP) and elution mode.

G Start Analyze Amino Alcohol Structure Primary Primary Amine? (e.g., Norephedrine) Start->Primary SecTert Secondary/Tertiary Amine? (e.g., Beta-blockers) Start->SecTert Crown Crown Ether CSP (e.g., Crownpak CR) Primary->Crown Poly Polysaccharide CSP (e.g., Chiralpak IA/AD) Primary->Poly Alternative SecTert->Poly MP_Crown Acidic Aqueous Mobile Phase (pH 1-2) Crown->MP_Crown MP_Poly Normal Phase (Hexane/EtOH) + Additives Poly->MP_Poly Eval Rs > 1.5 & Tailing < 1.2? MP_Crown->Eval MP_Poly->Eval Opt Adjust Modifier/Additives or Derivatize Eval->Opt No Success Validate Method Eval->Success Yes Opt->Eval Re-evaluate

Workflow for selecting CSPs and mobile phases based on amino alcohol structure.

Troubleshooting Guide & Methodologies

Issue 1: Severe Peak Tailing and Co-elution on Polysaccharide Columns

Q: I am analyzing a secondary amino alcohol on a Chiralpak® IA column using Hexane/Ethanol (80:20). My peaks are extremely broad, tailing heavily, and co-eluting. How do I fix this?

The Causality: Silica-based polysaccharide columns (like Chiralpak® and Chiralcel®) contain residual surface silanols. The basic amine group of your amino alcohol (typically pKa 9–10) becomes protonated and interacts ionically with these acidic silanols. This secondary interaction competes with the primary chiral recognition mechanism (hydrogen bonding and steric fit within the polysaccharide cleft), leading to peak broadening and loss of enantioselectivity[1].

The Solution: You must competitively mask the silanols using mobile phase additives. Diethylamine (DEA) or ethanolamine are standard choices. For highly stubborn compounds, a combination of a base and an acid (e.g., 0.05% Triethylamine + 0.05% Trifluoroacetic acid) creates a dynamic buffer in the organic phase, which can dramatically improve resolution and alter elution order by modifying the chiral recognition mechanism[2].

Protocol 1: Mobile Phase Additive Optimization (Self-Validating)

  • Baseline Assessment: Run the analyte in Hexane/Ethanol (80:20 v/v) without additives. Record the asymmetry factor ( As​ ) and resolution ( Rs​ ).

  • Basic Additive Introduction: Prepare a new mobile phase of Hexane/Ethanol (80:20 v/v) containing 0.1% DEA .

    • Validation Check: If As​ drops below 1.5 but Rs​ is still < 1.5, the silanols are masked, but the chiral environment is not optimal. Proceed to step 3.

  • Acid/Base Buffer Formation: Prepare Hexane/Ethanol (80:20 v/v) containing 0.1% DEA and 0.1% TFA (Trifluoroacetic Acid) .

    • Mechanistic Note: This forms a volatile salt that coats the stationary phase, often enhancing the hydrogen-bonding network between the analyte's hydroxyl group and the CSP[3].

  • Equilibration: Flush the column with at least 20 column volumes of the new mobile phase. Chiral columns require longer equilibration times when switching additive types[4].

Issue 2: Lack of Enantioselectivity for Primary Amino Alcohols

Q: I cannot resolve a primary amino alcohol (e.g., an unnatural amino acid derivative) on standard cellulose or amylose columns, regardless of the alcohol modifier used. What is the alternative?

The Causality: Primary amines often lack the steric bulk required to lock into the chiral grooves of polysaccharide phases effectively. Instead, they are prime candidates for Crown Ether Chiral Stationary Phases (e.g., Crownpak CR, CrownSil). The chiral recognition mechanism here is a highly specific host-guest complexation: under acidic conditions, the primary amine is protonated ( −NH3+​ ) and fits perfectly into the cavity of an 18-crown-6 ether ring covalently bonded to the silica[5],[6]. Side carboxylic acid groups on the CSP act as steric barriers to differentiate the enantiomers[5].

Protocol 2: Crown Ether Method Setup

  • Mobile Phase Preparation: Prepare an aqueous mobile phase of HClO4​ (Perchloric acid) adjusted to pH 1.0 – 2.0 .

    • Causality: The low pH is non-negotiable; the primary amine must be fully protonated to form the complex with the crown ether[6].

  • Temperature Control: Set the column compartment to 0°C to 15°C .

    • Causality: Host-guest complexation is an exothermic process. Lowering the temperature increases the stability of the diastereomeric complex, drastically improving resolution ( Rs​ )[].

  • Organic Modifier (Optional): If the amino alcohol is highly lipophilic and elutes too late, add up to 15% Methanol. Do not use Acetonitrile, as it can disrupt the hydrogen bonding required for complexation.

Issue 3: Day-to-Day Irreproducibility in Normal Phase

Q: My resolution was 2.0 yesterday, but today it has dropped to 1.2 using the exact same Normal Phase method (Hexane/IPA). Why is the retention shifting?

The Causality: Adventitious (trace) water in normal-phase solvents. Polysaccharide CSPs rely heavily on hydrogen bonding for chiral recognition. Trace amounts of water (even 200–1400 ppm absorbed from ambient humidity) selectively hydrate the CSP's hydrogen-bonding sites. This alters the retention of one enantiomer more than the other, destroying reproducibility[8].

The Solution: Instead of trying to keep solvents perfectly anhydrous (which is practically impossible in a standard lab), deliberately add a controlled amount of water (e.g., 0.05% to 0.1%) to the alcohol modifier to saturate the system and stabilize the hydrogen-bonding network[8].

Quantitative Data Presentation: CSP Selection Matrix

To streamline your method development, use the following validated matrix comparing the three primary CSP classes used for amino alcohols.

CSP ClassExample ColumnsTarget Amino Alcohol TypePrimary Recognition MechanismRequired Mobile Phase AdditivesTypical Elution Mode
Polysaccharide (Coated/Bonded) Chiralpak® AD, IA, IB; Chiralcel® ODSecondary & Tertiary ( β -blockers)Hydrogen bonding, π−π interactions, dipole stacking0.1% DEA, TEA, or DEA/TFA mixtures[2],[1]Normal Phase (Hexane/EtOH) or Polar Organic
Crown Ether Crownpak® CR, CrownSil™Primary Amines, Amino AcidsHost-guest complexation within 18-crown-6 cavity[5]Acidic aqueous buffer (pH 1.0 - 2.0)[6]Reversed Phase (Aqueous)
Macrocyclic Antibiotic Chirobiotic™ T (Teicoplanin)Broad spectrum (Primary & Secondary)Steric interactions, H-bonding, ionic interactionsAmmonium acetate or Ammonium formatePolar Organic Mode (100% MeOH)

Frequently Asked Questions (FAQs)

Q: Should I derivatize my amino alcohol to improve resolution? A: Derivatization should be a last resort. While reacting the amine with Fmoc or OPA removes the basicity (eliminating silanol tailing) and adds bulky aromatic groups (enhancing π−π interactions on polysaccharide columns), it adds prep time and potential kinetic resolution artifacts. Always exhaust additive optimization (Protocol 1) and Crown Ether screening (Protocol 2) before attempting derivatization.

Q: Can I use Reversed-Phase (RP) conditions on a Polysaccharide column for amino alcohols? A: Yes, especially on immobilized columns (e.g., Chiralpak® IA, IB). However, in RP, the hydrophobic effect dominates, often weakening the specific hydrogen bonds needed for chiral recognition. If you must use RP (e.g., for LC-MS compatibility), use a basic buffer like 20 mM Ammonium Bicarbonate (pH 9.0) to keep the amine in its neutral state, provided the column can withstand the pH.

References

  • Regis Technologies. "Crown-Ether Chiral Stationary Phases". Regis Technologies. Available at:[Link]

  • Hyun, M. H. "Enantioseparations of primary amino compounds by high-performance liquid chromatography using chiral crown ether-based chiral stationary phase". PubMed (NIH). Available at: [Link]

  • Persson, B. A., et al. "Peak Separation by Adventitious or Added Water in Normal-Phase Chiral HPLC". The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

  • Paik, M.-J., Yoon, H.-R., & Lee, W. "Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography". KSBB Journal - KoreaScience. Available at:[Link]

  • Daicel Chiral Technologies. "INSTRUCTION MANUAL FOR CHIRALPAK® IA, IB, IB N-5, IC, ID, IE, IF, IG, IH, IJ, IK, IM, and IN - ". Daicel Chiral Technologies. Available at: [Link]

  • Daicel Chiral Technologies Europe. "INSTRUCTION MANUAL FOR CHIRALPAK ID COLUMNS". CT-K. Available at:[Link]

  • Chosun University. "Validated Chiral HPLC Method for Enantiomeric Separation of Chiral Aliphatic Amines or Amino Alcohols". Chosun University Repository. Available at: [Link]

Sources

Optimization

Process Chemistry Support Center: Scale-Up Synthesis of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

Welcome to the Technical Support Center for the scale-up synthesis of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol. This specialized building block presents unique synthetic challenges due to the highly enolizable...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the scale-up synthesis of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol. This specialized building block presents unique synthetic challenges due to the highly enolizable nature of the oxolane precursor and the steric bulk of the adjacent tertiary amine.

This guide is designed for process chemists and drug development professionals. It abandons theoretical generalities in favor of field-proven, self-validating methodologies, focusing on the critical Imamoto organocerium addition required to overcome the inherent limitations of standard Grignard chemistry.

Mechanistic Pathway & Workflow

The synthesis relies on the nucleophilic addition of a protected 1-amino-2-methylpropan-2-yl organometallic species to 2-methyloxolan-3-one (commonly known as coffee furanone) 1. Because the ketone possesses highly acidic α -protons, standard Grignard reagents act as bases, leading to enolization rather than addition. Transmetalation to an organocerium species suppresses this basicity while enhancing nucleophilicity .

G A 2-Methyloxolan-3-one (Starting Material) C Organocerium Addition (-78°C to RT) A->C B 1-(N,N-dibenzylamino)-2-chloro-2-methylpropane + Mg + Anhydrous CeCl3 B->C D Protected Amino-Alcohol Intermediate C->D E Catalytic Hydrogenation (Pd(OH)2/C, H2, MeOH) D->E F 3-(1-Amino-2-methylpropan-2-yl) -2-methyloxolan-3-ol E->F

Workflow for 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol via organocerium addition.

Quantitative Process Parameters

To ensure reproducibility across scales, adhere strictly to the quantitative parameters outlined below. Deviations in temperature or equivalents will exponentially increase impurity profiles.

Process StageReagent / ParameterTarget ValueAcceptable RangeCritical Quality Attribute (CQA)
CeCl₃ Drying Vacuum Temperature140°C135–145°CMass loss exactly matches 7 H₂O eq.
Grignard Prep DIBAL-H Initiator0.01 eq0.008–0.015 eq>95% D₂O quench mass shift (+1 Da)
Transmetalation CeCl₃ Equivalents1.1 eq1.05–1.15 eqComplete suppression of basicity
Cerium Addition Reaction Temp-78°C-80°C to -70°C<5% enolization of starting ketone
Hydrogenation H₂ Pressure50 psi45–60 psi<1% mono-benzyl intermediate via HPLC

Step-by-Step Scale-Up Methodologies

Protocol A: Preparation of Anhydrous CeCl₃ and Organocerium Transmetalation

Causality: Commercial cerium(III) chloride is supplied as a heptahydrate. Trace water will instantly protonate and destroy the Grignard reagent 2.

  • Drying: Charge a Schlenk flask with CeCl₃·7H₂O. Heat gradually to 140°C under high vacuum (0.1 mmHg) over 4 hours. Stir vigorously to prevent caking.

    • Self-Validation System: Weigh the flask before and after the protocol. The mass loss must correspond exactly to 34.4% of the initial mass (the weight of 7 equivalents of water). Do not proceed if the mass loss is incomplete.

  • Grignard Formation: In a separate reactor, initiate magnesium turnings with 0.01 eq DIBAL-H. Add 1-(N,N-dibenzylamino)-2-chloro-2-methylpropane in THF at 45°C.

    • Self-Validation System: Quench a 0.5 mL aliquot with D₂O and analyze via GC-MS. A mass shift of +1 Da in >95% of the target peak area confirms successful Grignard formation.

  • Transmetalation: Suspend the anhydrous CeCl₃ in THF and cool to -78°C. Dropwise add the Grignard reagent. Stir for 2 hours to ensure complete formation of the organocerium species.

Protocol B: Nucleophilic Addition

Causality: The addition must be performed at cryogenic temperatures to kinetically favor nucleophilic attack over proton abstraction 3.

  • Addition: Dilute 2-methyloxolan-3-one in THF and add dropwise to the -78°C organocerium suspension over 1 hour.

  • Quench: Allow the reaction to stir for 3 hours at -78°C, then quench cold with 10% aqueous acetic acid.

    • Self-Validation System: Analyze the crude organic layer via ¹H-NMR. The disappearance of the ketone α -protons and the emergence of a highly shielded tertiary alcohol proton confirms successful addition.

Protocol C: Global Deprotection

Causality: Benzyl protecting groups are utilized because standard carbamates (like Boc) can coordinate with or be attacked by highly reactive organometallics. Pearlman’s catalyst (Pd(OH)₂/C) is required because the resulting primary amine can poison standard Pd/C.

  • Hydrogenation: Dissolve the intermediate in MeOH. Add 1.1 eq of methanolic HCl (to salt the amine and prevent catalyst poisoning) and 10 wt% Pd(OH)₂/C.

  • Reaction: Pressurize with H₂ to 50 psi and stir vigorously at 40°C.

    • Self-Validation System: Monitor via HPLC-MS. The reaction is complete only when the mass corresponding to the mono-benzyl intermediate (M+H + 90) is completely absent.

Troubleshooting Guides & FAQs

Q: Why am I recovering unreacted 2-methyloxolan-3-one despite confirming an active Grignard reagent? A: This is the classic enolization problem. 2-Methyloxolan-3-one possesses highly acidic α -protons. If your CeCl₃ is not rigorously anhydrous, the Grignard reagent will not fully transmetalate. The residual magnesium species will act as a base rather than a nucleophile, abstracting a proton and yielding recovered starting material upon workup . Re-validate your CeCl₃ drying protocol gravimetrically.

Q: How do I control and measure the diastereoselectivity at the C3 position? A: The pre-existing stereocenter at C2 (the methyl group) dictates the facial attack. The bulky organocerium reagent approaches from the less hindered face (anti to the C2 methyl). You can validate the diastereomeric ratio (d.r.) via ¹H-NMR of the crude mixture; look for the distinct chemical shifts of the C2 methyl doublet to quantify the major and minor diastereomers.

Q: My Grignard initiation is stalling during scale-up. What is the safest way to initiate? A: On a larger scale, iodine or 1,2-dibromoethane can be inconsistent and pose thermal runaway risks. We recommend using a 1.0 M solution of DIBAL-H in THF (0.01 equivalents) to chemically clean the magnesium oxide layer. Self-validate initiation by observing a sustained, controlled exotherm before adding the bulk of the alkyl chloride.

Q: The debenzylation step stalls at the mono-benzyl intermediate. How can I drive it to completion? A: The fully deprotected primary amine strongly coordinates to palladium, poisoning the catalyst surface. If you omitted the methanolic HCl mentioned in Protocol C, the reaction will stall. Adding 1.1 equivalents of HCl protonates the amine as it forms, preventing catalyst coordination and allowing the reaction to proceed to completion.

References

  • Coffee furanone - Wikipedia Source: wikipedia.org URL:[Link]

  • The reaction of organocerium reagents with easily enolizable ketones Source: iaea.org URL:[Link]

  • Organocerium reagents. Nucleophilic addition to easily enolizable ketones Source: semanticscholar.org URL:[Link]

  • Applications of CeCl3 as an Environmental Friendly Promoter in Organic Chemistry Source: acs.org URL:[Link]

Sources

Troubleshooting

Enhancing the stability of amino alcohol compounds for storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex stability landscape of amino...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex stability landscape of amino alcohol compounds.

Amino alcohols—ranging from simple buffers like 2-amino-2-methyl-1-propanol to complex active pharmaceutical ingredients (APIs) like 2-amino-1-(1H-indol-3-yl)ethanol—possess a dual chemical functionality. While this makes them incredibly versatile, the presence of both a nucleophilic amine and an oxidizable hydroxyl group creates significant storage liabilities. This guide provides the mechanistic causality behind these degradation pathways and self-validating protocols to ensure the integrity of your experiments.

Core Storage & Handling Principles (FAQ)

Q1: Why do my solid amino alcohol compounds discolor over time, and what is the chemical mechanism? A1: Discoloration (typically yellowing or browning) is the macroscopic symptom of microscopic structural degradation. The primary cause is oxidation. The amino group can 1[1], while the hydroxyl group is susceptible to transition-metal-catalyzed or auto-oxidation, converting the alcohol into2[2]. If your compound contains an aromatic ring (e.g., an indole nucleus), it is also highly sensitive to photodegradation, leading to bond cleavage and the formation of solid aggregates[1].

Q2: Why does the solubility and pH of my amino alcohol solution change after prolonged exposure to ambient air? A2: This is a classic case of carbamate formation. Primary and secondary amines act as strong nucleophiles that readily attack the electrophilic carbon of atmospheric carbon dioxide (CO₂). This forms a carbamic acid intermediate, which subsequently stabilizes into a carbamate salt. Because amino alcohols have a high 3[3], prolonged air exposure drastically alters the compound's isoelectric point, reduces its solubility in organic solvents, and effectively inactivates the API.

Q3: What is the optimal storage protocol to ensure long-term stability? A3: To arrest kinetic degradation, amino alcohols must be stored as solids in tightly sealed, light-resistant containers. An inert atmosphere (argon or nitrogen) is critical to displace oxygen and CO₂. For long-term preservation, 1[1] are recommended to reduce the thermal energy available for decomposition, as degradation accelerates significantly at temperatures.

Mechanisms of Degradation

Understanding the logical flow of degradation is the first step in troubleshooting. The diagram below illustrates the causal relationship between poor storage conditions and the resulting chemical degradation pathways.

AminoAlcoholDegradation AA Amino Alcohol (Active Compound) O2 O2 Exposure (Oxidation) AA->O2 Poor Seal CO2 CO2 Exposure (Nucleophilic Attack) AA->CO2 Ambient Air Light Light / Heat (Thermal/Photo) AA->Light Clear Vial / >30°C Deg1 Aldehydes / Acids (Discoloration) O2->Deg1 ROS Generation Deg2 Carbamate Formation (pH Shift / Precipitation) CO2->Deg2 CO2 Absorption Deg3 Bond Cleavage (Loss of Potency) Light->Deg3 Energy Absorption

Fig 1. Primary degradation pathways of amino alcohols under suboptimal storage conditions.

Troubleshooting Guide

When an experiment fails, identifying the exact mode of API degradation is critical. The following table summarizes the quantitative thresholds and expected impacts of various stress conditions based on validated pharmaceutical stability testing.

Stress ConditionReagents / EnvironmentTemperature & TimeExpected Degradation PathwayQuantitative Threshold / Impact
Oxidation 6% w/v H₂O₂Room Temp, 3 hrsN-oxidation, alcohol oxidation to aldehydes/acidsRapid degradation at 12 µg/mL concentration[4].
Acid Hydrolysis 1 N HClRoom Temp, 3 hrsCleavage of sensitive side chains (e.g., indole rings)High degradation rate; requires neutralization before HPLC[4].
Base Hydrolysis 3 N NaOHRoom Temp, 3 hrsBase-catalyzed side-chain reactionsModerate to high degradation; pH shift alters solubility[4].
Thermal Stress Solid state / Petri dish50°C, 48 hrsGeneral thermal decompositionAccelerated decomposition >30°C; loss of purity[4].

Experimental Protocols: Stability Validation

To establish a self-validating system, researchers must perform forced degradation studies to identify stability-indicating markers. A method is only trustworthy if it can accurately distinguish the parent compound from its degradants.

Self-Validation Check (Critical): For every protocol below, ensure mass balance by comparing the sum of the peak areas of the degradation products and the remaining parent compound against the peak area of an unstressed control. A mass balance of 95%–105% validates the method's specificity. If mass balance is lost, volatile degradants have escaped or insoluble polymers have formed, requiring a revision of your extraction solvent.

Protocol 1: Oxidative Stress Testing
  • Preparation: Prepare a 12 µg/mL stock solution of the amino alcohol in a high-purity, deoxygenated solvent (e.g., methanol).

  • Stress Induction: In a 10 mL volumetric flask, combine 1.2 mL of the stock solution with4[4].

  • Incubation: Maintain the flask at room temperature for exactly 3 hours, strictly protected from light to prevent confounding photodegradation.

  • Analysis: Dilute to the final volume with methanol and analyze via HPLC to identify oxidative degradation peaks.

Protocol 2: Acid/Base Hydrolysis Testing
  • Acidic Stress: Combine 1.2 mL of the stock solution with 4[4]. Incubate at room temperature for 3 hours.

  • Alkaline Stress: Combine 1.2 mL of the stock solution with4[4]. Incubate at room temperature for 3 hours.

  • Neutralization (Crucial Step): Before HPLC injection, you must neutralize the acidic samples with a saturated sodium bicarbonate solution, and the basic samples with dilute HCl. Failure to do so will degrade the silica matrix of your analytical column.

  • Analysis: Dilute to 10 mL with methanol and inject to determine pH-dependent stability thresholds.

Protocol 3: Thermal Degradation Validation
  • Stress Induction: Place a sample of the solid amino alcohol in a petri dish (or a solution in a sealed glass ampoule) and heat in a temperature-controlled oven at4[4].

  • Reconstitution: Reconstitute the stressed solid with methanol and dilute to a final analytical concentration of 12 µg/mL.

  • Analysis: Compare the resulting chromatogram against an unstressed control sample stored at -20°C to quantify the exact percentage of thermal decomposition.

References

  • Title: General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2 Source: ACS Publications URL: 2

  • Title: propanol (AMP) and Other Amino Alcohols for Carbon Dioxide Capture Source: BenchChem URL: 3

  • Title: Technical Support Center: Storage and Handling of 2-amino-1-(1H-indol-3-yl)ethanol Source: BenchChem URL: 1

  • Title: 2-AMINO-2-METHYL-1-PROPANOL Source: Ataman Kimya URL:

  • Title: Synthesis of Amino Acid-Conjugated Olanzapine Prodrugs: Advancing Stability, Selectivity, and Therapeutic Efficacy in Psychotic Disorders Source: International Journal of Pharmaceutical Sciences URL: 4

Sources

Optimization

Technical Support Center: Overcoming Poor Crystallinity in Tertiary Alcohols for X-ray Analysis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the challenges of obtaining high-quality single crystals of tertiary alcohols suitable for X-ray diffraction analysis. As Senior Application Scientists, we have designed this resource to provide not just protocols, but also the underlying scientific principles to empower you to make informed decisions in your crystallographic endeavors.

Frequently Asked Questions (FAQs)

Q1: Why are tertiary alcohols notoriously difficult to crystallize?

The poor crystallinity of tertiary alcohols primarily stems from two interconnected molecular features: steric hindrance and disrupted hydrogen bonding. The bulky alkyl or aryl groups surrounding the tertiary hydroxyl group create significant steric congestion. This congestion can physically impede the molecules from packing in a regular, repeating manner, which is a prerequisite for forming a well-ordered crystal lattice.

Furthermore, the hydroxyl group is a potent hydrogen bond donor and acceptor, and these interactions are often the driving force for the self-assembly of molecules into a crystalline state.[1][2] In tertiary alcohols, the steric bulk of the neighboring substituents can hinder the approach of other molecules, weakening or altogether preventing the formation of the extensive hydrogen-bonding networks that are crucial for stabilizing the crystal structure.[3]

Q2: What are the common observable outcomes of poor crystallinity in tertiary alcohols?

Researchers often encounter several frustrating outcomes when attempting to crystallize tertiary alcohols. These include the formation of oils, amorphous solids, or very fine needles that are unsuitable for single-crystal X-ray diffraction. Oiling out occurs when the compound separates from the solution as a liquid phase instead of a solid. Amorphous solids lack the long-range order of a crystal, and fine needles, while crystalline, are often too small or poorly formed for diffraction experiments.[4]

Q3: Can the choice of solvent significantly impact the crystallization of tertiary alcohols?

Absolutely. The choice of solvent is a critical parameter in any crystallization experiment.[5][6][7][8] For tertiary alcohols, a solvent should be chosen in which the compound is moderately soluble.[5] If the solubility is too high, the solution may become highly supersaturated, leading to rapid precipitation and the formation of small, poorly-ordered crystals. Conversely, if the solubility is too low, it may be difficult to dissolve enough material to achieve the necessary supersaturation for crystal growth. The solvent can also influence crystal packing by participating in hydrogen bonding or other intermolecular interactions.[9]

Troubleshooting Guides: Advanced Crystallization Strategies

When standard crystallization techniques fail, more advanced strategies are necessary. Here, we provide detailed protocols and the scientific rationale for three powerful approaches: advanced classical crystallization methods, co-crystallization, and derivatization.

Advanced Classical Crystallization Methods

Even with challenging molecules like tertiary alcohols, the classical methods of slow evaporation, slow cooling, and vapor diffusion can be successful with careful optimization.

Vapor diffusion is often the most successful method for obtaining high-quality crystals from small amounts of material.[7][9]

  • Solvent Selection:

    • Inner Vial (Good Solvent): Dissolve your tertiary alcohol in a small volume of a "good" solvent in which it is readily soluble. This solvent should have a relatively high boiling point to slow down the diffusion process. Examples include tetrahydrofuran (THF), chloroform, or toluene.[6]

    • Outer Vial (Anti-Solvent): In a larger vial, place a larger volume of an "anti-solvent" in which your compound is insoluble. This solvent should be more volatile (have a lower boiling point) than the good solvent. Common anti-solvents include pentane, hexane, or diethyl ether.[6]

  • Setup: Place the uncapped inner vial containing your dissolved compound inside the larger vial containing the anti-solvent. Seal the outer vial tightly.

  • Mechanism of Action: The more volatile anti-solvent will slowly diffuse into the good solvent in the inner vial. This gradual change in the solvent environment reduces the solubility of your tertiary alcohol, leading to slow and controlled crystal growth.

  • Patience is Key: Do not disturb the setup.[6] Crystal growth can take anywhere from a few days to several weeks.[8]

G

Figure 1: Workflow for the vapor diffusion crystallization method.
Co-crystallization: Engineering Intermolecular Interactions

Co-crystallization is a powerful technique where a second molecule, known as a "co-former," is introduced to interact with the target molecule and facilitate the formation of a crystalline solid.[10][11] This approach is particularly useful for tertiary alcohols as it can introduce new, strong, and directional intermolecular interactions, such as hydrogen bonds, that guide the molecules into a well-defined crystal lattice.[12]

The rational design of co-crystals often relies on the concept of "supramolecular synthons." These are structural units within a crystal that are formed by intermolecular interactions.[13] By choosing a co-former with functional groups that can form robust synthons with the hydroxyl group of the tertiary alcohol, we can increase the predictability of crystal packing.

G

Figure 2: The formation of a supramolecular synthon between a tertiary alcohol and a co-former, leading to a co-crystal lattice.

Liquid-assisted grinding (LAG) is an efficient method for screening potential co-formers.[10][14]

  • Co-former Selection: Choose a selection of pharmaceutically acceptable co-formers that have strong hydrogen bond donor or acceptor groups. Examples include carboxylic acids, amides, and other alcohols.[14]

  • Grinding: In a mortar and pestle or a ball mill, combine the tertiary alcohol and the chosen co-former in a specific stoichiometric ratio (e.g., 1:1 or 1:2).

  • Liquid Addition: Add a small, catalytic amount of a solvent in which both compounds are sparingly soluble. This solvent will facilitate molecular mobility and the formation of the co-crystal.

  • Grinding: Grind the mixture for a set period (e.g., 30-60 minutes).

  • Analysis: Analyze the resulting solid by Powder X-ray Diffraction (PXRD) to determine if a new crystalline phase (the co-crystal) has formed.

Co-former Class Examples Potential Supramolecular Synthon with Tertiary Alcohol
Carboxylic AcidsSuccinic acid, Adipic acidO-H···O=C (alcohol-acid)
AmidesNicotinamide, IsonicotinamideO-H···O=C (alcohol-amide) or N-H···O (amide-alcohol)
Other AlcoholsResorcinol, HydroquinoneO-H···O (alcohol-alcohol)

Table 1: Common co-former classes for co-crystallization of alcohols.

Derivatization: Modifying the Molecule for Crystallization

If co-crystallization is unsuccessful, a more direct approach is to chemically modify the tertiary alcohol to create a derivative that is more amenable to crystallization.[15] This is often achieved by converting the hydroxyl group into an ester or a silyl ether.[16]

Derivatization can improve crystallinity in several ways:

  • Introduction of Rigid and Planar Groups: Attaching a bulky, rigid group like a phenyl or naphthyl ring can promote π-π stacking interactions, which can be a strong driving force for crystallization.

  • Enhanced Hydrogen Bonding Potential: Introducing functional groups with additional hydrogen bond donors or acceptors can lead to more robust and predictable crystal packing.

  • Reduced Conformational Flexibility: By "locking" the molecule into a more rigid conformation, derivatization can reduce the entropic penalty of crystallization.

A common derivatization strategy is the formation of an ester, for example, a benzoate ester.[15]

  • Reagent Selection: React the tertiary alcohol with an acyl chloride (e.g., benzoyl chloride) or an acid anhydride (e.g., benzoic anhydride) in the presence of a base.

  • Reaction Conditions: The reaction is typically carried out in an aprotic solvent like dichloromethane (DCM) or THF at room temperature. A non-nucleophilic base such as pyridine or triethylamine is used to neutralize the acid byproduct.

  • Workup and Purification: After the reaction is complete, the crude product is washed to remove excess reagents and byproducts. The resulting ester is then purified, typically by column chromatography.

  • Crystallization: The purified ester derivative can then be subjected to standard crystallization techniques, such as slow evaporation or vapor diffusion.

Derivatizing Agent Derivative Formed Rationale for Improved Crystallinity
Benzoyl chlorideBenzoate esterIntroduces a rigid phenyl group, promoting π-π stacking.
4-Nitrobenzoyl chloride4-Nitrobenzoate esterThe nitro group is a strong hydrogen bond acceptor.
tert-Butyldimethylsilyl chloride (TBDMSCl)TBDMS etherThe bulky silyl group can facilitate ordered packing.

Table 2: Common derivatizing agents for tertiary alcohols.

G

Figure 3: A generalized workflow for the derivatization of a tertiary alcohol to improve its crystallinity.

Conclusion

Overcoming the poor crystallinity of tertiary alcohols for X-ray analysis requires a systematic and often multi-faceted approach. By understanding the underlying molecular challenges of steric hindrance and disrupted hydrogen bonding, researchers can make informed decisions about which crystallization strategy to employ. When standard methods prove insufficient, the strategic application of co-crystallization or chemical derivatization can provide a rational pathway to obtaining high-quality single crystals. We encourage you to explore these advanced techniques and to approach the crystallization of tertiary alcohols with persistence and a willingness to experiment.

References

  • University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals. Available from: [Link]

  • University of Florida, The Center for Xray Crystallography. Crystal Growing Tips. Available from: [Link]

  • Groom, C. R., & Allen, F. H. (2014). Getting crystals your crystallographer will treasure: a beginner's guide.
  • University of York, Chemistry Teaching Labs. scXRD: Growing single crystals. Available from: [Link]

  • MIT Department of Chemistry. Growing Quality Crystals. Available from: [Link]

  • Bende, A., et al. (2025). The Role of Hydrogen Bond Interactions in Crystal Formation of Pyrrolo-Azines Alcohols. Crystals, 15(1), 78.
  • Bis, J. A., & Vishweshwar, P. (2015). Building upon Supramolecular Synthons: Some Aspects of Crystal Engineering. Accounts of Chemical Research, 48(5), 1345–1354.
  • ResearchGate. The most common supramolecular synthons in crystal engineering are (a)... Available from: [Link]

  • Stoltz, B. M. (2018). Demystifying X-ray Crystallography. Caltech. Available from: [Link]

  • Varughese, S., & Desiraju, G. R. (2012). Hydrogen-Bonded Helical Self-Assembly of Sterically-Hindered Benzyl Alcohols: Rare Isostructurality and Synthon Equivalence Between Alcohols and Acids. Crystal Growth & Design, 12(6), 3038–3045.
  • Dastidar, P. (2024). Integrating and Exploiting Molecular, Supramolecular, and Time Crystal Synthons in Advanced Synthesis. International Journal of Molecular Sciences, 25(20), 12345.
  • Reddit. (2019). Trying to understand hydrogen bonding in alcohols : r/chemistry. Available from: [Link]

  • Desiraju, G. R. (1995). Supramolecular synthons in crystal engineering—a new organic synthesis. Angewandte Chemie International Edition in English, 34(21), 2311–2327.
  • Al-kassas, R., et al. (2019).
  • Leite, C. S., et al. (2011). The role of multiple hydrogen bonding groups in specific alcohol binding sites in proteins: Insights from structural studies of LUSH. PLoS One, 6(9), e24827.
  • Qureshi, M. A., et al. (2012). Co-Crystals: A Novel Approach to Modify Physicochemical Properties of Active Pharmaceutical Ingredients. Journal of Pharmaceutical Sciences and Research, 4(8), 1883–1887.
  • Paul, S., & Pate, B. H. (2001). Hydrogen Bonding in Alcohol Clusters: A Comparative Study by Infrared Cavity Ringdown Laser Absorption Spectroscopy. The Journal of Physical Chemistry A, 105(37), 8438–8446.
  • Warkentin, M., et al. (2014). Efficient Cryoprotection of Macromolecular Crystals using Vapor Diffusion of Volatile Alcohols. Acta Crystallographica Section D: Biological Crystallography, 70(Pt 10), 2758–2764.
  • Rossi, D., et al. (2019).
  • International Journal of Research in Pharmacy and Pharmaceutical Sciences. (2024). Co-crystallization: Technique for solubility enhancement. Available from: [Link]

  • YouTube. (2019). 02.02 Hydrogen Bonding in Alcohols. Available from: [Link]

  • Crystal Growth & Design. (2025). Cocrystal Engineering-Based Strategies for Enhancing the Permeability of Poorly Permeable APIs. Available from: [Link]

  • KU Leuven. (2023). Guide for crystallization. Available from: [Link]

  • PMC. (2022). A Review of Coformer Utilization in Multicomponent Crystal Formation. Available from: [Link]

  • KU Leuven. (2026). How to crystallize your sample — X-ray Core. Available from: [Link]

  • PMC. (2013). Improving diffraction resolution using a new dehydration method. Available from: [Link]

  • ACS Publications. (2016). Use of Multiple Cryoprotectants to Improve Diffraction Quality from Protein Crystals. Available from: [Link]

  • TU Graz. (n.d.). Growing X-ray Quality Crystals. Available from: [Link]

  • ResearchGate. (n.d.). How to Grow Single Crystals for X-ray Analysis by Solution Crystallisation. Available from: [Link]

  • International Journal of Research in Pharmacy and Pharmaceutical Sciences. (2025). Co-Crystallization: A technique to develop a better pharmaceutical formulation. Available from: [Link]

  • International Journal of Scientific Research & Technology. (n.d.). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. Available from: [Link]

  • Chemistry LibreTexts. (2023). Derivatization. Available from: [Link]

  • PMC. (2021). Cocrystals by Design: A Rational Coformer Selection Approach for Tackling the API Problems. Available from: [Link]

  • ACS Publications. (2020). Perspectives on the Current State, Challenges, and Opportunities in Pharmaceutical Crystallization Process Development. Available from: [Link]

  • ACS Publications. (2023). Integrated Selection of Coformers, Solvents, and Operating Conditions for Optimal Process and Product Performance of Pharmaceutical Cocrystals. Available from: [Link]

  • Wikipedia. (n.d.). X-ray crystallography. Available from: [Link]

  • CECAM. (2015). Industrial Challenges of Crystallization, Nucleation, and Solubility: Perspectives from Industry, Experiment and Simulation. Available from: [Link]

  • Protheragen. (2025). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Available from: [Link]

  • Pulstec USA. (2023). Single Crystal X-Ray Diffraction. Available from: [Link]

  • MDPI. (n.d.). Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein (3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one). Available from: [Link]

  • ResearchGate. (2016). (PDF) Crystallisation of inorganic compounds with alcohols. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of Substituted Oxolane Synthesis Methodologies

As a Senior Application Scientist, selecting the optimal synthetic route for substituted oxolanes (tetrahydrofurans) requires balancing stereochemical demands, atom economy, and scalability. Oxolanes are ubiquitous struc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the optimal synthetic route for substituted oxolanes (tetrahydrofurans) requires balancing stereochemical demands, atom economy, and scalability. Oxolanes are ubiquitous structural motifs in natural products—such as polyether antibiotics and acetogenins—and serve as critical pharmacophores in modern drug development[1].

This guide provides an in-depth, objective comparison of three field-proven methodologies for oxolane synthesis: acid-catalyzed cyclodehydration, transition-metal-mediated oxidative cyclization, and base-promoted cyclization using dimethyl carbonate (DMC).

SynthesisLogic Root Oxolane (THF) Synthesis M1 Cyclodehydration (1,4-Diols) Root->M1 Acid Catalyst M2 Oxidative Cyclization (Alkenols) Root->M2 Metal-Oxo Catalyst M3 DMC-Mediated Cyclization (1,4-Diols) Root->M3 Base / DMC M1_Mech Protonation & Water Elimination M1->M1_Mech M2_Mech Alkene Oxidation & Ring Closure M2->M2_Mech M3_Mech Methoxycarbonylation & Cyclization M3->M3_Mech

Logical pathways of primary oxolane synthesis methodologies.

Acid-Catalyzed Cyclodehydration of 1,4-Diols

Mechanistic Causality

The cyclodehydration of 1,4-diols is fundamentally driven by the protonation of a terminal hydroxyl group, converting it into a superior leaving group (water). Subsequent intramolecular nucleophilic attack by the distal hydroxyl oxygen forms the five-membered oxolane ring. Historically, this required harsh mineral acids. However, modern protocols utilize heteropoly acids (HPAs), such as phosphotungstic acid ( H3​PW12​O40​ ), as solid acid catalysts. HPAs offer superior Brønsted acidity and structural stability, effectively eliminating the highly corrosive media and chemically reactive waste streams associated with homogeneous catalysts[2].

Experimental Protocol: HPA-Catalyzed Synthesis

Self-Validation Design: This protocol utilizes continuous distillation to drive the equilibrium toward product formation (via Le Chatelier's principle). The physical cessation of distillation serves as a self-validating macroscopic indicator that the starting diol has been fully consumed.

  • Assembly: Charge a round-bottom flask fitted with a distillation unit with butane-1,4-diol (200 mmol) and the H3​PW12​O40​ catalyst (0.2 mmol, 0.1 mol%)[2].

  • Thermal Activation: Magnetically stir and heat the mixture in an oil bath to 100°C. The elevated temperature provides the activation energy required for the endothermic dehydration step[2].

  • Equilibrium Shift: As the reaction proceeds, an azeotropic mixture of oxolane and water will begin to distill. Maintain heating until distillation completely stops (approximately 3–8 hours, depending on scale)[2].

  • Desiccation: Dry the collected distillate over anhydrous CaCl2​ to sequester the co-distilled water[2].

  • Isolation: Filter the drying agent to yield pure oxolane. This method reliably achieves >92% yields and is easily scalable to >100g production batches[2].

HPAWorkflow S1 Mix 1,4-diol & HPA Catalyst S2 Heat to 100°C (Distillation) S1->S2 S3 Collect Azeotrope (THF + Water) S2->S3 S4 Dry over CaCl2 & Filter S3->S4 S5 Pure Oxolane (>92% Yield) S4->S5

Step-by-step workflow for HPA-catalyzed 1,4-diol cyclodehydration.

Oxidative Cyclization of Alkenols

Mechanistic Causality

For complex, heavily substituted oxolanes requiring strict stereocontrol (e.g., in the synthesis of acetogenin natural products), the oxidative cyclization of alkenols is highly effective. Transition-metal-oxo species (such as OsO4​ , RuO4​ , or polymeric phosphotungstates) coordinate directly to the alkene π -bond[1]. The metal center facilitates the transfer of oxygen and subsequent intramolecular trapping by the tethered hydroxyl group. The stereoselectivity is strictly governed by the rigid, cyclic transition state formed during metal coordination, which dictates the facial selectivity of the oxygenation[1].

Experimental Protocol: Polymeric Phosphotungstate-Catalyzed Cyclization

Self-Validation Design: This protocol is self-validating through phase separation. The polymeric catalyst remains insoluble in organic extraction phases, allowing visual confirmation of catalyst recovery while quantitative TLC confirms alkenol consumption.

  • Catalyst Assembly: Prepare a tightly convoluted polymeric phosphotungstate catalyst via the ionic assembly of H3​PW12​O40​ and poly(alkylpyridinium)[3].

  • Reaction Setup: Dissolve the alkenol substrate in aqueous H2​O2​ (which acts as the terminal primary oxidant). Add the polymeric catalyst. The absence of organic solvents adheres strictly to green chemistry principles[3].

  • Oxidation: Stir the mixture at 80°C. The metal-oxo species directs the alkenol oxidation into the specific ring-closure channel[3].

  • Recovery: Upon completion (typically <1 hour), recover the insoluble polymeric catalyst via simple filtration. The catalyst can be reused up to four times without loss of activity[3].

  • Extraction: Extract the aqueous filtrate with ethyl acetate, dry, and concentrate to isolate the highly functionalized oxolane[3].

Base-Promoted Cyclization using Dimethyl Carbonate (DMC)

Mechanistic Causality

Dimethyl carbonate (DMC) acts as a green, non-toxic, and halogen-free alternative to traditional dehydrating agents or phosgene[4]. In the presence of a base (e.g., NaOMe ), the 1,4-diol undergoes transesterification with DMC to form a monomethoxycarbonyl intermediate[4]. The base then deprotonates the remaining hydroxyl group, triggering an intramolecular nucleophilic substitution that expels methyl carbonate (which rapidly decomposes into methanol and CO2​ ), yielding the oxolane[4]. Crucially, Density Functional Theory (DFT) calculations confirm this cyclization pathway is energetically favorable, and the reaction maintains the original chirality of the starting material[4].

Experimental Protocol: DMC-Mediated Cyclization

Self-Validation Design: The reaction validates its progression via the continuous evolution of CO2​ gas (a byproduct of methyl carbonate decomposition). The cessation of bubbling, coupled with GC-MS verification, confirms quantitative conversion.

  • Reagent Mixing: Combine 1,4-butanediol (0.5 g) and DMC (4 equivalents) in acetonitrile (15 mL)[4].

  • Base Addition: Add sodium methoxide ( NaOMe ) to initiate the transesterification[4].

  • Heating: Heat the mixture to 70°C under a nitrogen atmosphere[4].

  • Monitoring: Allow the reaction to proceed for 4–8 hours. Monitor the quantitative conversion of the diol via GC-MS[4].

  • Workup: Quench the reaction, extract the organic layer, and purify to obtain the stereopure oxolane[4].

Quantitative Comparison of Methodologies

To facilitate rapid decision-making in synthetic planning, the following table summarizes the performance metrics of each methodology based on experimental data:

MethodologySubstrateCatalyst / ReagentTypical YieldStereocontrolScalabilityGreen Chemistry Profile
Acid-Catalyzed Cyclodehydration 1,4-DiolsHeteropoly Acids ( H3​PW12​O40​ )80–98%Low to ModerateExcellent (>100g scale)High (Solid, reusable catalyst; water is the only byproduct)
Oxidative Cyclization AlkenolsMetal-Oxo Species ( OsO4​ , RuO4​ , Polymeric)85–99%Excellent (Strict facial selectivity)Moderate (Batch / Miniflow)Moderate (Aqueous H2​O2​ used, but relies on heavy metals)
DMC-Mediated Cyclization 1,4-DiolsDimethyl Carbonate + Base70–100%Excellent (Chirality strictly maintained)Good (Continuous-flow adaptable)High (Halogen-free, non-toxic reagent; benign byproducts)

References

  • Source: nih.
  • Source: thieme-connect.
  • Source: researchgate.
  • Source: unive.

Sources

Comparative

A Comparative Guide to the Validation of Analytical Methods for Amino Alcohol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of amino alcohols is a critical aspect of quality control, formulation development, and pharmacokinetic studies. These bifuncti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the accurate quantification of amino alcohols is a critical aspect of quality control, formulation development, and pharmacokinetic studies. These bifunctional molecules, containing both an amine and a hydroxyl group, are not only key pharmaceutical intermediates and active ingredients but also important biomarkers. Their inherent polarity and often low UV absorbance present unique analytical challenges. This guide provides an in-depth comparison of common analytical methodologies for amino alcohol quantification, grounded in the principles of method validation as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4]

The Critical Role of Method Validation

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[5][6] It is a mandatory requirement in regulated environments to ensure the reliability, consistency, and accuracy of analytical data. According to the ICH Q2(R2) guidelines, the key validation characteristics that must be considered are:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.[7][8]

  • Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Overview of Analytical Techniques

The choice of an analytical method for amino alcohol quantification is often a trade-off between sensitivity, selectivity, speed, and cost. The most common techniques employed are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry (MS).

Method Principle Detection Advantages Disadvantages
Direct HPLC with Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) Separation of the polar amino alcohol on a hydrophilic interaction liquid chromatography (HILIC) column.CAD/ELSD- No derivatization required- Universal detection for non-volatile analytes- Lower sensitivity compared to MS- Non-linear response may require curve fitting
Indirect HPLC with UV/Fluorescence Detection (Pre-column Derivatization) The amino group is reacted with a derivatizing agent to form a UV-active or fluorescent derivative, which is then separated by reversed-phase HPLC.[9][10]UV/Vis or Fluorescence- High sensitivity and selectivity- Utilizes standard HPLC instrumentation- Derivatization adds complexity and potential for error- Reagent stability can be a concern
GC-MS with Derivatization The amino and hydroxyl groups are derivatized (e.g., silylation or acylation) to increase volatility for GC separation and subsequent MS detection.[11][12]Mass Spectrometry (MS)- High sensitivity and selectivity- Provides structural information- Derivatization is required- Potential for thermal degradation of analytes

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for two common approaches.

Protocol 1: Indirect HPLC-UV Method via Pre-column Derivatization with Phenyl isothiocyanate (PITC)

This protocol describes the quantification of an amino alcohol using a well-established derivatization agent, PITC (also known as Edman's reagent), which reacts with the primary or secondary amine group.

1. Reagent and Standard Preparation:

  • Derivatization Reagent: Prepare a solution of 5% (v/v) PITC in acetonitrile.
  • Coupling Buffer: Prepare a solution of 5% (v/v) triethylamine (TEA) in a 1:1 (v/v) mixture of acetonitrile and water.
  • Standard Stock Solution: Accurately weigh and dissolve the amino alcohol reference standard in a suitable solvent (e.g., 0.1 M HCl) to a final concentration of 1 mg/mL.
  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the solvent to cover the desired concentration range.

2. Derivatization Procedure:

  • To 100 µL of each standard or sample solution in a microcentrifuge tube, add 50 µL of the coupling buffer.
  • Vortex briefly to mix.
  • Add 50 µL of the derivatization reagent.
  • Vortex immediately and incubate at room temperature for 20 minutes.
  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.
  • Reconstitute the residue in 200 µL of the mobile phase.
  • Vortex and transfer to an HPLC vial for analysis.

3. HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
  • Mobile Phase A: 0.1 M sodium acetate buffer, pH 6.5.
  • Mobile Phase B: Acetonitrile.
  • Gradient: 10% to 50% B over 20 minutes.
  • Flow Rate: 1.0 mL/min.
  • Detection Wavelength: 254 nm.
  • Injection Volume: 20 µL.
Protocol 2: GC-MS Method with Silylation

This protocol outlines the analysis of a volatile amino alcohol after derivatization with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

1. Reagent and Standard Preparation:

  • Derivatization Reagent: BSTFA with 1% TMCS.
  • Standard Stock Solution: Accurately weigh and dissolve the amino alcohol reference standard in a dry, aprotic solvent (e.g., pyridine or acetonitrile) to a final concentration of 1 mg/mL.
  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the same solvent.

2. Derivatization Procedure:

  • Pipette 100 µL of each standard or sample solution into a reaction vial.
  • If the sample is aqueous, evaporate to dryness under a stream of nitrogen.
  • Add 100 µL of the derivatization reagent.
  • Cap the vial tightly and heat at 70°C for 30 minutes.
  • Cool to room temperature before injection.

3. GC-MS Conditions:

  • Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).
  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.
  • Oven Temperature Program: Initial temperature 80°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.
  • Injector Temperature: 250°C.
  • Injection Mode: Splitless (1 µL).
  • MS Transfer Line Temperature: 280°C.
  • Ion Source Temperature: 230°C.
  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Scan Range: m/z 50-500.

Visualization of Workflows

Validation_Workflow cluster_Plan Planning cluster_Execute Execution cluster_Report Reporting ATP Define Analytical Target Profile (ATP) Protocol Develop Validation Protocol ATP->Protocol Specificity Specificity Protocol->Specificity Linearity Linearity & Range Protocol->Linearity Accuracy Accuracy Protocol->Accuracy Precision Precision Protocol->Precision LOD_LOQ LOD & LOQ Protocol->LOD_LOQ Robustness Robustness Protocol->Robustness Report Generate Validation Report Specificity->Report Linearity->Report Accuracy->Report Precision->Report LOD_LOQ->Report Robustness->Report Derivatization_Workflow cluster_HPLC Indirect HPLC-UV Method cluster_GC GC-MS Method Sample_HPLC Amino Alcohol Sample/Standard Reaction_HPLC Derivatization Reaction Sample_HPLC->Reaction_HPLC Reagent_HPLC PITC Derivatization Reagent Reagent_HPLC->Reaction_HPLC Analysis_HPLC HPLC-UV Analysis Reaction_HPLC->Analysis_HPLC Sample_GC Amino Alcohol Sample/Standard Reaction_GC Derivatization Reaction Sample_GC->Reaction_GC Reagent_GC BSTFA Silylation Reagent Reagent_GC->Reaction_GC Analysis_GC GC-MS Analysis Reaction_GC->Analysis_GC

Caption: Comparison of derivatization workflows for HPLC and GC analysis.

Comparative Validation Data Summary

The following table summarizes typical performance characteristics for the two methods described. The actual values will be analyte and matrix-dependent.

Validation Parameter Indirect HPLC-UV (PITC Derivatization) GC-MS (Silylation) ICH Acceptance Criteria
Specificity Demonstrated by chromatographic resolution from potential interferences. Peak purity assessed by DAD.Demonstrated by chromatographic resolution and unique mass fragmentation pattern.The method should be able to unequivocally assess the analyte.
Linearity (r²) > 0.999> 0.998r² ≥ 0.99
Range Typically 1-2 orders of magnitude (e.g., 1 - 100 µg/mL).Typically 2-3 orders of magnitude (e.g., 0.1 - 100 µg/mL).Defined by the limits of accurate and precise quantification.
Accuracy (% Recovery) 98.0 - 102.0%97.0 - 103.0%Typically 98.0 - 102.0% for drug substance.
Precision (RSD%)
- Repeatability< 1.0%< 1.5%≤ 1-2%
- Intermediate Precision< 2.0%< 2.5%≤ 2-3%
LOD ~0.1 µg/mL~0.01 µg/mLSignal-to-noise ratio of 3:1.
LOQ ~0.5 µg/mL~0.05 µg/mLSignal-to-noise ratio of 10:1.
Robustness Insensitive to minor changes in pH (±0.2), mobile phase composition (±2%), and column temperature (±5°C).Insensitive to minor changes in oven ramp rate (±1°C/min) and carrier gas flow (±0.1 mL/min).No significant impact on results from deliberate method variations.

Conclusion

Both indirect HPLC-UV with pre-column derivatization and GC-MS with derivatization are powerful techniques for the quantification of amino alcohols. The choice between them depends on the specific requirements of the analysis. The HPLC method is often preferred in quality control laboratories due to its robustness and widespread availability of instrumentation. The GC-MS method offers superior sensitivity and selectivity, making it ideal for trace-level analysis in complex matrices, such as biological fluids.

Regardless of the method chosen, a thorough validation is paramount to ensure the generation of reliable and defensible data. This guide provides a framework for comparing these methods and designing a validation strategy that is compliant with regulatory expectations and grounded in sound scientific principles.

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • International Council for Harmonisation. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

  • European Medicines Agency. (2023). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • BioPharm International. (2002). Method Validation Guidelines. [Link]

  • BioPharm International. (2000). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]

  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures - Step 2b. [Link]

  • Brückner, H., & Lüpke, M. (1991). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates. Journal of Chromatography A, 557, 345-360. [Link]

  • Shimadzu. (n.d.). Analysis of Amino Acids Contained in Alcohol. [Link]

  • Spitsyn, A. V., & Rodin, I. A. (2022). Amino Alcohols: Chromatographic Methods for the Determination of Derivatives of Nitrogen-Containing Toxic Chemicals. Journal of Analytical Chemistry, 77(7), 811-829. [Link]

Sources

Validation

A Comparative Guide to the Biological Activity of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol and its Analogs

Abstract This guide provides a comprehensive comparative analysis of the potential biological activity of the novel compound, 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol, in relation to its known structural analo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive comparative analysis of the potential biological activity of the novel compound, 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol, in relation to its known structural analogs, primarily within the class of muscarinic acetylcholine receptor (mAChR) agonists. Due to the novelty of this specific molecule, direct experimental data is not yet available. Therefore, this document synthesizes established structure-activity relationships (SAR) from public-domain research to forecast its pharmacological profile. Furthermore, we present a detailed roadmap of essential in vitro assays, including radioligand binding and functional assays, that are critical for validating these predictions and characterizing the compound's potency, selectivity, and efficacy at the five human muscarinic receptor subtypes (M1-M5). This guide is intended for researchers and professionals in drug discovery and development, offering a robust framework for the initial assessment of new chemical entities.

Introduction: A Novel Compound in a Well-Established Class

The compound 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol is a novel synthetic molecule featuring a substituted amino alcohol core and a methyloxolane (tetrahydrofuran) ring. Its structural motifs, particularly the amino alcohol group, bear a resemblance to known ligands of G-protein coupled receptors (GPCRs), a large family of integral membrane proteins that are significant drug targets.[1][2] Specifically, the arrangement of the amine and hydroxyl groups suggests a potential interaction with muscarinic acetylcholine receptors (mAChRs), which are key regulators of numerous physiological processes in both the central and peripheral nervous systems.[3][4]

Muscarinic agonists have shown therapeutic potential for a range of disorders, including Alzheimer's disease and schizophrenia.[5] The development of subtype-selective muscarinic agonists is a major goal in medicinal chemistry, as this could lead to targeted therapies with fewer side effects.[6][7] This guide will, therefore, focus on the predicted activity of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol as a muscarinic agonist and compare its structural features to those of established compounds in this class.

Structural Comparison and Predicted Biological Activity

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. By dissecting the structure of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol and comparing its constituent parts to the known structure-activity relationships of muscarinic agonists, we can formulate a hypothesis regarding its potential pharmacological profile.

A key principle in the design of muscarinic agonists is the "five-atom rule," which suggests an optimal distance between the nitrogen atom and a terminal hydrogen or methyl group for maximal activity.[8] The core of our target molecule, a substituted propanolamine, aligns with this general principle.

Key Structural Features and Their Implications:

  • Amino Alcohol Core: The presence of both an amine and a hydroxyl group is a common feature in many GPCR ligands, including beta-blockers and muscarinic agonists.[9][] The protonated amine can form an ionic bond with a conserved aspartate residue in the transmembrane domain of muscarinic receptors, while the hydroxyl group can act as a hydrogen bond donor or acceptor.[8]

  • Methyl Substitutions: The two methyl groups on the propane backbone may influence the compound's conformational flexibility and its interaction with the receptor's binding pocket. These substitutions could potentially enhance selectivity for certain muscarinic receptor subtypes.

  • Methyloxolane Ring: The bulky and relatively lipophilic methyloxolane ring is likely to play a significant role in the compound's affinity and selectivity. The oxygen atom within the ring could also participate in hydrogen bonding.

Based on these features, it is hypothesized that 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol will exhibit activity as a muscarinic agonist. The specific subtype selectivity (M1-M5) will depend on how the overall shape of the molecule fits into the distinct binding pockets of each receptor subtype.

A Framework for Experimental Validation

To empirically determine the biological activity of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol, a series of in vitro assays are required. These assays will quantify the compound's affinity for the muscarinic receptors and its functional effect (i.e., whether it is an agonist, antagonist, or allosteric modulator).

Radioligand Binding Assays: Determining Affinity and Selectivity

Radioligand binding assays are a fundamental tool for characterizing the affinity of a test compound for its receptor.[11][12] These assays measure the ability of the unlabeled test compound to displace a radiolabeled ligand that is known to bind to the target receptor.

Experimental Protocol: Competition Binding Assay

  • Membrane Preparation: Prepare cell membranes from cell lines engineered to express high levels of a single human muscarinic receptor subtype (M1, M2, M3, M4, or M5).

  • Assay Setup: In a 96-well plate, combine the prepared cell membranes, a known concentration of a suitable radioligand (e.g., [³H]-N-methylscopolamine), and varying concentrations of the test compound.

  • Incubation: Incubate the plates to allow the binding to reach equilibrium.

  • Separation: Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of radioligand displaced against the concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of test compound that displaces 50% of the radioligand). The Ki (inhibition constant), which represents the affinity of the compound for the receptor, can then be calculated using the Cheng-Prusoff equation.

This protocol should be repeated for each of the five muscarinic receptor subtypes to generate a selectivity profile.

Functional Assays: Characterizing Efficacy and Potency

Functional assays are essential to determine whether a compound that binds to a receptor also activates it (agonist activity) or blocks its activation by the native ligand (antagonist activity).[2][13] Muscarinic receptors signal through different G-protein pathways: M1, M3, and M5 receptors couple to Gq/11 proteins, leading to an increase in intracellular calcium, while M2 and M4 receptors couple to Gi/o proteins, which inhibit adenylyl cyclase and decrease cyclic AMP (cAMP) levels.[3]

Workflow for GPCR Functional Assays

cluster_0 Gq/11-Coupled Receptors (M1, M3, M5) cluster_1 Gi/o-Coupled Receptors (M2, M4) Cell_Culture_Gq Seed cells expressing M1, M3, or M5 receptors Compound_Addition_Gq Add test compound Cell_Culture_Gq->Compound_Addition_Gq Calcium_Flux Measure intracellular calcium mobilization (e.g., Fluo-4 dye) Compound_Addition_Gq->Calcium_Flux IP_One Measure IP1 accumulation (HTRF assay) Compound_Addition_Gq->IP_One Data_Analysis_Gq Calculate EC50/IC50 Calcium_Flux->Data_Analysis_Gq IP_One->Data_Analysis_Gq Cell_Culture_Gi Seed cells expressing M2 or M4 receptors Forskolin_Stimulation Stimulate with forskolin to increase cAMP Cell_Culture_Gi->Forskolin_Stimulation Compound_Addition_Gi Add test compound Forskolin_Stimulation->Compound_Addition_Gi cAMP_Assay Measure cAMP levels (e.g., HTRF, AlphaScreen) Compound_Addition_Gi->cAMP_Assay Data_Analysis_Gi Calculate EC50/IC50 cAMP_Assay->Data_Analysis_Gi

Caption: Workflow for assessing functional activity at Gq/11 and Gi/o-coupled muscarinic receptors.

Experimental Protocol: Calcium Flux Assay (for M1, M3, M5)

  • Cell Culture: Seed cells expressing the M1, M3, or M5 receptor subtype in a 96- or 384-well plate.[11]

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[11]

  • Compound Addition: Use an automated liquid handler to add varying concentrations of the test compound to the wells.

  • Fluorescence Measurement: Immediately measure the change in fluorescence intensity over time using a plate reader equipped for kinetic reading.

  • Data Analysis: Plot the peak fluorescence response against the compound concentration and fit the data to a dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal response).[11]

Experimental Protocol: cAMP Assay (for M2, M4)

  • Cell Culture: Seed cells expressing the M2 or M4 receptor subtype in a suitable assay plate.

  • Compound Incubation: Pre-incubate the cells with varying concentrations of the test compound.

  • Adenylyl Cyclase Stimulation: Add forskolin to stimulate adenylyl cyclase and increase intracellular cAMP levels.

  • Cell Lysis and Detection: Lyse the cells and measure the cAMP concentration using a competitive immunoassay, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

  • Data Analysis: The agonist activity of the test compound will be observed as a decrease in the forskolin-stimulated cAMP production. Plot the inhibition of cAMP production against the compound concentration to determine the EC₅₀.

Data Summary and Comparative Analysis

The data generated from these assays should be compiled into clear, concise tables to facilitate comparison with known muscarinic agonists from the literature.

Table 1: Predicted Comparative Affinity (Ki, nM) and Functional Potency (EC₅₀, nM) Profile

CompoundM1 KiM1 EC₅₀M2 KiM2 EC₅₀M3 KiM3 EC₅₀M4 KiM4 EC₅₀M5 KiM5 EC₅₀Reference
3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol TBDTBDTBDTBDTBDTBDTBDTBDTBDTBDThis work
Pilocarpine 1803304701,2001602504501,100200300[14]
Oxotremorine-M 5.6108.9156.2127.1135.911[14][15]
Xanomeline 2.65173028504.381525[5]

TBD: To be determined experimentally. Data for known analogs are representative values from the literature and may vary depending on the specific assay conditions.

Signaling Pathways of Muscarinic Receptor Subtypes

cluster_M1_M3_M5 M1, M3, M5 Signaling cluster_M2_M4 M2, M4 Signaling M1_M3_M5 M1, M3, M5 Gq11 Gq/11 M1_M3_M5->Gq11 Agonist PLC Phospholipase C (PLC) Gq11->PLC PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Ca²⁺ Release (from ER) IP3->Ca_Release PKC Protein Kinase C (PKC) DAG->PKC M2_M4 M2, M4 Gio Gi/o M2_M4->Gio Agonist AC Adenylyl Cyclase (AC) Gio->AC inhibits ATP ATP AC->ATP converts cAMP cAMP ATP->cAMP

Caption: Simplified signaling pathways for Gq/11-coupled (M1, M3, M5) and Gi/o-coupled (M2, M4) muscarinic receptors.

Conclusion

While the precise biological activity of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol remains to be experimentally determined, its structural features suggest a strong potential for it to act as a muscarinic acetylcholine receptor agonist. The comparative analysis with known analogs provides a valuable starting point for its pharmacological investigation. The detailed experimental protocols outlined in this guide offer a clear and robust pathway for its characterization. The resulting data will be crucial in determining its potency, selectivity, and potential as a novel therapeutic agent. This systematic approach, grounded in established principles of medicinal chemistry and pharmacology, is essential for the efficient and effective progression of new chemical entities through the drug discovery pipeline.

References

  • Bridges, T. M., & Lindsley, C. W. (2008). G-protein-coupled receptors: from classical pharmacology to modern drug discovery. ACS Chemical Biology, 3(9), 530-541.
  • Thomsen, W. (2005). Functional assays for screening GPCR targets. Current Opinion in Biotechnology, 16(6), 655-665.[2][13]

  • Sauerberg, P., et al. (1992). Novel functional M1 selective muscarinic agonists. Synthesis and structure-activity relationships of 3-(1,2,5-thiadiazolyl)-1,2,5,6-tetrahydro-1-methylpyridines. Journal of Medicinal Chemistry, 35(12), 2274-2283.
  • Zhu, T., Fang, L. Y., & Xie, X. (2008). Development of a universal high-throughput calcium assay for G-protein-coupled receptors with promiscuous G-protein Gα15/16. Acta Pharmacologica Sinica, 29(4), 507-516.
  • Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Retrieved from [Link]

  • Zhou, Y., Meng, J., Xu, C., & Liu, J. (2021). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Cell and Developmental Biology, 9, 611443.[16]

  • Sauerberg, P., et al. (1998). Muscarinic agonists with antipsychotic-like activity: structure-activity relationships of 1,2,5-thiadiazole analogues with functional dopamine antagonist activity. Journal of Medicinal Chemistry, 41(25), 4378-4384.[6]

  • Olsen, R. H. J., et al. (2020). TRUPATH, an open-source platform for measuring G-protein-coupling profiles of GPCRs.
  • Jeppesen, L., et al. (2000). Synthesis and Pharmacological Evaluation of Dimeric Muscarinic Acetylcholine Receptor Agonists. Journal of Medicinal Chemistry, 43(10), 1919-1927.
  • Pulido-Rios, M. T., et al. (2010). In vitro isolated tissue functional muscarinic receptor assays. Current Protocols in Pharmacology, Chapter 4, Unit 4.15.
  • Zhang, J. J., et al. (2023). Imaging Cholinergic Receptors in the Brain by Positron Emission Tomography. Journal of Medicinal Chemistry, 66(16), 10889-10916.
  • Al-Shorbagy, A. (2021). Lec2: Cholinergic agonists; stereochemistry and structure-activity relationships (SAR); products, & Cholinesterase inhibitor. SlideShare. Retrieved from [Link]

  • Wootten, D., Christopoulos, A., & Sexton, P. M. (2014). Structure-Activity Relationships of Pan-Gαq/11 Coupled Muscarinic Acetylcholine Receptor Positive Allosteric Modulators. Molecular Pharmacology, 86(1), 107-122.
  • Lee, H., et al. (2017). Process Development for the Synthesis of a Selective M1 and M4 Muscarinic Acetylcholine Receptors Agonist. Organic Process Research & Development, 21(10), 1597-1603.
  • Steinfeld, T., et al. (2010). In vitro muscarinic receptor radioligand-binding assays. Current Protocols in Pharmacology, Chapter 1, Unit 1.33.
  • Le, J. K., & Sharma, S. (2023). Muscarinic Agonists. In StatPearls.
  • ResearchGate. (2010). In Vitro Muscarinic Receptor Radioligand-Binding Assays. Retrieved from [Link]

  • Plate, R., et al. (1996). Synthesis and muscarinic M3 pharmacological activities of 1-azabicyclo[2.2.2]octan-3-one oxime derivatives. Bioorganic & Medicinal Chemistry, 4(2), 239-245.
  • Seki, M., et al. (2012). Synthesis and pharmacological evaluation of 3-amino-1-(5-indanyloxy)-2-propanol derivatives as potent sodium channel blockers for the treatment of stroke. Chemical & Pharmaceutical Bulletin, 60(4), 488-498.
  • Semantic Scholar. (n.d.). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Retrieved from [Link]

  • MDPI. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Retrieved from [Link]

  • PubChem. (n.d.). 3-Amino-2-methyl-1-propanol. Retrieved from [Link]

  • Autechaux, A. (n.d.). 1-Amino-2-methylpropan-2-ol: Applications in Pharmaceutical Synthesis & Fine Chemicals. Retrieved from [Link]

  • Lozynskyi, A. V., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell, 37(5), 389-399.
  • ResearchGate. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Retrieved from [Link]

  • Molport. (n.d.). 1-[(2-methyloxolan-3-yl)amino]propan-2-ol. Retrieved from [Link]

  • SciTechnol. (n.d.). Pharmacology. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to Oxolane Conformers: Bridging Synthesis and Computational Prediction

For Researchers, Scientists, and Drug Development Professionals The oxolane, or tetrahydrofuran (THF), ring is a cornerstone structural motif in a multitude of biologically significant molecules, including a wide range o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The oxolane, or tetrahydrofuran (THF), ring is a cornerstone structural motif in a multitude of biologically significant molecules, including a wide range of pharmaceuticals and natural products.[1] Its inherent conformational flexibility is a pivotal factor governing molecular recognition, binding affinity, and, consequently, biological activity.[1] This guide provides an in-depth, objective comparison between experimentally synthesized and computationally predicted oxolane conformers, offering field-proven insights for researchers navigating this critical aspect of molecular design.

The Conformational Landscape of Oxolane: A World of Puckering

The five-membered oxolane ring is not planar but exists in a series of puckered conformations.[2][3][4] This dynamic behavior is described by a process known as pseudorotation, a continuous puckering motion that allows the ring to interconvert between various conformations with relatively low energy barriers.[1][5] The two most stable and commonly discussed conformations are the C₂-symmetric "twist" (T) form and the Cₛ-symmetric "envelope" (E) or "bent" form.[1][2] The subtle energy differences between these conformers are a primary focus of both experimental and computational investigations.[2][6]

The precise geometry of these puckered conformations is often quantified using Cremer-Pople puckering parameters, which define the degree and nature of the ring's non-planarity through coordinates like the total puckering amplitude (Q) and a phase angle (φ).[1]

Experimental Determination of Oxolane Conformation

The synthesis of oxolane-containing molecules is a mature field in organic chemistry, with numerous established methods.[7] However, the true challenge lies in elucidating the preferred conformation in different states (gas, solution, solid). Several powerful experimental techniques are employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for probing the solution-phase conformation of molecules.[8][9] By analyzing vicinal proton-proton coupling constants (³JHH), researchers can glean information about the dihedral angles within the oxolane ring, which are directly related to the ring's pucker.[1][10] The Karplus equation provides the mathematical relationship between these coupling constants and dihedral angles.[1][11] Furthermore, Nuclear Overhauser Effect (NOE) experiments can reveal through-space proximities between protons, offering additional conformational constraints.[1]

X-ray Crystallography

For compounds that can be crystallized, single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state.[7][12] This technique yields precise data on bond lengths, bond angles, and the overall conformation of the oxolane ring within the crystal lattice.[7] It is important to note that crystal packing forces can influence the observed conformation, which may not be identical to the most stable conformer in solution or the gas phase.[13][14]

Microwave and Far-Infrared Spectroscopy

In the gas phase, high-resolution spectroscopic techniques like microwave and far-infrared spectroscopy can provide detailed information about the rotational constants and vibrational frequencies of oxolane and its derivatives.[5] These experimental data can be used to determine the potential energy surface for pseudorotation and identify the most stable gas-phase conformers.[5]

Computational Prediction of Oxolane Conformation

Computational chemistry offers a powerful and increasingly accurate means to predict and analyze the conformational preferences of oxolane rings.[15] These methods allow for the exploration of the entire conformational space and the calculation of relative energies of different conformers.

Quantum Mechanical (QM) Methods

Quantum mechanical methods, particularly Density Functional Theory (DFT), are the workhorses for accurate conformational analysis.[1][15] A typical DFT workflow involves:

  • Initial Structure Generation: Creating 3D models of plausible conformers (e.g., twist and envelope).[1]

  • Geometry Optimization: Finding the lowest energy structure for each conformer.[1]

  • Frequency Calculations: Confirming that the optimized structures are true energy minima (no imaginary frequencies) and obtaining thermodynamic data.[1]

  • Transition State Search: Locating the transition state for interconversion between conformers to determine the energy barrier of pseudorotation.[1]

Commonly used functionals like B3LYP and M06-2X, paired with basis sets such as 6-31G(d) or cc-pVTZ, generally provide a good balance of accuracy and computational cost.[1]

Molecular Mechanics (MM)

For larger molecules, molecular mechanics methods, which use classical physics to model molecular interactions, can be employed for conformational searches.[16] While less accurate than QM methods, they are significantly faster and can be used to screen a large number of potential conformers before refining the most promising candidates with higher-level calculations.[16][17]

Head-to-Head Comparison: Synthetic vs. Computationally Predicted Data

The true power of modern chemical research lies in the synergy between experimental and computational approaches. The table below summarizes a comparative analysis of key conformational parameters for the parent oxolane (tetrahydrofuran) molecule.

ParameterExperimental ValueComputational Prediction (Method)Reference
Most Stable Conformer (Gas Phase) C₂ (Twist) favored over Cₛ (Envelope)C₂ (Twist) generally predicted as more stable[2][3][5]
Energy Difference (Twist vs. Envelope) Very small, often within experimental errorSmall, highly dependent on the level of theory[2][3][6]
Pseudorotation Barrier Low, allowing for rapid interconversionLow, consistent with experimental observations[1][5]
Ring Puckering Amplitude (Q) Dependent on the specific conformerCan be calculated from optimized geometries[1]

Key Observations and Insights:

  • General Agreement: For the parent tetrahydrofuran molecule, there is a good consensus between experimental findings and high-level computational predictions. Both indicate that the twist (C₂) and envelope (Cₛ) conformers are very close in energy and readily interconvert.[2][3][5]

  • The Devil in the Details: While general agreement is good, the exact energy difference between conformers can be challenging to pinpoint both experimentally and computationally.[2][6] Different computational methods and basis sets can yield slightly different results, and experimental conditions (gas phase, solution, solid state) play a significant role.[2][3][13]

  • Substituent Effects: The conformational landscape of the oxolane ring can be significantly altered by the presence of substituents. A study on tetrahydrofurfuryl alcohol using rotational spectroscopy and quantum chemical calculations revealed that the preferred ring geometry (envelope vs. twist) is influenced by the orientation of the hydroxymethyl group.[11][18] This highlights the importance of considering the entire molecular structure in conformational analysis.

  • Solid State vs. Other Phases: X-ray crystallography of a substituted tetrahydrofuran derivative unambiguously determined the relative stereochemistry, which was crucial for elucidating a reaction mechanism.[12] However, it's important to remember that the solid-state conformation can be influenced by crystal packing and may not be the most populated conformer in solution.[13] In some cases, different conformers can even coexist within the same crystal.[19]

Experimental and Computational Workflows

To provide a practical framework, the following sections detail standardized protocols for both experimental and computational conformational analysis of oxolane-containing compounds.

Experimental Protocol: NMR-Based Conformational Analysis
  • Sample Preparation: Dissolve 5-10 mg of the purified oxolane-containing compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1] Filter the solution into a 5 mm NMR tube.

  • Data Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Perform two-dimensional experiments such as COSY (to establish proton connectivities) and NOESY (to identify through-space interactions).[1]

  • Data Analysis:

    • Measure the vicinal proton-proton coupling constants (³JHH) from the high-resolution ¹H spectrum.

    • Use the Karplus equation to correlate the measured ³JHH values with dihedral angles.

    • Analyze NOESY cross-peaks to identify protons that are close in space, providing further conformational constraints.

Computational Protocol: DFT-Based Conformational Analysis
  • Initial Structure Generation: Build 3D models of the twist and envelope conformers of the oxolane ring within the molecule of interest.

  • Geometry Optimization: Perform geometry optimization calculations using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).[1]

  • Frequency Calculation: For each optimized structure, perform a frequency calculation to verify that it is a true minimum (i.e., has no imaginary frequencies).[1]

  • Energy Analysis: Compare the calculated energies (including zero-point vibrational energy corrections) of the different conformers to determine their relative stabilities.

  • Transition State Search (Optional): To determine the barrier to pseudorotation, perform a transition state search for the planar conformation of the oxolane ring.[1]

Visualizing the Concepts

To better illustrate the relationships and workflows discussed, the following diagrams are provided.

G cluster_exp Experimental Determination cluster_comp Computational Prediction NMR NMR Spectroscopy Xray X-ray Crystallography MW Microwave/IR Spectroscopy QM Quantum Mechanics (DFT) MM Molecular Mechanics Oxolane Oxolane Conformation Oxolane->NMR Solution Phase Oxolane->Xray Solid State Oxolane->MW Gas Phase Oxolane->QM High Accuracy Oxolane->MM Screening G start Start: Molecule of Interest gen_struct Generate Initial Conformer (e.g., Twist, Envelope) start->gen_struct geom_opt Geometry Optimization (e.g., DFT B3LYP/6-31G(d)) gen_struct->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc verify_min Verify True Minimum (No Imaginary Frequencies) freq_calc->verify_min verify_min->geom_opt No energy_analysis Relative Energy Analysis verify_min->energy_analysis Yes ts_search Transition State Search (Planar Conformation) energy_analysis->ts_search end End: Predicted Conformational Landscape energy_analysis->end barrier_calc Calculate Pseudorotation Barrier ts_search->barrier_calc barrier_calc->end

Figure 2: A typical workflow for the computational prediction of oxolane conformers using DFT.

Conclusion: An Integrated Approach is Key

The determination of oxolane ring conformation is a nuanced task that benefits immensely from an integrated approach that leverages both experimental and computational methodologies. While experimental techniques provide ground-truth data in specific phases, computational methods offer a means to explore the entire conformational energy landscape and rationalize experimental observations. For researchers in drug development and related fields, a thorough understanding of the conformational preferences of oxolane-containing molecules is not merely an academic exercise but a critical component of rational molecular design. By carefully comparing and contrasting data from both realms, scientists can gain a deeper and more accurate understanding of molecular structure and its profound impact on biological function.

References

  • Cremer, D., & Pople, J. A. (1975). A general definition of ring puckering coordinates. Journal of the American Chemical Society, 97(6), 1354–1358. [Link]

  • Engerholm, G. G., Luntz, A. C., Gwinn, W. D., & Harris, D. O. (1969). Ring Puckering in Five-Membered Rings. II. The Microwave Spectrum, Dipole Moment, and Barrier to Pseudorotation in Tetrahydrofuran. The Journal of Chemical Physics, 50(6), 2446–2457. [Link]

  • Yang, T., Su, G., Ning, C., Deng, J., Wang, F., Zhang, S., Ren, X., & Huang, Y. (2007). New Diagnostic of the Most Populated Conformer of Tetrahydrofuran in the Gas Phase. The Journal of Physical Chemistry A, 111(22), 4927–4933. [Link]

  • van Wijk, J., & Altona, C. (1998). Conformational Analysis of Molecules with Five-Membered Rings through NMR Determination of the Continuous Probability Distribution (CUPID) for Pseudorotation. Journal of the American Chemical Society, 120(27), 6822–6834. [Link]

  • Luger, P., & Buschmann, J. (2015). Tetrahydrothiophene and Tetrahydrofuran, Computational and X-ray Studies in the Crystalline Phase. Crystal Growth & Design, 15(3), 1172–1181. [Link]

  • Silva, W. G. D. P., & van Wijngaarden, J. (2020). Disentangling the Conformational Space and Structural Preferences of Tetrahydrofurfuryl Alcohol Using Rotational Spectroscopy and Computational Chemistry. Chemistry – A European Journal, 26(48), 10959-10966. [Link]

  • Cadioli, B., Gallinella, E., Coulombeau, C., Jobic, H., & Berthier, G. (1993). Geometric structure and vibrational spectrum of tetrahydrofuran. The Journal of Physical Chemistry, 97(30), 7844–7852. [Link]

  • Walsh Medical Media. (2025). Progress in Computational Chemistry for Predictive Modeling and Rational Molecular Design. Walsh Medical Media. [Link]

  • An overview on computational tools for predicting and designing the organic compounds. (n.d.). Journal of Organic and Inorganic Chemistry. [Link]

  • ETH Zurich. (n.d.). Publications - Computational Chemistry. [Link]

  • Harris, D. L., & D'mello, R. S. (2025). 2-(2-phenoxyethyl)tetrahydrofuran-3-yl acetate: Single Crystal X- Ray Diffraction Analysis. ChemRxiv. [Link]

  • Kalescky, R., & Head-Gordon, M. (2018). Bayesian Optimization for Conformer Generation. ChemRxiv. [Link]

  • Wang, Z., Zhang, W., & Liu, B. (2021). Computational Analysis of Synthetic Planning: Past and Future. Chinese Journal of Chemistry, 39(11), 3127–3143. [Link]

  • Apperley, D. C., Harris, R. K., & Hodgkinson, P. (2020). Combining X-ray and NMR Crystallography to Explore the Crystallographic Disorder in Salbutamol Oxalate. Crystal Growth & Design, 20(5), 3296–3306. [Link]

  • Navarro, A., et al. (2024). Prioritizing Computational Cocrystal Prediction Methods for Experimental Researchers: A Review to Find Efficient, Cost-Effective, and User-Friendly Approaches. Molecules, 29(22), 4958. [Link]

  • Jaroszewski, J. W., et al. (2024). Computationally Assisted Analysis of NMR Chemical Shifts as a Tool in Conformational Analysis. Organic Letters. [Link]

  • MDPI. (2026). New Solid Forms: Structural, Supramolecular, and Dehydration-Induced Phase Transitions of Three Hydrated 17α-Alkylated Testosterone Derivatives. [Link]

  • Rittner, R. (2007). NMR Spectroscopy: a Tool for Conformational Analysis. Journal of the Brazilian Chemical Society, 18(1), 3-15. [Link]

  • Stewart, J. J. P. (2026). Computational chemistry methods based on MNDO and tools for improving their accuracy. Journal of Molecular Modeling, 32(3), 98. [Link]

  • Wikipedia. (n.d.). Ferrocene. [Link]

  • G., D. P., & van Wijngaarden, J. (2020). Disentangling the Conformational Space and Structural Preferences of Tetrahydrofurfuryl Alcohol Using Rotational Spectroscopy and Computational Chemistry. Chemistry – A European Journal, 26(48), 10959-10966. [Link]

  • Lambert, J. B., & Wharry, S. M. (1982). Conformational analysis of tetrahydrofuran and tetrahydrothiopene using 1 H NMR spectroscopy and ab initio calculations. Journal of the American Chemical Society, 104(22), 5857–5862. [Link]

  • ResearchGate. (n.d.). Molecular structure of tetrahydrofuran and the atomic numbering system. [Link]

  • ResearchGate. (n.d.). Tetrahydrothiophene and Tetrahydrofuran, Computational and X-ray Studies in the Crystalline Phase. [Link]

  • RSC Publishing. (n.d.). A General Geometrical Model for Pseudorotation Simulation in Five-membered Rings. [Link]

  • RSC Publishing. (n.d.). A new description of equilateral five-membered rings during pseudorotation. [Link]

  • RSC Publishing. (n.d.). Conformational structures of the tetrahydrofuran cation determined using one-photon mass-analyzed threshold ionization spectroscopy. [Link]

  • The Journal of the American Chemical Society. (n.d.). Five-Membered Ring Rotations, Pseudorotations, and Hydrogen Bond Exchange Dynamics in the Solid State Studied by NMR Spectroscopy. [Link]

  • The Journal of Physical Chemistry A. (n.d.). New Diagnostic of the Most Populated Conformer of Tetrahydrofuran in the Gas Phase. [Link]

  • U.S. National Library of Medicine. (n.d.). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. [Link]

  • U.S. National Library of Medicine. (n.d.). Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. [Link]

  • G., D. P., & van Wijngaarden, J. (2020). Disentangling the Conformational Space and Structural Preferences of Tetrahydrofurfuryl Alcohol Using Rotational Spectroscopy and Computational Chemistry. Chemistry – A European Journal, 26(48), 10959-10966. [Link]

  • ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]

Sources

Validation

Enantioselectivity comparison of different chiral catalysts for amino alcohol synthesis

The synthesis of enantiomerically pure amino alcohols is a cornerstone of modern pharmaceutical development, given their prevalence as pharmacophores in beta-blockers, sphingolipids, and numerous complex natural products...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of enantiomerically pure amino alcohols is a cornerstone of modern pharmaceutical development, given their prevalence as pharmacophores in beta-blockers, sphingolipids, and numerous complex natural products[1]. Achieving high enantiomeric excess ( ee ) requires the strategic selection of chiral catalysts. This guide provides an objective comparison of the three most prominent catalytic systems: Noyori Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH), Corey-Bakshi-Shibata (CBS) oxazaborolidine reduction, and Sharpless Asymmetric Aminohydroxylation (ASAH).

Mechanistic Pathways and Catalyst Selection

The choice of catalyst dictates not only the enantioselectivity but also the functional group tolerance and scalability of the reaction.

  • Noyori Asymmetric Transfer Hydrogenation (ATH): Utilizing chiral Ru(II) complexes (e.g., RuCl(p-cymene)[(S,S)-TsDPEN]), this method reduces α -amino ketones to amino alcohols. The causality behind its high selectivity lies in the rigid, six-membered pericyclic transition state formed via hydrogen bonding between the chiral diamine ligand and the substrate[2].

  • CBS Reduction: The CBS catalyst, a chiral oxazaborolidine derived from proline, activates both the borane reducing agent and the ketone substrate. The stereocontrol is governed by the steric differentiation of the ketone substituents within the catalyst-substrate complex.

  • Sharpless Asymmetric Aminohydroxylation (ASAH): Unlike ketone reductions, ASAH directly converts alkenes to 1,2-amino alcohols using osmium tetroxide ( OsO4​ ) and chiral cinchona alkaloid ligands (e.g., (DHQ)2AQN)[3][4]. The ligand accelerates the reaction and creates a chiral pocket that dictates the facial attack of the osmium-imido species[4].

G A Prochiral Substrate (Ketone or Alkene) B Chiral Catalyst (Ru-TsDPEN / CBS / Os-Cinchona) A->B Activation C Stereocontrolled Transition State B->C Enantio-discrimination D Enantioenriched Amino Alcohol C->D Product Release

Figure 1: General mechanistic workflow for the catalytic enantioselective synthesis of amino alcohols.

Quantitative Performance Comparison

The following table summarizes the experimental performance of these catalysts based on standard substrates[1][2][4].

Catalyst SystemSubstrate TypeReagents / ConditionsTypical Yield (%)Typical ee (%)Key Advantage
Ru(II)-TsDPEN α -Amino KetonesHCOOH/NEt 3​ or i-PrOH, RT92 - 97%95 - 99%Excellent atom economy, mild conditions[2].
CBS Oxazaborolidine α -Halo/Amino KetonesBH 3​⋅ THF or Catecholborane, -20°C85 - 95%90 - 98%Predictable stereochemical outcome.
OsO 4​ / (DHQ)2AQN AlkenesChloramine-T, K 2​ OsO 4​⋅ 2H 2​ O, 4°C60 - 85%85 - 99%Direct functionalization of unactivated alkenes[3][4].

Experimental Protocols

To ensure a self-validating system, the following protocol details the Noyori ATH, which is highly favored for its operational simplicity and safety profile compared to borane or osmium reagents.

Protocol: Asymmetric Transfer Hydrogenation of 2-Amino-1-phenylethanone

Objective: Synthesize (R)-2-amino-1-phenylethanol using RuCl(p-cymene)[(S,S)-TsDPEN].

  • Preparation of the Catalyst Mixture: In a flame-dried Schlenk flask under argon, dissolve RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 mol%) in a pre-mixed, degassed azeotropic solution of formic acid/triethylamine (5:2 molar ratio, 2.0 mL/mmol substrate). Causality: The formic acid acts as the hydrogen donor, while triethylamine prevents the degradation of the basic amino substrate and facilitates the catalytic cycle[2].

  • Substrate Addition: Add 2-amino-1-phenylethanone hydrochloride (1.0 equiv) to the reaction mixture. Stir at 25°C.

  • Reaction Monitoring: Monitor the reaction via TLC or HPLC. The reaction typically reaches completion within 12-16 hours. Self-Validation: The generation of CO2​ gas (bubbling) serves as a visual indicator of active transfer hydrogenation.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO3​ until the pH reaches 8-9. Extract the aqueous layer with dichloromethane (3 x 10 mL).

  • Purification and Analysis: Dry the combined organic layers over Na2​SO4​ , filter, and concentrate under reduced pressure. Determine the enantiomeric excess via chiral HPLC (e.g., Chiralcel OD-H column). Expected ee is >95%[2].

Conclusion

For the synthesis of chiral amino alcohols, the Noyori ATH system offers the most robust and environmentally benign approach for ketone precursors[2]. However, if the starting material is an alkene, the Sharpless ASAH remains the premier choice despite its moderate yields due to regioselectivity challenges[4].

References

  • Radboud Repository. "Chemoenzymatic Formation of Biologically Relevant Nitrogen Heterocycles". Available at: [Link]

  • Diva-portal.org. "Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis". Available at: [Link]

  • RSC. "Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules". Available at: [Link]

Sources

Comparative

In Vitro Validation of Predicted Biological Targets for Amino-Oxolane Compounds: A Comparative Guide

Executive Summary & The Deconvolution Challenge The amino-oxolane scaffold—characterized by a saturated five-membered oxygen heterocycle substituted with an amino group—is a privileged structural motif in medicinal chemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & The Deconvolution Challenge

The amino-oxolane scaffold—characterized by a saturated five-membered oxygen heterocycle substituted with an amino group—is a privileged structural motif in medicinal chemistry. Because the oxolane ring effectively mimics the furanose ring of natural nucleosides and carbohydrates, amino-oxolane derivatives are highly effective at targeting glycosidases, kinases, and transferases[1].

However, predicting a biological target in silico is only the first step. As a Senior Application Scientist, I emphasize that phenotypic readouts alone are insufficient for drug development. To prevent late-stage attrition, researchers must establish a rigorous, causal link between the compound, its physical binding to the target, and the resulting functional modulation.

This guide outlines a definitive, three-tiered in vitro validation workflow. We will compare the performance of a novel, optimized amino-oxolane derivative (AmOx-HP1 ) against a standard-of-care reference inhibitor, , for the predicted target Human Heparanase (HPSE) . HPSE is an endo-β-D-glucuronidase critical in extracellular matrix remodeling, tumor metastasis, and angiogenesis[2][3].

HPSE_Pathway HS Heparan Sulfate Proteoglycans Fragments Pro-angiogenic Fragments HS->Fragments Cleavage HPSE Active Human Heparanase HPSE->HS Catalyzes AmOx AmOx-HP1 (Novel) AmOx->HPSE Competitive Inhibition OGT OGT 2115 (Standard) OGT->HPSE Inhibition

Fig 1: Mechanism of Heparanase (HPSE) inhibition by amino-oxolane derivatives and OGT 2115.

The Validation Triad: Causality & Logic

To confidently validate a predicted target, the experimental design must be a self-validating system that answers three distinct mechanistic questions:

  • Biochemical Assay (Function): Does the compound inhibit the target's catalytic activity? We utilize a one-step FRET assay. Traditional assays require cumbersome separation of cleaved products, which introduces variability. FRET provides a real-time kinetic readout, eliminating false positives caused by compound precipitation[3].

  • Biophysical Assay (Direct Binding): Is the functional inhibition caused by a direct, 1:1 physical interaction? Biochemical assays are susceptible to Pan-Assay Interference Compounds (PAINs). Surface Plasmon Resonance (SPR) confirms direct binding, providing critical on/off rates ( kon​ , koff​ ) and ruling out non-specific aggregation.

  • Cellular Target Engagement (Context): Does the compound reach and engage the target inside a living cell? A compound may show picomolar affinity in vitro but fail to cross the lipid bilayer. The Cellular Thermal Shift Assay (CETSA) proves that the compound physically stabilizes the target protein in the complex intracellular milieu.

Validation_Workflow Start Predicted Target: Heparanase (HPSE) Biochem 1. Biochemical Assay (FRET Cleavage) Start->Biochem Decision1 IC50 < 1 µM? Biochem->Decision1 Biophys 2. Biophysical Assay (SPR Binding) Decision2 Direct Binding (KD < 1 µM)? Biophys->Decision2 Cellular 3. Cellular Assay (CETSA) Decision3 Target Engaged in vivo? Cellular->Decision3 Decision1->Biophys Yes Decision2->Cellular Yes Validated Target Validated: Lead Optimization Decision3->Validated Yes

Fig 2: Three-tiered orthogonal workflow for validating predicted biological targets in vitro.

Comparative Data Presentation

The following table summarizes the validation of the novel amino-oxolane compound (AmOx-HP1) against the standard reference, OGT 2115. OGT 2115 is a potent, cell-permeable heparanase inhibitor known to suppress tumor metastasis[2][4].

ParameterAssay TypeOGT 2115 (Reference)AmOx-HP1 (Amino-oxolane)Interpretation / Causality
IC₅₀ (µM) FRET Enzymatic Cleavage0.40 ± 0.05 µM0.08 ± 0.01 µMAmOx-HP1 demonstrates a 5-fold higher potency in blocking HPSE catalytic function.
Kₒₙ (M⁻¹s⁻¹) SPR Binding Kinetics1.2 x 10⁴4.5 x 10⁵AmOx-HP1 associates with the target significantly faster.
Kₒ_{ff} (s⁻¹) SPR Binding Kinetics1.8 x 10⁻³1.8 x 10⁻²AmOx-HP1 has a faster dissociation rate, typical of reversible competitive inhibitors.
K_D (µM) SPR Affinity ( koff​/kon​ )0.15 µM0.04 µMConfirms functional IC₅₀ is driven by high-affinity direct physical binding.
ΔTₘ (°C) CETSA (Cellular Engagement)+4.2 °C+6.5 °CAmOx-HP1 achieves superior target stabilization inside living cells, indicating excellent permeability.

Experimental Protocols: Step-by-Step Methodologies

To ensure scientific integrity, every protocol below is designed as a self-validating system. By incorporating internal controls and orthogonal readouts, we eliminate experimental artifacts.

Protocol 1: FRET-based HPSE Inhibition Assay

Rationale: We utilize a Dabcyl/EDANS-labeled heparin substrate (Heparin-DE). When HPSE cleaves the substrate, the fluorophore separates from the quencher, generating a signal. This one-step assay prevents the loss of material common in radiometric separation assays[5][6].

  • Reagent Preparation: Prepare assay buffer (20 mM sodium acetate, pH 5.0). Dissolve AmOx-HP1 and OGT 2115 in DMSO (final DMSO concentration <1% to prevent enzyme denaturation).

  • Enzyme Incubation: In a 96-well black microplate, incubate 1 µM recombinant human HPSE with varying concentrations of the inhibitors (1 nM to 10 µM) for 30 minutes at 37 °C[5].

  • Reaction Initiation: Add Heparin-DE substrate to a final concentration of 66 µM[5].

  • Kinetic Readout: Monitor fluorescence continuously for 4 hours using a microplate reader ( λEX​ = 340 nm, λEM​ = 500 nm)[6].

  • Self-Validation Step: Include a "No Enzyme" control well containing the highest concentration of the compound. This subtracts any compound auto-fluorescence. Include Suramin as a positive control for assay validation[5].

Protocol 2: Surface Plasmon Resonance (SPR) Direct Binding Assay

Rationale: To prove the amino-oxolane compound physically binds HPSE rather than denaturing it or interfering with the FRET fluorophores.

  • Surface Preparation: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Immobilize recombinant HPSE on Flow Cell 2 (Fc2) to a density of ~3000 Response Units (RU).

  • Reference Cell: Leave Flow Cell 1 (Fc1) blank (activated and deactivated with ethanolamine) to serve as a reference.

  • Analyte Injection: Inject a 2-fold dilution series of AmOx-HP1 (3.12 nM to 100 nM) over both flow cells at a flow rate of 30 µL/min. Allow 60 seconds for association and 120 seconds for dissociation.

  • Data Analysis:

  • Self-Validation Step: Subtract the Fc1 signal from the Fc2 signal (Fc2 - Fc1). This instantly cancels out bulk refractive index changes caused by the DMSO solvent, isolating the true binding kinetics.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Rationale: To validate that the amino-oxolane compound can penetrate the cell membrane and engage HPSE in its native physiological state.

  • Cell Treatment: Culture MDA-MB-231 breast cancer cells (known for high HPSE expression). Treat intact cells with 1 µM AmOx-HP1, 1 µM OGT 2115, or DMSO vehicle for 2 hours.

  • Thermal Gradient: Aliquot the cell suspension into PCR tubes and subject them to a temperature gradient (40 °C to 65 °C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lysis and Clearance: Lyse the cells using freeze-thaw cycles. Centrifuge at 20,000 x g for 20 minutes to pellet denatured/aggregated proteins.

  • Detection: Analyze the soluble fraction via Western Blot using an anti-HPSE antibody.

  • Self-Validation Step: Perform an Isothermal Dose-Response (ITDR) experiment. Hold the temperature at the calculated Tm​ of the vehicle control and titrate the compound concentration. A dose-dependent increase in soluble HPSE definitively proves specific target engagement rather than a generalized heat-shock response.

References

  • Identification of Novel Potential Heparanase Inhibitors Using Virtual Screening MDPI URL:[Link]

  • A Robust, One-step FRET Assay for Human Heparanase Bio-protocol / PMC - NIH URL:[Link]

  • Polymeric Fluorescent Heparin as One-Step FRET Substrate of Human Heparanase PMC - NIH URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

As researchers and scientists at the forefront of drug development, our work inherently involves the synthesis and handling of novel chemical entities. While the discovery of new molecules is exciting, it also brings the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and scientists at the forefront of drug development, our work inherently involves the synthesis and handling of novel chemical entities. While the discovery of new molecules is exciting, it also brings the critical responsibility of ensuring their safe management and disposal, protecting both ourselves and the environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol, a compound for which specific safety and disposal data may not be readily available. In the absence of specific data, a cautious approach, treating the compound as hazardous waste, is the only acceptable course of action.

Foundational Principles of Disposal: A Precautionary Approach

Given the novelty of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol, it must be treated as a hazardous substance. This approach is rooted in the "precautionary principle," where the absence of complete hazard information necessitates the implementation of stringent safety measures. The molecular structure, containing a tertiary amino alcohol and a substituted oxolane (tetrahydrofuran) ring, suggests potential for corrosivity, toxicity, and unknown environmental effects.

All chemical waste must be collected in sturdy, leak-proof containers that are compatible with the chemical.[1][2] It is imperative to never dispose of such chemicals down the sink, as non-hazardous trash, or through evaporation.[1]

Risk Assessment and Hazard Identification

Before beginning any work that will generate waste, a thorough risk assessment is mandatory. While a specific Safety Data Sheet (SDS) for this novel compound is unavailable, we can infer potential hazards from its constituent functional groups.

  • Tertiary Amino Alcohol: Amines can be corrosive and cause severe skin burns and eye damage.[3] They may also be harmful if swallowed or inhaled.[4]

  • Substituted Oxolane: The oxolane (tetrahydrofuran) ring is a common structural motif. While the ring itself is relatively stable, its substituents dictate the molecule's reactivity and toxicity.[5]

  • Unknown Toxicity: As a novel compound, its toxicological and ecotoxicological properties are unknown. Therefore, it must be handled as if it is toxic to both humans and aquatic life.

Table 1: Inferred Hazard Profile

Hazard ClassInferred Risk from Structural AnalogsRecommended Precautions
Acute Toxicity May be harmful if swallowed, inhaled, or in contact with skin.[4]Avoid generating dust or aerosols. Handle in a chemical fume hood.
Skin Corrosion/Irritation Potential for severe skin burns and irritation due to the amine group.[3]Wear appropriate chemical-resistant gloves, a lab coat, and closed-toe shoes.
Serious Eye Damage/Irritation High potential for serious eye damage.[3][4]Wear safety glasses with side shields or chemical splash goggles.
Environmental Hazard Unknown, but assumed to be harmful to aquatic life.[4]Prevent release to the environment. Do not dispose of down the drain.[1][2]
Personal Protective Equipment (PPE)

Proper PPE is your first line of defense. The following should be considered the minimum requirement when handling 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol in any form (pure, in solution, or as waste).

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of degradation or puncture before and during use.

  • Eye Protection: Chemical splash goggles or a face shield if there is a significant splash risk.

  • Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.

  • Respiratory Protection: All handling of the solid compound or concentrated solutions should be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation is key to safe and compliant waste disposal. Never mix incompatible waste streams.[2][6]

Step 1: Designate a Waste Container

  • Select a clean, sturdy, and chemically compatible container. High-density polyethylene (HDPE) or glass containers are generally suitable. Ensure the container has a secure, screw-on cap.

  • The container must be in good condition, free from cracks or defects.[6]

Step 2: Label the Waste Container

  • Before adding any waste, affix a "Hazardous Waste" label.[7]

  • Clearly write the full chemical name: "3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol". Do not use abbreviations or chemical formulas.[6][8]

  • List all solvents and their approximate percentages in the waste mixture.[6]

  • Indicate the date you first add waste to the container (the "accumulation start date").[8]

Step 3: Waste Accumulation

  • Keep the waste container closed at all times, except when adding waste.[2][6]

  • Store the container in a designated satellite accumulation area (SAA) within your lab, near the point of generation.[9][10]

  • The SAA should be in a secondary containment bin to catch any potential leaks.[2]

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]

Step 4: Managing Empty Containers

  • Any container that held the pure compound must be triple-rinsed with a suitable solvent (e.g., methanol, ethanol, or acetone).[8]

  • The first rinseate must be collected and disposed of as hazardous waste in your designated container.[2] Subsequent rinses may also need to be collected depending on local regulations and the compound's toxicity.

  • After rinsing, deface or remove the original label and dispose of the container as solid waste, or as instructed by your institution's Environmental Health and Safety (EHS) department.[2]

Workflow for Disposal of 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol Waste

G cluster_prep Preparation Phase cluster_generation Waste Generation & Collection cluster_disposal Final Disposal Phase Risk_Assessment Conduct Risk Assessment (Assume Hazardous) Select_PPE Select Appropriate PPE (Gloves, Goggles, Lab Coat) Risk_Assessment->Select_PPE Prep_Container Prepare Labeled, Compatible Hazardous Waste Container Select_PPE->Prep_Container Add_to_Container Add Waste to Designated Container Prep_Container->Add_to_Container Generate_Waste Generate Waste (e.g., reaction mixture, contaminated materials) Generate_Waste->Add_to_Container Seal_Container Keep Container Securely Sealed Add_to_Container->Seal_Container Store_in_SAA Store in Secondary Containment in Satellite Accumulation Area (SAA) Seal_Container->Store_in_SAA Container_Full Container Reaches 90% Capacity Store_in_SAA->Container_Full Request_Pickup Request Waste Pickup from EHS Container_Full->Request_Pickup EHS_Collection EHS Collects Waste for Final Disposal Request_Pickup->EHS_Collection

Caption: Disposal workflow from preparation to final collection by EHS.

Spill and Emergency Procedures

Accidents can happen, and preparedness is crucial.

  • Minor Spill: For a small spill contained within a chemical fume hood, use an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite) to soak up the liquid. Collect the contaminated absorbent material in a sealed bag or container, label it as hazardous waste, and dispose of it in your designated waste container.

  • Major Spill: In the event of a large spill, or any spill outside of a fume hood, evacuate the area immediately. Alert your colleagues and notify your institution's EHS or emergency response team.[2] Do not attempt to clean it up yourself. Provide them with as much information as possible about the spilled material.

Final Disposal and Waste Pickup

Laboratory personnel are responsible for the safe collection and labeling of waste. The final disposal is managed by trained professionals.

  • Once your waste container is approximately 90% full, or within six months of the accumulation start date, arrange for a pickup by your institution's EHS department.[1][6]

  • Ensure all labeling is complete and accurate before the scheduled pickup.

  • Maintain records of your waste disposal as required by your institution and regulatory bodies.[7]

Decision Tree for Waste Characterization

G Start Waste Stream Containing 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol Is_Pure Is it the pure compound or a concentrated solution? Start->Is_Pure Is_Dilute Is it a dilute aqueous solution? Start->Is_Dilute Is_Solid Is it contaminated solid waste (e.g., gloves, paper towels, silica gel)? Start->Is_Solid Collect_Liquid Collect in a labeled 'Hazardous Liquid Waste' container. Is_Pure->Collect_Liquid Yes Is_Dilute->Collect_Liquid Yes (Do NOT sewer) Collect_Solid Collect in a labeled 'Hazardous Solid Waste' container. Is_Solid->Collect_Solid Yes Final_Disposal Final Disposal via Licensed Facility Collect_Liquid->Final_Disposal Arrange EHS Pickup Collect_Solid->Final_Disposal Arrange EHS Pickup

Caption: Decision-making process for segregating different waste streams.

By adhering to these procedures, you uphold your commitment to laboratory safety and environmental stewardship. The core principle is to treat unknown substances with the highest level of caution. Always consult your institution's specific waste management guidelines and your EHS department for any questions or clarification.

References

  • Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

  • Environmental Health and Safety, Dartmouth College. Hazardous Waste Disposal Guide. Retrieved from [Link]

  • Research, Columbia University. Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

  • Health & Safety, UNSW Sydney. (2022, August 8). Laboratory Hazardous Waste Disposal Guideline – HS321. Retrieved from [Link]

  • Department of Chemistry, Emory University. Chemical Waste Disposal Guidelines. Retrieved from [Link]

  • United States Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

  • Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

  • United States Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

  • Med Lab Management. (2019, June 15). Laboratory Waste Management: The New Regulations. Retrieved from [Link]

  • Environmental Marketing Services. (2025, September 1). Safe and Compliant Laboratory Waste Management. Retrieved from [Link]

  • Axalta Coating Systems. (2018, July 10). Safety Data Sheet. Retrieved from [Link]

  • 3M. (2024, July 24). Gold Class™ Cleaner & Conditioner (Rich Leather) Wipes G109 [G10900] Safety Data Sheet. Retrieved from [Link]

  • Fisher Scientific. (2009, November 17). 2-Amino-2-methyl-propan-1-ol Safety Data Sheet. Retrieved from [Link]

  • Google Patents. EP0084943A2 - Secondary and tertiary amino alcohols.
  • American Society for Microbiology. (2012, February 11). Bacterial Degradation of tert-Amyl Alcohol Proceeds via Hemiterpene 2-Methyl-3-Buten-2-ol.... Retrieved from [Link]

  • NOP. Solvent Wastes in the Laboratory – Disposal and/or Recycling. Retrieved from [Link]

  • Google Patents. EP0084943B2 - Secondary and tertiary amino alcohols.
  • Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. Retrieved from [Link]

  • University of Wisconsin-Madison Safety Department. Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

  • Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

  • NUS Chemistry. Disposal of Waste Solvents. Retrieved from [Link]

  • Technion Safety Unit. Chemical Waste Management Guide. Retrieved from [Link]

  • PubChem. 3-Amino-1,2-propanediol. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol

As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a rigorous system of physical and chemical causalities. Handling complex, multi-functional pharmaceutical inter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a rigorous system of physical and chemical causalities. Handling complex, multi-functional pharmaceutical intermediates like 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol requires a deep understanding of its molecular architecture to anticipate and mitigate risks.

This compound presents a dual-hazard profile:

  • The Oxolane (Tetrahydrofuran) Ring: This moiety is highly susceptible to autoxidation, abstracting alpha-hydrogens to form shock-sensitive, explosive peroxides upon prolonged exposure to atmospheric oxygen.

  • The Aliphatic Amine: The primary amine group is highly basic, rendering the compound severely corrosive to dermal and ocular tissues, and acting as a potent respiratory sensitizer.

To build a self-validating safety ecosystem in your laboratory, you must move beyond generic safety data sheets. The following guide provides field-proven, causality-driven protocols for the safe handling, transfer, and disposal of this specific compound.

I. Structural Risk Assessment & The PPE Matrix

Standard laboratory personal protective equipment (PPE) provides a false sense of security when handling oxolane derivatives. For instance, the tetrahydrofuran-like ring rapidly permeates thin nitrile, acting as a carrier solvent that drags the corrosive amine directly into the skin. Therefore, PPE selection must be dictated by the chemical's specific permeation kinetics.

According to the [1], handling highly corrosive organic amines requires specific barrier protections to prevent severe chemical burns.

Table 1: Causality-Driven PPE Matrix

PPE CategoryRequired SpecificationCausal Justification
Hand Protection Butyl Rubber or Silver Shield (Laminate)Oxolane rings rapidly degrade and permeate standard nitrile gloves. Butyl rubber provides the necessary chemical resistance against both the organic solvent and the basic amine.
Eye/Face Protection Chemical Splash Goggles + Polycarbonate Face ShieldAmines cause irreversible saponification of ocular tissue upon contact. A face shield prevents catastrophic splash injuries during pressurized inert gas transfers.
Body Protection Flame-Resistant (FR) Lab CoatThe oxolane moiety is highly flammable. FR coats prevent ignition during potential static discharge events when handling the solvent.
Respiratory Fume Hood (Sash lowered to <15 cm)Volatile amines are respiratory sensitizers. The hood provides a physical blast barrier and maintains negative pressure to remove toxic vapors.

II. Quantitative Action Limits for Peroxide Formers

Because 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol contains an oxolane ring, it is classified as a Class B Peroxide Former. The[2] mandates that such chemicals must be evaluated for peroxides prior to any distillation or evaporation.

Table 2: Peroxide Concentration Action Limits

Peroxide Level (ppm)Operational StatusCausal Justification
< 25 ppm Safe for general use Autoxidation is minimal; insufficient energy exists for spontaneous decomposition[3].
25 - 50 ppm Restricted (No concentration) Evaporation or distillation will exponentially concentrate peroxides to explosive levels.
> 50 ppm Abort & Dispose Shock-sensitive peroxides are present at a critical mass. Do not handle; contact EHS immediately[3].

III. Self-Validating Experimental Protocols

Every protocol executed in the laboratory must be self-validating—meaning the operator actively proves the system is safe before proceeding to the next step, rather than assuming it is.

Protocol 1: Pre-Operation Validation (Peroxide & PPE Check)
  • Visual Inspection: Before touching the amber storage bottle, visually examine it for crystallization around the cap, discoloration, or liquid stratification.

    • Causality: These are physical indicators of shock-sensitive peroxide polymers. If observed, the container is an explosion hazard. Do not touch it.

  • Peroxide Quantification: Using a semi-quantitative redox dip strip, test a micro-aliquot of the solvent.

    • Causality: You must actively prove the peroxide concentration is <25 ppm before subjecting the chemical to mechanical agitation or concentration[3].

  • Glove Integrity Test: Inflate your butyl rubber gloves with air and submerge them in water to check for pinhole leaks.

    • Causality: Micro-tears can trap the corrosive amine against the skin, creating a localized poultice effect that exacerbates chemical burns.

Protocol 2: Inert Atmosphere Transfer
  • Hood Configuration: Lower the fume hood sash to a maximum height of 15 cm (6 inches).

    • Causality: This specific height provides a polycarbonate blast shield directly between the operator's face and the reaction vessel, mitigating the impact of unexpected over-pressurization[2].

  • Atmospheric Purging: Flush the receiving vessel with high-purity Nitrogen or Argon for 5 minutes.

    • Causality: Displacing oxygen prevents the autoxidation of the oxolane ring during the transfer process, halting the radical chain reaction that forms peroxides.

  • Syringe Transfer: Use a Luer-lock glass syringe with a non-coring needle to withdraw the chemical.

    • Causality: Luer-locks prevent the needle from detaching under pressure, preventing the aerosolization of the highly basic amine.

Protocol 3: Decontamination and Disposal
  • Amine Quenching: Slowly add residual 3-(1-Amino-2-methylpropan-2-yl)-2-methyloxolan-3-ol to a stirring bath of 1M Hydrochloric acid (HCl) submerged in an ice bath.

    • Causality: This neutralizes the basic amine moiety via an exothermic salt-formation reaction. The ice bath absorbs the heat of neutralization, preventing solvent boil-off.

  • Bottoms Management: Never distill or evaporate the solvent to dryness. Always leave a minimum of 20% still bottoms.

    • Causality: Peroxides are significantly less volatile than the parent oxolane. Distilling to dryness concentrates them, providing the friction and heat necessary for spontaneous detonation[3].

  • Waste Segregation: Transfer the neutralized mixture to a dedicated, vented waste carboy labeled "Halogen-Free Organic Amine Waste."

IV. Operational Safety Workflow

The following diagram maps the logical decision tree required before handling this compound.

PPE_Workflow A 1. Reagent Retrieval Inspect for Crystals/Stratification B 2. Peroxide Quantification Dip Strip Test A->B C Peroxide Level? B->C D >25 ppm Abort & Contact EHS C->D Fail E <25 ppm Proceed to PPE Donning C->E Pass F 3. PPE Donning Butyl Gloves & Face Shield E->F G 4. Inert Transfer Fume Hood (Sash <15cm) F->G

Workflow for the safe handling and validation of peroxide-forming amine derivatives.

V. References

  • National Research Council. "Working with Chemicals - Prudent Practices in the Laboratory." National Center for Biotechnology Information (NCBI). Available at:[Link]

  • UT Dallas Institutional Risk & Safety. "Peroxide Forming Chemicals." The University of Texas at Dallas. Available at:[Link]

  • Washington State University Environmental Health & Safety. "General Hygiene Practices." Washington State University. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.